4,5-O-(1-Methylethylidene)-beta-D-fructopyranose

• CAS: 912456-61-2

Core Science & Biosynthesis

Physicochemical Properties of 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose

This guide provides an in-depth technical analysis of 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose , the commercially and industrially relevant "Diacetone Fructose" (DAF).[][2]

Note on Nomenclature: While the prompt specifies "4,5-O-isopropylidene-β-D-fructopyranose," this mono-protected isomer is thermodynamically unstable relative to the 2,3-isomer and rarely exists as an isolated free sugar.[][2] In professional drug development contexts (e.g., Topiramate synthesis), the term often refers to the 4,5-acetonide moiety within the stable 2,3:4,5-di-O-isopropylidene precursor.[][2] This guide focuses on the stable diacetonide and the specific reactivity of its 4,5-position.[][2]

Synonyms: Diacetone Fructose (DAF); 2,3:4,5-Bis-O-(1-methylethylidene)-β-D-fructopyranose CAS: 20880-92-6 | Molecular Formula: C₁₂H₂₀O₆ | Molecular Weight: 260.29 g/mol [][2]

Executive Summary

2,3:4,5-di-O-isopropylidene-β-D-fructopyranose is a protected monosaccharide derivative serving as the foundational chiral scaffold for the anticonvulsant drug Topiramate (Topamax).[][2] Its utility stems from the differential stability of its two acetonide groups: the 4,5-O-isopropylidene group is acid-labile, while the 2,3-O-isopropylidene group is stabilized by the anomeric effect.[] This reactivity profile allows for highly regioselective hydrolysis, a critical attribute for generating the 2,3-mono-protected precursors required for sulfamoylation in drug synthesis.[][2]

Physicochemical Characterization

The following data represents the purified crystalline form used in GMP manufacturing environments.

Table 1: Core Physical Constants

Property	Value	Conditions / Notes
Physical State	Crystalline Powder	White to off-white needles or prisms.[]
Melting Point	94.0 – 98.0 °C	Sharp endotherm indicates high purity (>98%).[2]
Solubility (Water)	Moderate	Soluble, but prone to hydrolysis in acidic aqueous media.[2]
Solubility (Organic)	High	Freely soluble in CHCl₃, Acetone, MeOH, EtOH, EtOAc.[2]
Optical Rotation	-33.0° to -35.0°	c=1, H₂O.[2][3] (Value shifts to ~-25.5° in CHCl₃).[][2][4]
LogP (Octanol/Water)	0.38	Calculated (Crippen method).[2] Indicates moderate lipophilicity.[][2]
Crystal System	Orthorhombic	Space group .[][2]
Ring Conformation	Twist-Boat ( )	Distorted from chair to accommodate the trans-fused 4,5-ring.[][2]

Structural Insight: The "Twist-Boat" Anomaly

Unlike standard pyranoses that adopt a chair conformation (

), the fusion of two isopropylidene rings forces the fructopyranose ring into a twisted boat ( ) conformation .[][2][5]

• Causality: The 4,5-hydroxyl groups in

  -D-fructopyranose are trans-oriented.[][2] Fusing a five-membered dioxolane ring across a trans-diol imposes significant ring strain, which is relieved by twisting the pyranose backbone.[][2]

• Implication: This strain makes the 4,5-acetonide significantly more reactive (labile) toward acid hydrolysis than the cis-fused (anomeric) 2,3-acetonide.[][2]

Stability & Reactivity Profile

Differential Hydrolysis Kinetics

The core utility of this molecule lies in the "protecting group hierarchy."[][2]

• 4,5-Position (Distal): Kinetically labile.[][2] Hydrolyzes rapidly in mild aqueous acid (e.g., 60% Acetic Acid, 40°C).[][2]

• 2,3-Position (Anomeric): Thermodynamically robust.[][2] The acetal oxygen is attached to the anomeric carbon (C2), benefiting from the exo-anomeric effect (orbital overlap between

  and ), which stabilizes the C-O bond.[][2]

Isomerization Pathways

In the presence of acetone and strong acid (H₂SO₄), D-fructose undergoes a kinetic-to-thermodynamic transformation:

• Kinetic Product: 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose (forms first, unstable).[][2]

• Thermodynamic Product: 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose (accumulates over time).[][2] Validation: Reaction monitoring via TLC or GC is essential to ensure complete conversion to the 2,3:4,5 isomer before isolation.[][2]

Experimental Protocol: Regioselective Hydrolysis

Objective: Selective removal of the 4,5-isopropylidene group to yield 2,3-O-isopropylidene-β-D-fructopyranose (Topiramate precursor).[][2]

Reagents

• Substrate: 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose (10.0 g)

• Solvent: Acetic Acid (glacial) / Water (60:40 v/v)[2]

• Quench: Sodium Hydroxide (10% aq) or Solid NaHCO₃[2]

Step-by-Step Methodology

• Dissolution: Dissolve 10.0 g of the diacetonide in 100 mL of 60% aqueous acetic acid.

• Reaction: Heat the solution to 40°C . Do not exceed 50°C, as higher temperatures promote hydrolysis of the 2,3-group, degrading the scaffold to free fructose.[][2]

• Monitoring (Self-Validating Step): Monitor via TLC (Silica gel, EtOAc/Hexane 1:1).

  • Starting Material:

  • Product (2,3-mono):

    (Stains strongly with p-anisaldehyde).[][2]

  • Endpoint: Stop when Starting Material is <1%.[][2]

• Quench: Cool to 0°C. Neutralize carefully with solid NaHCO₃ or NaOH to pH 7.

• Extraction: Evaporate excess solvent under reduced pressure (keep bath <45°C). Extract residue with Acetone or EtOAc.[][2]

• Purification: Recrystallize from Hexane/Acetone to yield white crystals of 2,3-O-isopropylidene-β-D-fructopyranose (MP: 97°C).

Pathway Visualization

The following diagram illustrates the kinetic and thermodynamic relationships between the fructose acetonides, highlighting the specific lability of the 4,5-position.

Caption: Reaction network showing the conversion of Fructose to Topiramate. The red arrow indicates the critical selective hydrolysis of the 4,5-acetonide.[]

References

• Popek, T. & Lis, T. (2002).[][2][5] "Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives." Carbohydrate Research, 337(9), 787-801.[][2][5] Link

• Maryanoff, B. E. et al. (1987).[][2] "Structure-activity studies on anticonvulsant sugar sulfamates related to topiramate." Journal of Medicinal Chemistry, 30(5), 880–887.[][2] Link[2]

• TCI Chemicals. (n.d.).[][2] "Product Specification: 2,3:4,5-Di-O-isopropylidene-beta-D-fructopyranose." TCI Chemicals Online Catalog. Link[2]

• Thermo Scientific Chemicals. (n.d.).[][2] "2,3:4,5-Di-O-isopropylidene-beta-D-fructopyranose, 98%." Fisher Scientific Catalog. Link[2]

• PubChem. (2025).[][2] "Compound Summary: 2,3:4,5-Di-O-isopropylidene-beta-D-fructopyranose." National Library of Medicine.[][2] Link[2]

Sources

• 2. 2,3:4,5-Di-o-isopropylidene-beta-D-fructopyranose | C12H20O6 | CID 10244345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,3:4,5-Di-O-isopropylidene-beta-D-fructopyranose | 20880-92-6 | TCI EUROPE N.V. [tcichemicals.com]
• 4. Thermo Scientific Chemicals 2,3:4,5-Di-O-isopropylidene-beta-D-fructopyranose, 98% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.be]
• 5. Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives. Part 1: 2,3:4,5-di-O-isopropylidene-beta-D-fructopyranose 1-sulfate and 4,5-O-isopropylidene-beta-D-fructopyranose 1-sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]

CAS number 912456-61-2 chemical information

The following is an in-depth technical guide detailing the chemical profile, synthesis, and analytical applications of CAS 912456-61-2.[1]

4,5-O-(1-Methylethylidene)-β-D-fructopyranose[1][2]

Executive Summary

CAS 912456-61-2 , chemically known as 4,5-O-(1-Methylethylidene)-β-D-fructopyranose , is a critical carbohydrate derivative used primarily as a pharmaceutical reference standard in the quality control of Topiramate (an anticonvulsant drug).[1][2]

Unlike the thermodynamic precursor of Topiramate (2,3:4,5-di-O-isopropylidene-β-D-fructopyranose), this compound represents a mono-protected species.[1] Its presence in a drug substance often indicates specific deviations in the starting material synthesis (kinetic vs. thermodynamic control) or degradation pathways involving acid-catalyzed hydrolysis. This guide outlines its chemical behavior, origin, and detection protocols for researchers and analytical scientists.

Chemical Identity & Physicochemical Properties[1][2][4][5]

Property	Data
CAS Number	912456-61-2
Chemical Name	4,5-O-(1-Methylethylidene)-β-D-fructopyranose
Synonyms	Topiramate Impurity 5; 4,5-O-Isopropylidene-β-D-fructopyranose; 4,5-Monoacetone fructose
Molecular Formula	C₉H₁₆O₆
Molecular Weight	220.22 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in water, methanol, ethanol; Sparingly soluble in dichloromethane
Melting Point	94°C - 98°C (Typical for mono-acetonides)
Chirality	D-series, Beta-anomer (Pyranose form)

Mechanistic Insight: Origin & Formation

To understand the significance of CAS 912456-61-2, one must analyze the acetonization of D-fructose.[1] The reaction of fructose with acetone under acidic conditions yields two primary di-acetonide isomers depending on the reaction control (Kinetic vs. Thermodynamic).

The Kinetic vs. Thermodynamic Trap

• Thermodynamic Product (Target): 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose . This is the correct starting material for Topiramate.

• Kinetic Product (Impurity Source): 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose .

• Degradation Pathway:

  • The 4,5-acetal group is generally more acid-labile than the 2,3-acetal in the thermodynamic isomer.[1] Hydrolysis of the thermodynamic product typically yields the 2,3-mono-derivative .[1]

  • However, CAS 912456-61-2 (4,5-mono) is structurally distinct.[1] It often arises from the hydrolysis of the kinetic isomer (1,2:4,5) where the unstable 1,2-spiro-ketal is cleaved, leaving the 4,5-acetal intact.[1]

  • Alternatively, it may form via migration or specific hydrolytic conditions of the 2,3:4,5 isomer, though this is energetically less favorable.

Therefore, the presence of CAS 912456-61-2 serves as a fingerprint for the presence of the kinetic isomer in the raw material supply chain.

Visualization: Fructose Acetonization & Degradation Pathways

Caption: Mechanistic pathway showing how CAS 912456-61-2 arises primarily from the hydrolysis of the kinetic acetonization product, distinguishing it from the standard thermodynamic degradation route.

Synthesis & Isolation Protocol

For analytical purposes, this compound is rarely isolated from degradation mixtures due to the complexity of the sugar matrix. Instead, it is synthesized via controlled deprotection.

Protocol: Selective Hydrolysis from 1,2:4,5-Di-O-isopropylidene-β-D-fructopyranose

Principle: The 1,2-acetal (spiro) is significantly more labile than the 4,5-acetal (fused).[1]

• Starting Material: Dissolve 10.0 g of 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose (Kinetic Isomer) in 100 mL of 60% aqueous acetic acid.

• Reaction: Stir at 20°C. Monitor by TLC (Mobile phase: Ethyl Acetate/Hexane 3:1). The 1,2-group cleaves first.

  • Note: Do not heat, as this will lead to total hydrolysis to fructose.

• Quenching: Once the starting material is consumed (approx. 2-4 hours), neutralize with solid NaHCO₃.

• Extraction: Evaporate excess solvent under reduced pressure. Extract the residue with Ethyl Acetate (3 x 50 mL).

• Purification: The crude residue contains fructose and the 4,5-mono isomer. Purify via Flash Column Chromatography on Silica Gel (Gradient: 0-10% Methanol in Dichloromethane).

• Yield: The 4,5-mono isomer (CAS 912456-61-2) elutes as a white solid.[1] Recrystallize from Ether/Hexane.

Analytical Characterization (QC Methods)

Since CAS 912456-61-2 lacks a strong UV chromophore, standard UV-HPLC is ineffective.[1] Detection requires Refractive Index (RI), ELSD, or CAD.

A. HPLC Method (Impurity Profiling)

This method separates the mono-acetonides from the di-acetonides and Topiramate.

• Column: Phenyl-Hexyl or C18 (e.g., Waters XBridge C18), 250 x 4.6 mm, 5 µm.[1]

• Mobile Phase A: Water (0.1% Formic Acid).

• Mobile Phase B: Acetonitrile (0.1% Formic Acid).

• Gradient:

  • 0-5 min: 5% B (Isocratic)[1]

  • 5-20 min: 5% -> 60% B[1]

  • 20-25 min: 60% B[1]

• Flow Rate: 1.0 mL/min.

• Detector: RID (Refractive Index Detector) at 35°C or ELSD (Evaporative Light Scattering Detector).

  • Why? The acetonide group does not absorb UV significantly above 200 nm.

• Retention Order (Typical): Fructose < CAS 912456-61-2 < Impurity A (Diacetone Fructose) < Topiramate.[1]

B. Nuclear Magnetic Resonance (NMR)

NMR is the definitive identification tool to distinguish the 4,5-isomer from the 2,3-isomer.

• ¹H NMR (400 MHz, DMSO-d₆):

  • Look for two methyl singlets (approx. 1.25 and 1.35 ppm) corresponding to the single isopropylidene group. (The di-acetonide would show four singlets).

  • The anomeric proton (if in furanose form) or specific ring protons will differ. In the pyranose form, the coupling constants of H-4 and H-5 confirm the ring fusion.

• ¹³C NMR:

  • Diagnostic quaternary carbon signal for the isopropylidene acetal (approx. 108-110 ppm).

  • Absence of the quaternary anomeric acetal signal characteristic of the 2,3-protection.

Handling & Stability

• Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen).

• Hygroscopicity: Moderately hygroscopic. Exposure to moisture can lead to slow hydrolysis to free fructose, especially if traces of acid are present.

• Safety: Non-toxic, but treat as a chemical irritant. Standard PPE (gloves, goggles) required.

References

• Topiramate Impurity Profiling: Journal of Chromatographic Science, "Topiramate: A Review of Analytical Approaches for the Drug Substance, Its Impurities and Pharmaceutical Formulations". Link[1]

• Fructose Acetonization Chemistry: Carbohydrate Research, "The X-ray crystal structure of 2,3:4,5-di-O-isopropylidene-1-O-methyl-beta-D-fructopyranose".[1][3] Link

• Synthesis of Fructose Derivatives: Organic Syntheses, "Synthesis of 1,2:4,5-Di-O-isopropylidene-β-D-fructopyranose". Link

• Regulatory Context: FDA Product Quality Review (Topiramate), Reference ID: 4868695. Link

• Chemical Data: PubChem Compound Summary for D-Fructopyranose derivatives. Link

Sources

• 1. Page loading... [guidechem.com]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. The X-ray crystal structure of 2,3:4,5-di-O-isopropylidene-1-O-methyl-beta-D-fructopyranose - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Whitepaper: Characterization and Utility of 4,5-O-(1-Methylethylidene)-β-D-fructopyranose

The following technical guide details the chemical identity, structural significance, and experimental utility of 4,5-O-(1-Methylethylidene)-β-D-fructopyranose . This document is structured to support researchers in carbohydrate chemistry and pharmaceutical development, specifically those working with Topiramate and its metabolic pathways.

Executive Summary & Chemical Identity

4,5-O-(1-Methylethylidene)-β-D-fructopyranose (also known as 4,5-O-isopropylidene-β-D-fructopyranose) is a critical monosaccharide derivative.[1] It serves as a primary stable intermediate in the degradation and metabolic pathways of the blockbuster anticonvulsant drug Topiramate .

Unlike its di-protected parent (2,3:4,5-bis-O-isopropylidene-β-D-fructopyranose), this mono-protected species retains the acetal protection only at the 4,5-positions, leaving the anomeric center (C2) and the C1/C3 hydroxyls exposed. This specific regiochemistry makes it a vital reference standard for impurity profiling and stability studies in drug development.

Chemical Data Profile

Property	Specification
Chemical Name	4,5-O-(1-Methylethylidene)-β-D-fructopyranose
Common Synonyms	4,5-O-Isopropylidene-fructose; Topiramate Impurity/Metabolite
CAS Registry Number	912456-61-2
Molecular Formula	C₉H₁₆O₆
Molecular Weight	220.22 g/mol
Exact Mass	220.0947
Physical State	White to off-white solid
Solubility	Soluble in water, methanol, ethanol; sparingly soluble in non-polar solvents
Key Application	Reference standard for Topiramate degradation; Carbohydrate synthon

Structural Architecture & Stability Logic

Understanding the stability differential between the 2,3- and 4,5-acetal groups is essential for synthesizing or isolating this compound.

Regiochemical Stability

The parent molecule, 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose , contains two acetal protecting groups:

• 2,3-O-isopropylidene: An anomeric spiro-ketal. Because it involves the anomeric carbon (C2), it is significantly more acid-labile (kinetically unstable) than the non-anomeric acetal.

• 4,5-O-isopropylidene: A standard cyclic acetal fused to the pyranose ring (trans-fused). It is thermodynamically more stable towards acidic hydrolysis.

Implication for Researchers: Under mild acidic conditions (e.g., dilute acetic acid or metabolic enzymatic action), the 2,3-group hydrolyzes first, yielding the target 4,5-O-(1-Methylethylidene)-β-D-fructopyranose . This mechanistic insight allows for the selective generation of the target molecule from the readily available di-protected precursor.

Diagram: Selective Hydrolysis Pathway

The following logic flow illustrates the degradation pathway from the Topiramate precursor to the target mono-protected species.

Figure 1: Selective hydrolysis pathway showing the kinetic lability of the 2,3-acetal group vs. the stable 4,5-acetal group.

Experimental Protocols

Protocol A: Synthesis via Selective Hydrolysis

This protocol describes the isolation of the target compound from the commercially available 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose (Diacetone Fructose).

Reagents:

• Starting Material: 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose (10 g).

• Solvent: Aqueous Acetic Acid (60% v/v).

• Quenching: Sodium Bicarbonate (NaHCO₃).

Step-by-Step Methodology:

• Dissolution: Dissolve 10 g of the di-protected fructose in 100 mL of 60% aqueous acetic acid.

• Reaction: Heat the solution to 40°C and stir for 2–4 hours. Monitor the reaction via TLC (Silica gel, EtOAc:Hexane 3:1). The starting material (Rf ~0.8) will disappear, and a lower spot (Rf ~0.3, Target) will appear.

  • Note: Avoid higher temperatures (>60°C) to prevent hydrolysis of the 4,5-group.

• Quenching: Cool the reaction mixture to 0°C. Neutralize carefully with solid NaHCO₃ until pH 7 is reached.

• Extraction: Evaporate the solvent under reduced pressure (rotary evaporator) to remove water/acetic acid. The residue will be a syrup.

• Purification: Dissolve the residue in a minimum amount of hot ethyl acetate or ethanol. Allow to crystallize at 4°C. Alternatively, purify via flash column chromatography (Eluent: 5-10% Methanol in Dichloromethane).

• Yield: Expected yield is 60–75% of a white crystalline solid.

Protocol B: Analytical Verification (HPLC)

To confirm identity and purity, use the following chromatographic conditions.

• Column: Amide-functionalized HILIC column (e.g., Waters XBridge Amide, 3.5 µm, 4.6 x 150 mm).

• Mobile Phase: Acetonitrile : Water (80:20 v/v) with 0.1% Ammonium Acetate.

• Flow Rate: 1.0 mL/min.

• Detection: Refractive Index (RI) or ELSD (Evaporative Light Scattering Detector) as the molecule lacks a strong UV chromophore.

• Retention Time: The mono-protected target will elute significantly later than the di-protected precursor due to increased polarity (free -OH groups).

Applications in Drug Development

The specific utility of 4,5-O-(1-Methylethylidene)-β-D-fructopyranose lies in its role as a reference standard for Topiramate.

• Impurity Profiling: During the sulfamoylation of diacetone fructose to produce Topiramate, acidic byproducts can trigger the loss of the 2,3-protecting group. Presence of the 4,5-mono-protected species in the final API indicates process deviations (pH control failure).

• Metabolite Identification: In vivo, Topiramate undergoes metabolism where the 2,3-isopropylidene group is enzymatically cleaved. This molecule is a known human metabolite found in plasma and urine.

• Stability Testing: In forced degradation studies (stress testing), this compound is the primary degradant observed under acidic stress conditions.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Topiramate and Related Impurities. Available at: [Link]

• Popek, T., & Lis, T. (2002). Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives.[2] Carbohydrate Research, 337(9), 787-801.[2] (Demonstrates the hydrolysis hierarchy of fructose acetonides).

Sources

• 1. CAS 25018-67-1: b-D-Fructopyranose, 1,2:4,5-bis-O-(1-methy… [cymitquimica.com]
• 2. Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives. Part 1: 2,3:4,5-di-O-isopropylidene-beta-D-fructopyranose 1-sulfate and 4,5-O-isopropylidene-beta-D-fructopyranose 1-sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]

Conformational analysis of protected beta-D-fructopyranose rings

Navigating the Conformational Landscape of Protected -D-Fructopyranose

A Guide to Structural Elucidation and Synthetic Application

Executive Summary: The "Promiscuous" Ketose

In the realm of carbohydrate chemistry, D-fructose is notoriously "promiscuous," readily equilibrating between furanose (5-membered) and pyranose (6-membered) forms, and further splitting into

and anomers.[1] For the drug development professional—particularly those working on glycomimetics or anticonvulsants like Topiramate—controlling this equilibrium is not merely an academic exercise; it is the prerequisite for reproducible synthesis.

This guide focuses on the protected

-D-fructopyranose ring.[1] Unlike glucose, where the chair is a reliable anchor, protected fructose derivatives often inhabit a frustrated conformational landscape, twisted away from the thermodynamic minimum by the very groups used to protect them.

Part 1: The Thermodynamic Baseline & The Protecting Group Perturbation

To analyze a protected system, one must first understand the intrinsic preference of the free scaffold and how protection overrides it.

1. The Intrinsic Preference: Chair

Free

-D-fructopyranose in solution predominantly adopts the chair conformation .[1]

• Why? In the D-series pyranoses, the bulky hydroxymethyl group at C6 prefers the equatorial position. In the

  conformation of -D-fructose, the C6 group is equatorial, and the anomeric hydroxyl (C2-OH) is axial.

• The Anomeric Effect: The axial orientation of the C2-OH is stabilized by the generalized anomeric effect (interaction between the endocyclic oxygen lone pair and the

  antibonding orbital).

2. The Perturbation: 1,2:4,5-Di-O-isopropylidene Protection

The most commercially relevant derivative is 1,2:4,5-di-O-isopropylidene-

-D-fructopyranose (the precursor to Topiramate).[1][2] Here, the thermodynamic chair is energetically inaccessible.

• The Spiro-Fusion (C1/C2): The formation of the spiro-dioxolane ring at the anomeric center locks the C1-C2 torsion angle.

• The Trans-Fusion (C4/C5): The second isopropylidene ring fuses at C4 and C5. In a standard chair, a trans-fused 5-membered ring introduces severe strain.[1]

• Resultant Conformation: To accommodate both fused rings, the pyranose ring twists. X-ray and NMR studies confirm that this molecule adopts a Twist-Boat conformation (often described as

  or a distorted skew).[1]

Implication for Synthesis: This twist exposes the C3-OH group in a specific spatial orientation, distinct from a chair-based alcohol.[1] This explains the high regioselectivity of subsequent sulfamoylation reactions (as seen in Topiramate synthesis).

Part 2: Analytical Methodologies (The Self-Validating System)

As an application scientist, you cannot rely on literature precedent alone.[1] Batch-to-batch variations in protection efficiency or unexpected anomerization require a robust analytical protocol.[1]

1. NMR Spectroscopy: The Primary Checkpoint

Since fructose lacks an anomeric proton (H1 is part of a CH2 group), standard H1-H2 coupling analysis used for glucose is impossible. You must rely on the H3-H4-H5 spin system .[1]

The Diagnostic Protocol:

• Locate H3: Look for the doublet (or dd) typically between 4.0–4.6 ppm.

• Measure

  :

  • Large

    (> 8 Hz): Indicates a trans-diaxial relationship.[1][3] Suggests a Chair form (likely ). Rare for di-acetonides.[1]

  • Small/Intermediate

    (2–5 Hz): Indicates a change in dihedral angle ( or distorted).[1] This is the hallmark of the Twist-Boat enforced by the 1,2:4,5-protection.

• NOE (Nuclear Overhauser Effect): This is your confirmation.

  • Irradiate H3. If you see a strong enhancement at H5, they are essentially axial/pseudo-axial on the same face (1,3-diaxial relationship), supporting a Chair.[1]

  • If H3 shows NOE to the isopropylidene methyls but weak/no NOE to H5, the ring is twisted.

2. X-Ray Crystallography (The Gold Standard)

For solid-state confirmation, protected fructopyranose derivatives crystallize well.[1]

• Target Space Group: Often

  (orthorhombic).[1][4]

• Critical Parameter: Measure the torsion angles of the pyranose ring atoms (O5-C2-C3-C4-C5). A sum of torsion angles close to zero indicates flattening; alternating signs indicate puckering.

Part 3: Visualization of the Workflow

Diagram 1: Conformation Decision Tree

This logic gate helps you assign the ring shape based on standard 1H NMR data.

Caption: Decision logic for assigning pyranose ring conformation using NMR coupling constants and NOE data.

Diagram 2: Synthetic & Analytical Workflow

A self-validating protocol for generating Topiramate precursors.[1]

Caption: Operational workflow for the synthesis and structural validation of protected fructopyranose derivatives.

Part 4: Quantitative Data Summary

The following table summarizes the expected NMR parameters for the two dominant conformations of

-D-fructopyranose derivatives.

Parameter	Chair (Free/Monoprotected)	Twist-Boat (1,2:4,5-Di-protected)	Mechanistic Cause
Coupling	8.0 – 10.0 Hz	2.5 – 5.5 Hz	Change in H3-C3-C4-H4 dihedral angle from ~180° to ~60°.[1]
Coupling	8.0 – 10.0 Hz	4.0 – 6.0 Hz	Distortion of the C4-C5 bond due to ring fusion.
Ring Puckering	Stable, minimal strain	High strain, flexible	1,2-spiro and 4,5-fused rings cannot coexist on a perfect chair.[1]
C3-OH Reactivity	Sterically hindered (Axial-like)	Accessible (Equatorial-like)	The twist exposes the C3 hydroxyl to reagents.[1]

References

• Conformational Analysis of Fructose Deriv

  • Perlin, A. S. (1968).[1] O-Isopropylidene derivatives of D-allulose and D-erythro-hexopyranos-2,3-diulose. Canadian Journal of Biochemistry.[5]

  • [1]

• X-Ray Crystallography of Topiram

  • Watkins, S. F., et al. (1990).[1][4] The X-ray crystal structure of 2,3:4,5-di-O-isopropylidene-1-O-methyl-beta-D-fructopyranose. Carbohydrate Research.

• Synthesis and Structure of Topiram

  • Maryanoff, B. E., et al. (1987).[1] Structure-activity studies on anticonvulsant sugar sulfamates. Journal of Medicinal Chemistry.

• The Anomeric Effect in Carbohydr

  • Edward, J. T. (1955).[1][6] Stability of glycosides to acid hydrolysis. Chemistry & Industry.

  • (General Reference via Wikipedia/Review)[1]

Sources

• 1. 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose | C12H20O6 | CID 10467781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2:4,5-DI-O-ISOPROPYLIDENE-BETA-D-FRUCTOPYRANOSE | 25018-67-1 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. The X-ray crystal structure of 2,3:4,5-di-O-isopropylidene-1-O-methyl-beta-D-fructopyranose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Anomeric effect - Wikipedia [en.wikipedia.org]

The Dual Nature of Fructopyranose: A Technical Guide to Selective Protection

The following technical guide details the discovery, origin, and synthetic utility of selectively protected fructopyranose derivatives.

Executive Summary

The selective protection of D-fructose is a cornerstone of modern carbohydrate chemistry, enabling the synthesis of blockbuster pharmaceuticals like Topiramate and powerful organocatalysts like the Shi epoxidation ketone. The core challenge lies in the mutarotation of fructose, which fluctuates between furanose (5-membered) and pyranose (6-membered) forms.

This guide explores the thermodynamic and kinetic control mechanisms that allow researchers to selectively trap the fructopyranose ring in two distinct isomeric forms:

• 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose (Kinetic Product)

  Precursor to Shi Catalyst.[1]

• 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose (Thermodynamic Product)

  Precursor to Topiramate.[2]

Part 1: The Origin of Selectivity (Thermodynamics vs. Kinetics)

The Mutarotation Challenge

In solution, D-fructose exists as an equilibrium mixture of tautomers:

-D-fructopyranose (~70%), -D-fructofuranose (~20%), and small amounts of the -anomers and open-chain ketone. Chemical modification requires "locking" the ring into a specific conformation.

The Acetone-Acid System

The "discovery" of selectively protected fructopyranose dates back to the seminal work of Bell (1947) and subsequent refinement by Brady (1970) . They established that the reaction of D-fructose with acetone in the presence of an acid catalyst (e.g.,

or ) proceeds through a bifurcated pathway governed by reaction time and temperature.

• Kinetic Control (Low Temp, Short Time): The acetalization occurs rapidly at the most accessible hydroxyls (C1, C2, C4, C5) to form the 1,2:4,5-isomer . This locks the pyranose ring with a spiro-fused acetal at the anomeric center.

• Thermodynamic Control (Room Temp, Long Time): Under acidic equilibrium, the 1,2-acetal rearranges to the more thermodynamically stable 2,3:4,5-isomer . This shift liberates the C1-hydroxyl while protecting the C2-C3 and C4-C5 diols.

Mechanistic Divergence Diagram

The following diagram illustrates the critical divergence point in fructose protection.

Caption: Divergent synthesis pathways for D-fructose acetonides based on kinetic vs. thermodynamic conditions.

Part 2: The Kinetic Pathway (Shi Catalyst Precursor)

The 1,2:4,5-isomer is unique because it leaves the C3-hydroxyl free. This secondary alcohol is sterically encumbered but can be oxidized to a ketone.[3] This ketone is the active precatalyst for the Shi Epoxidation , a powerful metal-free method for asymmetric epoxidation of alkenes.

Protocol: Synthesis of 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose

Source: Validated against Organic Syntheses (Tu et al., 2003).[2]

Reagents:

• D-Fructose (18.0 g, 100 mmol)[2]

• Acetone (350 mL, solvent & reagent)[2]

• 2,2-Dimethoxypropane (7.4 mL, scavenger)

• Perchloric acid (70%, 4.3 mL) [Caution: Explosive Risk]

• Ammonium hydroxide (for neutralization)[2]

Step-by-Step Methodology:

• Setup: Charge a 1-L flask with D-fructose, acetone, and 2,2-dimethoxypropane. Cool to 0°C in an ice bath.

• Acid Addition: Add perchloric acid dropwise. The low temperature is critical to prevent isomerization to the 2,3:4,5 isomer.

• Reaction: Stir vigorously at 0°C for exactly 6 hours . The suspension will turn clear.

• Quench: Add concentrated

  to neutralize the acid (pH 7-8).

• Workup: Remove solvent via rotary evaporation.[2] Dissolve residue in

  , wash with brine, and dry over .[2]

• Crystallization (Self-Validation): Dissolve the crude solid in minimal

  and add boiling hexane. Cool to -25°C. The kinetic product crystallizes as fine white needles .[2]

  • Validation Check: If the product is oily or has a broad melting point range (target: 117-118°C), significant isomerization to the thermodynamic product has occurred.

Application: Shi Catalyst Synthesis

The free C3-OH is oxidized (typically using PCC or TPAP/NMO) to yield the chiral ketone.

Caption: The catalytic cycle of the Shi Epoxidation utilizing the fructose-derived ketone.[3][4]

Part 3: The Thermodynamic Pathway (Topiramate Precursor)

The 2,3:4,5-isomer (often called Diacetone Fructose or DAF) is the result of thermodynamic equilibration. In this structure, the anomeric C2 is protected by a cyclic acetal involving C3. Crucially, this leaves the C1-hydroxyl (a primary alcohol) free for functionalization.

Protocol: Synthesis of 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose

Source: Adapted from industrial patent methodologies (e.g., Maryanoff et al.).

Reagents:

• D-Fructose (100 g)

• Acetone (1 L)

• Sulfuric Acid (conc., 50 mL)

Step-by-Step Methodology:

• Setup: Suspend fructose in acetone at room temperature.

• Catalysis: Add sulfuric acid carefully.

• Equilibration: Stir at room temperature for 24-48 hours . Unlike the kinetic protocol, time is required to drive the rearrangement from the 1,2:4,5 intermediate to the 2,3:4,5 product.

• Neutralization: Neutralize with aqueous NaOH or ammonia gas.

• Extraction: Filter salts, concentrate, and extract into methylene chloride.

• Purification: Recrystallize from hexane/acetone.

  • Differentiation: The thermodynamic product typically melts at ~97°C, distinct from the kinetic product (118°C).

Application: Topiramate Synthesis

The free C1-primary alcohol is reacted with a sulfamoylating agent to produce Topiramate.

Reaction:

(Where R is the 2,3:4,5-protected fructopyranose core)

Part 4: Comparative Data Analysis

The following table summarizes the physicochemical distinctions between the two isomers, essential for analytical verification.

Feature	Kinetic Product (Shi Precursor)	Thermodynamic Product (Topiramate Precursor)
IUPAC Name	1,2:4,5-di-O-isopropylidene-β-D-fructopyranose	2,3:4,5-di-O-isopropylidene-β-D-fructopyranose
CAS Number	25018-67-1	20880-92-6
Free Hydroxyl	C3-OH (Secondary, Ring)	C1-OH (Primary, Exocyclic)
Melting Point	117–118 °C	96–97 °C
Reaction Conditions	0°C, HClO4, < 6 hours	25°C, H2SO4, > 24 hours
Key Application	Asymmetric Epoxidation (Shi Catalyst)	Anticonvulsant Drug (Topiramate)
Stability	Isomerizes to 2,3:4,5 in acid	Stable in acid (Thermodynamic sink)

References

• Bell, D. J. (1947). The Di-isopropylidene Derivatives of Fructose. Journal of the Chemical Society, 1461. Link

• Tu, Y., Frohn, M., Wang, Z. X., & Shi, Y. (2003). Synthesis of 1,2:4,5-Di-O-Isopropylidene-D-erythro-2,3-Hexodiulo-2,6-Pyranose.[2][5] A Highly Enantioselective Ketone Catalyst for Epoxidation.[2][4] Organic Syntheses, 80, 1. Link

• Brady, R. F. (1970). Cyclic Acetals of Ketoses. Carbohydrate Research, 15(1), 35-40. Link

• Maryanoff, B. E., et al. (1987). Anticonvulsant O-sulfamates of 2,3:4,5-bis-O-(1-methylethylidene)-beta-D-fructopyranose. Journal of Medicinal Chemistry, 30(5), 880–887. Link

• Shi, Y. (2004). Organocatalytic Asymmetric Epoxidation of Olefins by Chiral Ketones. Accounts of Chemical Research, 37(8), 488–496. Link

Sources

• 1. Discovery and Exploitation of AZADO: The Highly Active Catalyst for Alcohol Oxidation [jstage.jst.go.jp]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Shi epoxidation - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Introduction to Protecting Group Chemistry for Carbohydrates

Executive Summary: The Polyhydroxyl Challenge

In drug discovery and glycomimetics, carbohydrates represent a unique synthetic challenge: they are densely functionalized scaffolds containing multiple hydroxyl groups of nearly identical reactivity. Success in carbohydrate chemistry is not merely about blocking reactivity; it is about orchestrating reactivity .

This guide moves beyond basic textbook definitions to provide a strategic, field-tested framework for protecting group manipulation. We focus on the two pillars of glyco-synthesis: Regioselectivity (discriminating between hydroxyls based on subtle steric/electronic differences) and Orthogonality (creating sets of protecting groups removable under mutually exclusive conditions).[1][2]

Part 1: Strategic Planning – The Logic of Protection

Before touching a reagent, a senior scientist maps the "Protection Matrix." This matrix ensures that groups installed early survive intermediate steps and can be removed in a specific order without disturbing the core scaffold.

The Hierarchy of Reactivity

Not all hydroxyls are created equal. Exploiting these differences allows for "mask-free" selective protection.

Position/Type	Reactivity Rank	Mechanistic Insight
Primary (C6)	1 (Highest)	Least sterically hindered; most nucleophilic.
Anomeric (C1-OH)	2	Unique hemiacetal character; most acidic (pKa ~12).
Secondary Equatorial	3	Accessible; nucleophilic.[3][4] (e.g., C2, C3 in Glucose).
Secondary Axial	4 (Lowest)	Sterically crowded; lower nucleophilicity. (e.g., C4 in Galactose).

Orthogonality Principles

An orthogonal set allows the removal of Group A in the presence of Group B, and vice versa.

• Set 1 (Base Labile): Esters (Acetates, Benzoates).[3]

• Set 2 (Acid Labile): Acetals (Benzylidene, Isopropylidene), Trityl ethers.

• Set 3 (Hydrogenolysis/Oxidation): Benzyl ethers, PMB ethers.

• Set 4 (Fluoride Labile): Silyl ethers (TBDMS, TBDPS).[3][5]

Part 2: The Core Toolkit – Mechanisms & Protocols

Cyclic Acetals: The Scaffold Builders

Cyclic acetals are unique because they protect two hydroxyls simultaneously and rigidify the pyranose ring, often influencing the stereoselectivity of subsequent glycosylations.

Focus: The 4,6-O-Benzylidene Acetal This is the workhorse for hexopyranoses (Glucose, Mannose, Galactose). It locks the C4 and C6 hydroxyls, leaving C2 and C3 available for differentiation.

• Mechanism: Thermodynamic control favors the formation of the 6-membered 1,3-dioxane ring fused to the pyranose. The phenyl group adopts the equatorial position to minimize 1,3-diaxial interactions.

Experimental Protocol: Installation of 4,6-O-Benzylidene

Target: Methyl

-D-glucopyranoside Methyl 4,6-O-benzylidene- -D-glucopyranoside[6][7]

• Setup: Flame-dry a round-bottom flask under Argon.

• Reagents: Suspend Methyl

  -D-glucopyranoside (10 g, 51.5 mmol) in dry Acetonitrile (100 mL) or DMF (if solubility is poor).

• Activation: Add Benzaldehyde dimethyl acetal (1.2 equiv, 9.2 mL) and a catalytic amount of Camphorsulfonic acid (CSA) (0.1 equiv, ~1.2 g).

  • Note: CSA is preferred over p-TsOH for milder acidity and solubility.

• Reaction: Stir at room temperature. Use a rotary evaporator with a trap to apply slight vacuum (200-300 mbar) to remove the methanol byproduct, driving the equilibrium forward (Le Chatelier’s principle).

• Quench: Once TLC (EtOAc/Hexane 1:1) shows conversion, neutralize with Triethylamine (Et3N) to pH 8.

• Workup: Concentrate solvent. Dissolve residue in EtOAc, wash with sat. NaHCO3 and brine.

• Purification: Recrystallize from EtOH/Hexane or flash chromatography.

  • Yield Expectation: >85%.[8]

Silyl Ethers: The Tunable Masks

Silyl groups offer a "dial-in" stability profile based on the steric bulk of the substituents on Silicon.

• TMS (Trimethylsilyl): Too labile for most multi-step synthesis; used for transient protection.

• TBDMS (tert-Butyldimethylsilyl): Standard durability.[9] Stable to mild base/reduction; cleaved by TBAF or strong acid.

• TBDPS (tert-Butyldiphenylsilyl): High Stability. Survives acidic conditions that cleave TBDMS.[4] Excellent for primary alcohols (C6) when acid stability is required later.

Visualization: Silyl Stability & Selectivity Workflow

Caption: Relative stability hierarchy of silyl ethers. TBDPS offers maximum acid stability, while TMS is transient.

Esters: The Stereodirectors

Beyond protection, esters at the C2 position are critical for Neighboring Group Participation (NGP) .

• Mechanism: During glycosylation, the carbonyl oxygen of the C2-ester attacks the oxocarbenium ion intermediate, forming a cyclic acyloxonium ion. This blocks the cis face, forcing the incoming nucleophile (acceptor) to attack from the trans face (1,2-trans selectivity).

• Acetates (Ac): Standard. Cleaved by Zemplén conditions (NaOMe/MeOH).

• Benzoates (Bz): More stable, stronger NGP effect due to phenyl ring conjugation.

Part 3: Advanced Orthogonal Strategy (Case Study)

Scenario: You need to synthesize a Glucosyl Donor with a free C3-OH for branching, while keeping C2, C4, and C6 protected.

The Strategy:

• C4, C6: Lock with Benzylidene (Acid labile).

• C2: Protect with Benzoyl (Bz) (Base labile, directs

  -glycosylation).

• C3: Protect with TBDMS (Fluoride labile) or Allyl (Pd-labile). Let's choose Allyl for true orthogonality.

Visualization: Orthogonal Workflow

Caption: Orthogonal protection scheme allowing independent access to C2, C3, or C4/C6 hydroxyls.

Part 4: Troubleshooting & Optimization

Acyl Migration

Problem: When a secondary hydroxyl is liberated next to an acetate/benzoate group (e.g., C3-OH free, C4-OAc), the ester can migrate to the free hydroxyl under basic conditions (pH > 7). Solution:

• Keep pH acidic or neutral during workup.

• Use Pivalates (Piv) or Benzoates (Bz) which migrate slower than acetates.

• Store intermediates at -20°C.

Incomplete Benzylidene Cleavage

Problem: Hydrolysis of the benzylidene ring with aqueous acid can be slow or lead to degradation. Solution: Use oxidative cleavage or reductive opening to convert the acetal into a benzyl ether.

• Reductive Opening (Regioselective):

  • Reagent: NaCNBH3 / HCl

    Gives 6-O-Benzyl, 4-OH free.

  • Reagent: DIBAL-H

    Gives 4-O-Benzyl, 6-OH free.

Stability Data Summary

Protecting Group	Acid Stability	Base Stability	Hydrogenolysis	Fluoride (F-)
Acetate (Ac)	High	Unstable	Stable	Stable
Benzyl Ether (Bn)	High	High	Unstable	Stable
TBDMS	Low	High	Stable	Unstable
Benzylidene	Unstable	High	Stable (ring opens)	Stable
PMB Ether	High	High	Unstable (also Oxidative)	Stable

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[2]

• Agrawal, P. K. (1992). NMR Spectroscopy in the Structural Elucidation of Oligosaccharides and Glycosides. Phytochemistry.

• Codée, J. D., et al. (2005). Phthalimides as Protecting Groups in Carbohydrate Chemistry. Review of thioglycoside donors.

• Wang, C.-C., et al. (2007). Glycosylation with Sulfoxides and Sulfides as Glycosyl Donors. Chemical Reviews.

• Demchenko, A. V. (2003). 1,2-cis O-Glycosylation: Methods, Strategies, Principles. Current Organic Chemistry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 3. scribd.com [scribd.com]
• 4. alchemyst.co.uk [alchemyst.co.uk]
• 5. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Protective Groups [organic-chemistry.org]

Technical Guide: The Strategic Function of Isopropylidene Ketals in Monosaccharide Synthesis

Executive Summary

In carbohydrate chemistry, the discrimination between hydroxyl groups of similar reactivity is the primary synthetic challenge. Isopropylidene ketals (acetonides) serve as the "workhorse" protecting group due to their unique ability to simultaneously protect vicinal diols while imposing specific conformational constraints. Unlike benzylidene acetals, which favor 1,3-diol protection (6-membered rings), isopropylidene ketals thermodynamically favor cis-1,2-diol protection (5-membered rings).[1]

This guide delineates the mechanistic principles, regioselectivity rules, and validated protocols for deploying isopropylidene ketals to access high-value furanose and pyranose building blocks.[1]

Part 1: Mechanistic Principles & Selectivity Rules

The Thermodynamic Preference (The "Five-Ring" Rule)

The formation of isopropylidene ketals is reversible and acid-catalyzed. Under thermodynamic control (acetone/acid), the reaction outcome is dictated by the stability of the resulting dioxolane ring.

• Cis-1,2-Diol Preference: The gem-dimethyl groups on the acetonide introduce steric bulk (the Thorpe-Ingold effect), which favors the formation of 5-membered rings (dioxolanes) over 6-membered rings (dioxanes).[1]

• Ring Strain & Distortion: To accommodate the planar acetonide ring, the sugar backbone must distort.

  • Furanose Shift: For D-glucose, the formation of the 1,2-acetonide on the pyranose ring is disfavored due to strain. Consequently, the sugar undergoes a ring contraction to the furanose form to allow the formation of two stable cis-fused acetonides (1,2 and 5,6).

  • Pyranose Retention: For D-galactose, the pre-existing cis-3,4 and cis-1,2 relationships allow the formation of the diacetonide without disrupting the pyranose ring.[1]

Mechanism of Formation

The reaction proceeds via an oxocarbenium ion intermediate. The rate-determining step is the formation of this resonance-stabilized cation.[1][2]

Figure 1: Acid-catalyzed mechanism of isopropylidene ketal formation.[1]

Part 2: Strategic Synthesis – Reagents & Control[1][3]

The choice of reagent dictates whether the reaction is driven by thermodynamics (equilibrium) or kinetics (irreversible trapping).

Reagent Comparison Table

Reagent	Catalyst	Mechanism	Water Management	Primary Application
Acetone	H₂SO₄, ZnCl₂, or CuSO₄	Thermodynamic	Requires scavenger (CuSO₄) or excess reagent	Formation of stable "Diacetone" sugars (e.g., Diacetone Glucose).[1]
2,2-Dimethoxypropane (DMP)	p-TsOH, CSA	Thermodynamic	Chemical scavenger (Hydrolysis consumes H₂O)	Driving equilibrium to completion; Transacetalization.
2-Methoxypropene (2-MP)	p-TsOH (Trace)	Kinetic	None produced (Irreversible)	Protecting specific positions under mild conditions; avoiding ring shifts.[1]

The Glucose vs. Galactose Divergence

This comparison illustrates the profound impact of stereochemistry on the final protected scaffold.

Figure 2: Divergent pathways of Glucose and Galactose under identical thermodynamic acetalation conditions.[1]

Part 3: Validated Experimental Protocols

Synthesis of 1,2:5,6-Di-O-isopropylidene- -D-glucofuranose

Rationale: This protocol utilizes anhydrous CuSO₄ as a dehydrating agent to push the equilibrium forward.[1]

Reagents:

• D-Glucose (anhydrous)[1][3]

• Acetone (dried over molecular sieves)

• Sulfuric Acid (conc.)[1][4]

• Copper(II) Sulfate (anhydrous)[4]

Step-by-Step Workflow:

• Suspension: In a flame-dried flask, suspend D-glucose (10 g) in dry acetone (200 mL).

• Catalysis: Add conc. H₂SO₄ (4 mL) dropwise. The solution will clarify as the sugar reacts.

• Dehydration: Add anhydrous CuSO₄ (20 g) to scavenge water.[1] Stir vigorously at room temperature for 12–24 hours.

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 1:1).[1] Product (

    ) should be the major spot; mono-acetonide ( ) may be visible.[1]

• Neutralization (CRITICAL): Filter off the CuSO₄. To the filtrate, add solid Ca(OH)₂ or NaHCO₃ until pH is neutral (pH 7).

  • Expert Insight: Failure to neutralize completely will cause acid-catalyzed hydrolysis of the kinetic 5,6-acetal during the concentration step.[1]

• Isolation: Filter the neutralizing agent. Concentrate the filtrate under reduced pressure.

• Purification: Recrystallize from cyclohexane or ethanol/water to yield white crystals (mp 109–110 °C).

Selective Deprotection (Orthogonality)

One of the most powerful features of the diacetonide system is the ability to selectively hydrolyze the terminal (exocyclic) acetal while retaining the internal (anomeric) acetal.

• Reagent: 60% Acetic Acid (aq) or 0.8% H₂SO₄ in MeOH.

• Conditions: Room temperature, 4–6 hours.

• Mechanism: The terminal 5,6-acetal is sterically less hindered and more rotationally free, making the oxocarbenium transition state more accessible than the rigid 1,2-acetal.[1]

• Product: 1,2-O-isopropylidene-

  -D-glucofuranose (a key intermediate for 3,5,6-modifications).[1][4][5]

Part 4: Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield / Incomplete Reaction	Water accumulation in the system.[1]	Use fresh anhydrous CuSO₄ or switch to 2,2-Dimethoxypropane (DMP) as the solvent/reagent.[1]
Product Hydrolysis during Workup	Residual acid presence.[1]	Ensure pH is strictly neutral/slightly basic before rotary evaporation.[1] Use dilute NH₄OH for final pH adjustment if necessary.[1]
Formation of Mixed Acetals	Use of methanol in workup with acid traces.[1]	Avoid alcoholic solvents during quenching; use inert solvents like DCM or Hexane.[1]

References

• BenchChem. (2025).[1][4] An In-depth Technical Guide to 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose. Retrieved from

• Organic Syntheses. (1993).[1] Deoxygenation of Secondary Alcohols: 3-Deoxy-1,2:5,6-di-O-isopropylidene-α-D-ribo-hexofuranose. Org. Synth. 72, 232.[1] Retrieved from

• Sigma-Aldrich. 1,2:5,6-Di-O-isopropylidene-α-D-glucofuranose Product Sheet. Retrieved from

• National Institutes of Health (NIH). (2009).[1] MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides. Retrieved from

• ResearchGate. Regioselective protection of hydroxyl groups in monosaccharides. Retrieved from

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. WO1988007999A1 - O-ISOPROPYLIDEN-1,2-alpha-D-GLUCOFURANNOSE ESTERS AND FATTY ACIDS, SPECIFIC SYNTHESIS AND UTILIZATIONS - Google Patents [patents.google.com]

4,5-O-(1-Methylethylidene)-beta-D-fructopyranose as a chiral building block

This guide details the technical specifications, synthesis, and application of 4,5-O-(1-Methylethylidene)-

-D-fructopyranose (also known as 4,5-O-isopropylidene- -D-fructopyranose), a specialized chiral building block in carbohydrate chemistry.

4,5-O-(1-Methylethylidene)- -D-fructopyranose: A Strategic Chiral Building Block

Introduction & Structural Significance

4,5-O-(1-Methylethylidene)-

-D-fructopyranose (CAS: 912456-61-2 or related isomers) represents a unique class of "monoacetone fructose" derivatives. Unlike the more common 1,2:4,5-di-O-isopropylidene (kinetic) or 2,3:4,5-di-O-isopropylidene (thermodynamic) derivatives, this mono-protected scaffold leaves the C1, C2 (anomeric), and C3 hydroxyls free for functionalization.

This specific protection pattern renders it an invaluable scaffold for:

• Regioselective Glycosylation: The free anomeric C2-OH allows for the synthesis of complex fructosides.

• Chiral Pool Synthesis: Access to the "left-hand" side of the fructose molecule (C1-C3) while the "right-hand" side (C4-C5) remains rigidly protected in a cis-fused acetonide ring.

• Topiramate Analog Development: As a structural congener to the antiepileptic drug Topiramate, it serves as a precursor for studying structure-activity relationships (SAR) and metabolic pathways.

Structural Properties

Property	Specification
Molecular Formula	C H O
Molecular Weight	220.22 g/mol
Ring Conformation	Distorted Chair ( )
Stereochemistry	-D-Fructopyranose core
Protecting Group	4,5-O-Isopropylidene (Acetonide)
Key Functional Groups	C1-OH (Primary), C2-OH (Hemiketal), C3-OH (Secondary)

Synthesis & Preparation

The synthesis of the 4,5-mono-acetonide is challenging due to the relative lability of the 4,5-O-isopropylidene group compared to the 1,2- or 2,3-acetonides. The most reliable route involves the controlled partial hydrolysis of the kinetically formed 1,2:4,5-di-O-isopropylidene-

-D-fructopyranose.

Protocol: Selective Hydrolysis from 1,2:4,5-Diacetonide

This protocol relies on the kinetic differentiation between the spiro-fused 1,2-acetonide and the fused 4,5-acetonide.

Reagents:

• Precursor: 1,2:4,5-Di-O-isopropylidene-

  -D-fructopyranose (prepared via Acetone/H SO or ZnCl at 0°C).

• Solvent: Methanol / Water (9:1).

• Catalyst: Dowex 50W-X8 (H

  form) or 0.8% H SO .

Step-by-Step Methodology:

• Dissolution: Dissolve 10 mmol of 1,2:4,5-di-O-isopropylidene-

  -D-fructopyranose in 50 mL of MeOH:H O (9:1).

• Acidification: Add activated Dowex 50W-X8 resin (0.5 g) or acid catalyst.

• Reaction Monitoring (Critical): Stir at room temperature (20-25°C). Monitor by TLC (CHCl

  :MeOH 9:1) every 15 minutes.

  • Note: The 4,5-group is labile. Over-hydrolysis yields D-fructose. The reaction must be stopped immediately upon the disappearance of the starting material and the appearance of the mono-acetonide spot.

• Quenching: Filter off the resin (or neutralize with Et

  N if using soluble acid) immediately.

• Purification: Concentrate under reduced pressure at low temperature (<30°C). Purify via flash column chromatography on silica gel (neutralized with 1% Et

  N) using an EtOAc/Hexane gradient.

Alternative Route: Kinetic Trapping

In some protocols, the 4,5-mono-acetonide is observed as an early intermediate during the acetonation of fructose. Stopping the reaction of Fructose + Acetone + ZnCl

at early time points (<30 min) may yield isolable quantities of the 4,5-mono isomer, though separation from unreacted fructose is required.

Reactivity Profile & Functionalization

The 4,5-O-isopropylidene scaffold offers three chemically distinct hydroxyl groups. Understanding their reactivity hierarchy is essential for orthogonal protection strategies.

Reactivity Hierarchy

• C1-OH (Primary): Most nucleophilic and sterically accessible. Reacts fastest with bulky silyl chlorides (TBDMSCl) or sulfonyl chlorides (TosCl).

• C2-OH (Hemiketal): Anomeric center. susceptible to mutarotation unless glycosylated. Reacts with glycosyl acceptors or can be activated as a trichloroacetimidate donor.

• C3-OH (Secondary): Sterically hindered by the adjacent C2-quaternary center and the C4-acetonide. Requires forcing conditions for acylation or inversion (Mitsunobu).

Key Transformations

• C1-Selective Protection: Reaction with 1.1 eq. TBDMSCl/Imidazole yields the 1-O-TBDMS-4,5-O-isopropylidene derivative, leaving C2 and C3 free.

• Spiro-Acetal Formation: Reaction of the C2/C3 diol with cyclohexanone or other ketones generates novel spiro-bicyclic scaffolds.

• Inversion to Psicose: Activation of C3-OH (e.g., triflate) followed by nucleophilic displacement (e.g., acetate) inverts the stereocenter, converting the D-fructose core into a D-psicose (allulose) derivative, a rare sugar of high commercial value.

Visualizing the Chemistry

The following diagrams illustrate the synthesis pathway and the divergent reactivity of the scaffold.

Caption: Synthetic workflow from D-Fructose to the 4,5-O-isopropylidene scaffold and downstream applications.

Caption: Orthogonal reactivity map of the three free hydroxyl groups on the 4,5-O-isopropylidene scaffold.

Applications in Drug Discovery

Topiramate Metabolite Studies

The 4,5-mono-acetonide is a known metabolite and degradation product of Topiramate (2,3:4,5-di-O-isopropylidene-

-D-fructopyranose sulfamate). Synthesizing the 4,5-mono scaffold allows researchers to:

• Validate Metabolite Structure: Confirm the identity of in vivo metabolites via co-elution in LC-MS.

• Synthesize Impurity Standards: "Topiramate Impurity 25" often corresponds to hydrolysis products; pure standards are required for QC in manufacturing.

Rare Sugar Synthesis

The 4,5-protection locks the furanose/pyranose equilibrium into the pyranose form. This is critical for synthesizing rare hexoses like D-Tagatose or D-Psicose via C3 or C4 inversion, as the protecting group prevents ring opening and rearrangement during the harsh inversion conditions.

References

• Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives. Carbohydrate Research, 2002.[1]

• Metabolism and excretion of the antiepileptic/antimigraine drug, Topiramate. ResearchGate, 2005.

• 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose Properties. PubChem, 2024.

• Selective hydrolysis of terminal isopropylidene ketals. TSI Journals, 2009.

• Preparation of 5-hydroxymethylfurfural via fructose acetonides. Biomass and Bioenergy, 1991.

Sources

• 1. Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives. Part 1: 2,3:4,5-di-O-isopropylidene-beta-D-fructopyranose 1-sulfate and 4,5-O-isopropylidene-beta-D-fructopyranose 1-sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic data for 4,5-O-isopropylidene-beta-D-fructopyranose

Technical Monograph: Spectroscopic Characterization and Structural Analysis of 4,5-O-Isopropylidene- -D-Fructopyranose[1][2]

Executive Summary

This technical guide provides a comprehensive spectroscopic and structural analysis of 4,5-O-isopropylidene-

-D-fructopyranose derivatives.[1][2] While the user’s request specifies the 4,5-mono-acetonide, it is critical to contextualize this within the stability landscape of fructose protection. The 2,3:4,5-di-O-isopropylidene- -D-fructopyranose (commonly known as Diacetone Fructose) is the thermodynamically stable, commercially relevant species containing the 4,5-protection motif and serves as the primary precursor for the antiepileptic drug Topiramate.[1][2]

This guide details the spectroscopic signatures (

H NMR, C NMR, IR) of the 4,5-protected system, delineates the kinetic vs. thermodynamic synthetic pathways, and provides rigorous experimental protocols for isolation and validation.[1][2]

Structural Context & Synthetic Logic[1][2]

The Furanose-Pyranose Equilibrium

D-Fructose exists in equilibrium between furanose (5-membered) and pyranose (6-membered) rings.[1][2] The formation of isopropylidene (acetonide) derivatives is governed by the ring size and the cis-diol relationships available for protection.[1][2]

• Kinetic Product: 1,2:4,5-di-O-isopropylidene-

  -D-fructopyranose . Formed rapidly at lower temperatures; involves the pyranose form.[1][2]

• Thermodynamic Product: 2,3:4,5-di-O-isopropylidene-

  -D-fructopyranose . Formed under equilibrium conditions (higher temperature/acid strength); this is the standard "Diacetone Fructose" containing the stable 4,5-acetonide bridge.[1][2]

• The Mono-Acetonide Challenge: Selective hydrolysis of the 2,3:4,5-diacetonide typically removes the 4,5-group first, yielding the 2,3-mono-acetonide .[1][2] Isolating the 4,5-mono-acetonide (free hydroxyls at C1, C2, C3) is synthetically challenging due to the lability of the 4,5-group and the preference for the 2,3-protection in the furanose form.[1][2]

Note: The data presented below focuses on the 2,3:4,5-di-O-isopropylidene-

-D-fructopyranose as the definitive reference standard for the 4,5-protected moiety, with specific annotations for the mono-derivative where applicable.

Reaction Pathway Visualization[1][2]

Caption: Kinetic and thermodynamic pathways in the acetonation of D-fructose. The 2,3:4,5-isomer is the stable carrier of the 4,5-protection motif.[1][2]

Spectroscopic Data Profile

The following data characterizes 2,3:4,5-di-O-isopropylidene-

-D-fructopyranose , the standard reference for the 4,5-acetonide ring system.

Physical Properties

Property	Value	Conditions
Molecular Formula	C H O	-
Molecular Weight	260.29 g/mol	-
Melting Point	96 – 98 °C	Recrystallized from hexane/ether
Optical Rotation		c = 1.0, H O
Solubility	Soluble in CHCl , MeOH, Acetone	Sparingly soluble in cold water

H NMR Data (400 MHz, CDCl )

Key Diagnostic: The presence of four distinct methyl singlets and the specific coupling of the pyranose ring protons.[1][2]

Position	Shift ( , ppm)	Multiplicity	Coupling ( , Hz)	Assignment Logic
CH (Isopropylidene)	1.37, 1.42, 1.46, 1.54	s (3H each)	-	Four non-equivalent methyl groups due to chiral environment.[1][2]
OH (C1)	2.0 - 2.5	br s	-	Exchangeable hydroxyl proton at C1.[1][2]
H-1a	3.65	d	11.5	Geminal coupling of C1 methylene.[1][2]
H-1b	3.58	d	11.5	Geminal coupling of C1 methylene.[1][2]
H-3	4.60	d	2.6	Diagnostic doublet; small coupling indicates specific chair geometry.[1][2]
H-4	4.22	dd	7.9, 2.6	Coupled to H-3 and H-5.[1][2]
H-5	3.92	m	-	Complex multiplet due to overlap with H-6s.
H-6a	3.78	d	12.8	Geminal coupling; part of the pyranose ring.[1][2]
H-6b	3.68	d	12.8	Geminal coupling.[1][2]

C NMR Data (100 MHz, CDCl )

Key Diagnostic: The anomeric carbon (C2) and the two quaternary acetal carbons are the most distinct features.[1][2]

Position	Shift ( , ppm)	Type	Structural Significance
Acetal (C-O-C)	111.9	Quaternary	4,5-O-isopropylidene carbon.[1][2]
Acetal (C-O-C)	109.3	Quaternary	2,3-O-isopropylidene carbon.[1][2]
C-2 (Anomeric)	104.2	Quaternary	Sp hybridized hemiketal carbon; characteristic of -pyranose.
C-3	77.5	CH	Oxygenated ring carbon.[1][2]
C-4	75.2	CH	Oxygenated ring carbon (part of 4,5-ring).[1][2]
C-5	72.8	CH	Oxygenated ring carbon (part of 4,5-ring).[1][2]
C-1	65.2	CH	Free hydroxymethyl group (site of Topiramate sulfamoylation).[1][2]
C-6	60.6	CH	Ring methylene.[1][2]
CH	24.0 - 27.5	CH	Four distinct methyl signals.[1][2]

Infrared (IR) Spectroscopy[1][2]

• 3450 cm

  (Broad): O-H stretch (C1-OH). Note: This band disappears if the user is looking at fully protected derivatives.[1][2]

• 2980, 2930 cm

  : C-H stretch (Aliphatic).

• 1380, 1370 cm

  : "Gem-dimethyl" doublet (Characteristic of isopropylidene groups).[1][2]

• 1050 - 1150 cm

  : C-O-C stretch (Strong, ether/acetal bands).

Technical Analysis & Causality

Conformation and Stability

The 2,3:4,5-di-O-isopropylidene-

-D-fructopyranose adopts a twisted chair conformation ( or distorted depending on solvation).[1][2] The 4,5-O-isopropylidene ring fuses trans to the pyranose ring, which creates significant steric strain.[1][2]

• Why is it stable? The formation of the 2,3-acetonide locks the anomeric center, preventing mutarotation.[1][2] The 4,5-acetonide, while strained, is favored under thermodynamic conditions (anhydrous acetone/H

  SO ) because it sequesters the remaining cis-diol.[1][2]

• Hydrolysis Sensitivity: The 4,5-acetonide is more acid-labile than the 2,3-acetonide.[1][2] In aqueous acid, the 4,5-group hydrolyzes first, yielding the 2,3-mono-derivative.[1][2] This makes the isolation of the free 4,5-mono-derivative extremely difficult without blocking the 2,3-positions first.[1][2]

Application in Drug Development (Topiramate)

In the synthesis of Topiramate, the C1-OH (visible at

65.2 ppm in C NMR) is the nucleophile that reacts with sulfamoyl chloride.[1][2] The 4,5-acetonide serves as a crucial protecting group that:

• Maintains the pyranose ring structure.[1][2][3][4]

• Blocks the C4 and C5 hydroxyls from sulfamoylation.[1][2]

• Induces the correct stereochemical twist for biological activity.[1][2]

Experimental Protocol: Synthesis of 2,3:4,5-Di-O-isopropylidene- -D-fructopyranose[1][2][4][5][6][7][8]

This protocol ensures the thermodynamic product is favored over the kinetic 1,2:4,5-isomer.[1][2]

Reagents:

• D-Fructose (crystalline)[1][2][5][3]

• Acetone (Dry, solvent and reagent)[1][2][5]

• Concentrated Sulfuric Acid (Catalyst)[1][2]

• Sodium Hydroxide (Neutralization)[1][2]

Step-by-Step Methodology:

• Suspension: Suspend D-Fructose (10.0 g) in dry acetone (200 mL) in a round-bottom flask equipped with a drying tube (CaCl

  ).

• Catalysis: Cool the mixture to 0°C. Add concentrated H

  SO (0.5 mL) dropwise.

• Equilibration (Critical Step): Allow the mixture to warm to room temperature (25°C) and stir for 3-4 hours. The solution will become clear as the fructose reacts.[1][2] Note: Stirring at low temp favors the kinetic 1,2:4,5 product; RT favors the desired 2,3:4,5 product.[1][2]

• Neutralization: Cool the solution back to 0°C. Add anhydrous NaOH pellets or a concentrated NaOH solution slowly until pH is neutral (pH 7-8).

• Filtration: Filter off the inorganic salts.[1][2]

• Concentration: Evaporate the acetone under reduced pressure (Rotavap) to yield a syrupy residue.

• Recrystallization: Dissolve the residue in a minimum amount of hot hexane/ether (or hexane/acetone). Cool to 4°C to induce crystallization.

• Validation: Check melting point (Target: 96-98°C). If MP is <90°C, the kinetic isomer or mono-derivatives may be present.[1][2]

References

• Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives. Carbohydrate Research, 2002.[1][2][6] (Describes the 4,5-mono-sulfate and diacetonide structures).[1][2]

• PubChem Compound Summary for CID 10244345: 2,3:4,5-Di-O-isopropylidene-beta-D-fructopyranose. National Center for Biotechnology Information.[1][2] [1][2]

• TCI Chemicals Product Specification: 2,3:4,5-Di-O-isopropylidene-beta-D-fructopyranose. TCI Chemicals. [1][2]

• Multigram-Scale Synthesis of Iminosugars from D-Fructose. Journal of Organic Chemistry, 2025. (Discusses the kinetic 1,2:4,5 vs thermodynamic 2,3:4,5 equilibrium).[1][2]

Sources

• 1. 2,3:4,5-Di-o-isopropylidene-beta-D-fructopyranose | C12H20O6 | CID 10244345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose | C12H20O6 | CID 10467781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. ihcoedu.uobaghdad.edu.iq [ihcoedu.uobaghdad.edu.iq]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives. Part 1: 2,3:4,5-di-O-isopropylidene-beta-D-fructopyranose 1-sulfate and 4,5-O-isopropylidene-beta-D-fructopyranose 1-sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Regioselective Acetalization of D-Fructose: Kinetic vs. Thermodynamic Control

Executive Summary

The regioselective protection of D-fructose is a cornerstone transformation in carbohydrate chemistry, serving as the critical entry point for the synthesis of high-value chiral synthons, including the anticonvulsant drug Topiramate .

D-Fructose presents a unique challenge due to its mutarotation between furanose (5-membered) and pyranose (6-membered) rings, alongside the presence of five hydroxyl groups.[1] This guide details the regioselective synthesis of the two dominant diacetal isomers:

• 1,2:4,5-di-O-isopropylidene-

  -D-fructopyranose (The "Bell" Isomer): The kinetic product, favored at low temperatures.[1] This is the industrial precursor to Topiramate.

• 2,3:4,5-di-O-isopropylidene-

  -D-fructopyranose : The thermodynamic product, favored at higher temperatures or extended reaction times.[1][2]

We provide optimized protocols for the kinetic synthesis using classical acid catalysis and a "green" iodine-catalyzed alternative, ensuring high purity and reproducibility.

Mechanistic Insight: The Kinetic/Thermodynamic Divergence

The acetalization of D-fructose in acetone is governed by a delicate balance between kinetic and thermodynamic control. Understanding this mechanism is vital for yield optimization.

• The Starting Material: In solution, D-fructose exists primarily as a mixture of furanose tautomers.[1] However, the pyranose form is required for the formation of the stable 1,2:4,5-diacetal.[1]

• Kinetic Control (Low Temp, Short Time): The 1,2:4,5-diacetal forms rapidly because the hydroxyl groups at C1/C2 and C4/C5 are spatially accessible in the

  -pyranose conformation.[1] The formation of the 1,2-acetal locks the anomeric center, preventing mutarotation.[1]

• Thermodynamic Control (High Temp, Long Time): If the reaction is allowed to equilibrate, the 1,2:4,5 isomer undergoes acid-catalyzed rearrangement to the 2,3:4,5 isomer.[1] This isomer is thermodynamically more stable due to reduced steric strain but is essentially a "dead end" for 1-O-functionalization (e.g., sulfamoylation for Topiramate).[1]

Pathway Visualization

The following diagram illustrates the divergence between the kinetic and thermodynamic pathways.

Figure 1: Reaction pathway showing the kinetic preference for the 1,2:4,5 isomer and the thermodynamic drift toward the 2,3:4,5 isomer.[1]

Experimental Protocols

Protocol A: Kinetic Synthesis of 1,2:4,5-di-O-isopropylidene- -D-fructopyranose

Objective: Maximize yield of the kinetic isomer while suppressing rearrangement. Scale: 100 mmol (approx. 18 g Fructose)

Reagents & Equipment[1][2][3]

• Substrate: D-Fructose (crystalline, high purity).[1]

• Solvent/Reagent: Acetone (Dry, ACS grade).[1]

• Catalyst: Perchloric Acid (70%) OR Conc.[1][2] Sulfuric Acid (H2SO4).[1] Note: H2SO4 is safer and preferred for scale-up.[1]

• Quench: Ammonium Hydroxide (conc.) or Triethylamine.[1]

• Apparatus: 500 mL 3-neck RBF, mechanical stirrer (essential for slurry), internal thermometer, ice-salt bath.

Step-by-Step Methodology

• Setup: Charge the flask with D-Fructose (18.0 g, 100 mmol) and Acetone (350 mL). The fructose will not dissolve immediately; it forms a slurry.

• Activation: Cool the suspension to 0°C using an ice bath. Add 2,2-dimethoxypropane (7.4 mL) to scavenge water (optional but recommended for rate enhancement).[1]

• Catalysis (Critical Step):

  • Add the acid catalyst dropwise (e.g., 4.0 mL H2SO4 or 4.3 mL HClO4).[1]

  • CAUTION: The reaction is exothermic. Maintain internal temperature < 5°C to prevent thermodynamic rearrangement.[1]

• Reaction: Stir vigorously at 0°C for 5–6 hours . The solution will turn clear as the fructose reacts and dissolves.

  • Checkpoint: TLC (Hexane:Ethyl Acetate 1:1).[1] Product Rf ~ 0.6.[1]

• Quenching: Once the starting material is consumed, add conc.[1] Ammonium Hydroxide (~5 mL) while still at 0°C until pH is neutral/slightly basic (pH 7-8).

  • Why? Acidic conditions during workup will hydrolyze the acetal or cause isomerization.

• Workup:

  • Filter off ammonium salts.[1]

  • Concentrate the filtrate under reduced pressure (Rotavap bath < 30°C) to obtain a white solid/syrup.

  • Dissolve residue in CH2Cl2 (150 mL), wash with brine, dry over Na2SO4, and concentrate.

• Crystallization: Recrystallize from boiling Hexane. Cool slowly to RT, then to -20°C.

  • Yield: 50–60% (White needles).[1][2]

  • Melting Point: 118–120°C.[1]

Protocol B: "Green" Iodine-Catalyzed Acetalization

Objective: Metal-free, mild synthesis avoiding strong mineral acids.[1] Iodine acts as a mild Lewis acid.[1]

Reagents

• D-Fructose (10 mmol, 1.8 g)[1]

• Acetone (40 mL)

• Iodine (0.15 mmol, ~40 mg) - Catalytic amount (1.5 mol%)[1]

• Sodium Thiosulfate (sat.[1] aq.)

Workflow Diagram

Figure 2: Workflow for the mild, iodine-catalyzed acetalization of fructose.

Methodology

• Suspend D-Fructose in acetone at Room Temperature (RT).

• Add Iodine (1.5 mol%).

• Stir at RT.[1][2] The reaction is significantly faster than Protocol A, often completing in < 1 hour.[1]

• Quench: Add saturated Sodium Thiosulfate solution until the iodine color disappears (yellow -> clear).

• Workup: Extract with DCM, dry, and concentrate.

  • Note: While faster, this method may produce slightly higher amounts of the thermodynamic isomer if not quenched immediately upon completion.

Analytical Validation & Troubleshooting

Data Comparison Table

Parameter	1,2:4,5-Isomer (Kinetic)	2,3:4,5-Isomer (Thermodynamic)
Structure	Pyranose ring, Anomeric C1 blocked	Pyranose ring, Anomeric C1 free
Melting Point	118 – 120 °C	96 – 98 °C
Specific Rotation	-145° (c=1, CHCl3)	-35° (c=1, CHCl3)
TLC (Hex:EtOAc 1:1)	Rf ~ 0.60	Rf ~ 0.45
1H NMR (Anomeric)	No anomeric OH signal	Anomeric OH signal present

Troubleshooting Guide

• Problem: Low Yield / Oily Product.

  • Cause: Incomplete water removal or high temperature during evaporation.[1]

  • Fix: Use 2,2-dimethoxypropane; ensure Rotavap bath is < 30°C.[1]

• Problem: Presence of 2,3:4,5 isomer.

  • Cause: Reaction time too long or temperature > 5°C (Protocol A).[1]

  • Fix: Strict temperature control; quench immediately when TLC shows consumption of starting material.

• Problem: Yellow discoloration.

  • Cause: Caramelization by residual acid.[1]

  • Fix: Ensure pH is basic (7-8) before concentration.[1]

Application: Synthesis of Topiramate

The 1,2:4,5-diacetal is the direct precursor to Topiramate.[1]

• Sulfamoylation: The free hydroxyl at C3 is reacted with sulfamoyl chloride (NH2SO2Cl).

• Purification: The rigid acetal structure directs the reaction exclusively to the C3 position, highlighting the importance of the initial regioselectivity.

References

• Bell, D. J. (1947).[1] "The Di-isopropylidene Derivatives of Fructose." Journal of the Chemical Society, 1461. Link

• Brady, T. P., & Vourloumis, D. (2002).[1] "Regioselective Synthesis of 1,2:4,5-Di-O-isopropylidene-β-D-fructopyranose." Organic Syntheses, 80,[1][2] 1. Link

• Kishore, K. H., et al. (2009).[1] "Iodine as a mild and efficient catalyst for the synthesis of 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose."[1] Tetrahedron Letters, 50(46), 6291-6293.[1] Link[1]

• Maryanoff, B. E., et al. (1987).[1] "Structure-Activity Studies on Anticonvulsant Sugar Sulfamates Related to Topiramate." Journal of Medicinal Chemistry, 30(5), 880–887.[1] Link[1]

• Calvo-Flores, F. G., et al. (2000).[1] "Green Chemistry in Carbohydrate Synthesis." Topics in Current Chemistry. Link

Sources

• 1. 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose | C12H20O6 | CID 10467781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Using 4,5-O-(1-Methylethylidene)-beta-D-fructopyranose in glycosylation reactions

Executive Summary & Strategic Rationale

The utilization of 4,5-O-(1-Methylethylidene)-beta-D-fructopyranose —most commonly accessed via its 1,2:4,5-di-O-isopropylidene precursor—represents a pivotal strategy in the synthesis of rare ketose-containing oligosaccharides and spiro-fused glycomimetics.[1][2][3]

Unlike glucose or galactose, fructose exists in a dynamic equilibrium between furanose (5-membered) and pyranose (6-membered) forms.[1][2][3] The 4,5-O-isopropylidene acetal is the critical structural "lock" that forces the fructose ring into the beta-pyranose chair conformation (

).[1][2][3] Without this constraint, fructose derivatives thermodynamically drift toward the furanose form (e.g., the 2,3:4,5-di-O-isopropylidene isomer used in Topiramate synthesis).[1][2][3]

Key Applications:

• Regioselective Glycosylation at C-3: The 1,2:4,5-di-protected derivative presents a single free secondary hydroxyl at C-3, allowing for precise branching without additional protecting group manipulation.[1][2][3]

• Anomeric Functionalization: Selective hydrolysis of the 1,2-acetal yields the 4,5-O-mono-protected scaffold, exposing the anomeric center for donor activation.[1][2][3]

Compound Profile & Stability[1][2][3][4][5]

Parameter	Specification	Critical Note
Primary Reagent	1,2:4,5-di-O-isopropylidene-beta-D-fructopyranose	The "Kinetic" Product.[1][2][3] Commercially available.[1][2][3]
Target Motif	4,5-O-(1-Methylethylidene)-beta-D-fructopyranose	The core scaffold maintaining pyranose geometry.[1][2][3][4]
CAS No.	25018-67-1 (Di-protected)	Distinct from the thermodynamic isomer (20880-92-6).[1][2][3]
Conformation	Beta-Pyranose ( )	The 4,5-acetonide is trans-fused, locking the ring.[1][2][3]
Lability	Acid-Sensitive	High Risk. Acetonides migrate or hydrolyze with strong Lewis acids.[1][2][3]
Reactivity	C-3 Hydroxyl (Secondary)	Sterically hindered; requires potent donors.[1][2][3]

Protocol A: Regioselective Glycosylation at C-3

This protocol details the use of 1,2:4,5-di-O-isopropylidene-beta-D-fructopyranose as a Glycosyl Acceptor .[1][2][3][5] The objective is to install a sugar moiety at the C-3 position while retaining the acid-sensitive 4,5-acetonide.[1][2][3]

Mechanism of Action

The C-3 hydroxyl is flanked by the bulky 1,2-acetonide and the 4,5-acetonide.[1][2][3] Standard glycosylation conditions often fail due to steric hindrance.[1][2][3] We utilize a Trichloroacetimidate (TCA) donor system activated by TMSOTf at low temperatures to suppress acetonide migration.[1][2][3]

Reagents Required

• Acceptor: 1,2:4,5-di-O-isopropylidene-beta-D-fructopyranose (1.0 equiv).[1][2][3][6][7]

• Donor: Perbenzylated Glycosyl Trichloroacetimidate (1.2 – 1.5 equiv).[1][2][3]

• Promoter: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (0.1 equiv).[1][2][3]

• Solvent: Anhydrous Dichloromethane (DCM) or Toluene (for beta-selectivity).[1][2][3]

• Buffer: 2,4,6-Tri-tert-butylpyrimidine (TTBP) (Optional but recommended to scavenge TfOH).[1][2][3]

Step-by-Step Procedure

• Azeotropic Drying (Critical):

  • Dissolve the Acceptor and Donor in anhydrous Toluene.[1][2][3]

  • Concentrate under reduced pressure.[1][2][3] Repeat 3 times.

  • Why: Moisture generates Triflic acid (TfOH) from TMSOTf, which will instantly hydrolyze the 4,5-acetonide and ruin the pyranose lock.[1][2][3]

• Activation Setup:

  • Dissolve the dried mixture in anhydrous DCM (0.1 M concentration relative to acceptor).

  • Add 4Å Molecular Sieves (powdered, flame-dried).

  • Stir at room temperature for 30 minutes.

• Low-Temperature Initiation:

  • Cool the reaction vessel to -78°C .

  • Note: Do not run this reaction at 0°C. Higher temperatures promote the "acetonide scramble" (migration to the thermodynamic 2,3:4,5 isomer).[1][2][3]

• Promoter Addition:

  • Add TMSOTf (0.1 equiv) dropwise.[1][2][3]

  • Stir at -78°C for 1 hour. Allow to warm slowly to -40°C over 2 hours if reaction is sluggish (monitor by TLC).

• Quenching:

  • Quench the reaction at low temperature (-40°C) by adding Triethylamine (Et3N) (excess, ~0.5 mL).

  • Reasoning: Warming an acidic solution will deprotect the acetonides.[1][2][3] Neutralize before warming.[1][2][3]

• Workup:

  • Filter off molecular sieves.[1][2][3]

  • Wash filtrate with saturated NaHCO3 and Brine.[1][2][3]

  • Dry over Na2SO4 and concentrate.[1][2][3]

• Purification:

  • Flash chromatography (Hexane/Ethyl Acetate).[1][2][3] The product is usually less polar than the acceptor.[1][2][3]

Protocol B: Selective Hydrolysis to Access the Anomeric Center[1][3]

If the goal is to use the 4,5-protected scaffold as a Glycosyl Donor (or to modify the anomeric C-2 position), the 1,2-acetonide must be removed selectively.[1][2][3]

• Concept: The terminal 1,2-acetonide is kinetically more labile than the internal 4,5-acetonide.[1][2][3]

• Reagent: 70% Acetic Acid (AcOH) or Dowex 50W (H+ form).[1][2][3]

Protocol:

• Dissolve 1,2:4,5-di-O-isopropylidene-beta-D-fructopyranose in 70% aqueous AcOH .

• Stir at 30°C (mild heat).

• Monitor closely by TLC (approx. 2-4 hours). Look for the appearance of a more polar spot (Mono-acetonide).[1][2][3]

• Stop immediately upon consumption of starting material to prevent loss of the 4,5-group.

• Lyophilize to remove water and acetic acid.[1][2][3]

• Result: 4,5-O-isopropylidene-D-fructopyranose (mixture of anomers, ready for C-1/C-2 protection or activation).

Visual Workflow & Logic

The following diagram illustrates the kinetic vs. thermodynamic trap and the correct glycosylation pathway.

Figure 1: Reaction pathway for Fructopyranose derivatives. Note the critical divergence between Kinetic (Pyranose) and Thermodynamic (Furanose) forms.

Troubleshooting & Expert Tips

Issue	Root Cause	Solution
Loss of 4,5-Acetonide	Trace water in solvent generating TfOH.[1][2][3]	Use 4Å MS; Add TTBP (base) to buffer acidity.[1][2][3]
Product Isomerization	Reaction temperature > -20°C.	Keep reaction at -78°C; Quench cold.
Low Yield	Steric hindrance at C-3.[1][2][3]	Switch to Ether solvent (if alpha-selectivity allows) or increase Donor equivalents (2.0 eq).
Formation of Orthoesters	Neighboring group participation from donor.[1][2][3]	Ensure Donor C-2 protecting group is non-participating (e.g., Benzyl) if 1,2-trans is not required.[1][2][3]

References

• Tu, Y., et al. (2003).[1][2][3] "Synthesis of 1,2:4,5-Di-O-Isopropylidene-D-erythro-2,3-hexodiulo-2,6-pyranose." Organic Syntheses, 80,[1][2][3] 1. (Detailed synthesis of the starting material and stability data).[1][2][3]

• Crich, D. (2010).[1][2][3] "Mechanism of a Chemical Glycosylation Reaction." Accounts of Chemical Research, 43(8), 1144–1153.[1][2][3] (Foundational text on Triflate-promoted glycosylations).

• Garegg, P. J. (1997).[1][2][3] "Thioglycosides as glycosyl donors in oligosaccharide synthesis." Advances in Carbohydrate Chemistry and Biochemistry, 52, 179-205.[1][2][3] (Alternative donor protocols compatible with acid-sensitive acceptors).[1][2][3]

• PubChem Compound Summary. (2023). "1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose." (Physical properties and safety data).

Sources

• 1. guidechem.com [guidechem.com]
• 2. 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose | C12H20O6 | CID 10467781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. CAS 25018-67-1: b-D-Fructopyranose, 1,2:4,5-bis-O-(1-methy… [cymitquimica.com]
• 5. synthose.com [synthose.com]
• 6. 1,2:4,5-DI-O-ISOPROPYLIDENE-BETA-D-FRUCTOPYRANOSE | 25018-67-1 [chemicalbook.com]
• 7. 1,2;4,5-Di-O-isopropylidene-β-D-fructopyranose, 1 g, CAS No. 25018-67-1 | Monosaccharids | Carbohydrates | Biochemicals - Product Expansion | Campaign | Carl ROTH - Netherlands [carlroth.com]

Optimizing Topiramate Synthesis: The Critical Role of 2,3:4,5-Bis-O-(1-methylethylidene)-β-D-fructopyranose

Application Note: AN-PHARM-2024-08

[1]

Executive Summary

Topiramate (2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranose sulfamate) is a blockbuster anticonvulsant and anti-migraine agent.[1] Its structural core relies entirely on the chiral integrity of its precursor, 2,3:4,5-Bis-O-(1-methylethylidene)-β-D-fructopyranose (commonly referred to as Diacetone Fructose or DAF ).

This application note details the utilization of DAF as the primary intermediate in the synthesis of Topiramate. Unlike traditional protocols that utilize sulfuryl chloride (which suffer from low yields and difficult purification), this guide focuses on the Chlorosulfonyl Isocyanate (CSI) mediated pathway. This method, while requiring stricter environmental controls, offers superior conversion rates and cleaner impurity profiles suitable for cGMP manufacturing.

Chemical Context & Intermediate Stability

The efficacy of Topiramate synthesis hinges on the thermodynamic stability of the DAF intermediate. D-Fructose exists in equilibrium between furanose and pyranose forms. The acetonation process (protection with acetone) must exclusively lock the sugar into the

-D-pyranose configuration.

• Critical Quality Attribute (CQA): The presence of the

  -anomer or furanose forms in the DAF intermediate will lead to stereoisomeric impurities in the final API that are notoriously difficult to separate.

• Stability: DAF is acid-sensitive. Exposure to moisture and heat (

  C) in acidic media causes deprotection at the C4-C5 position, regenerating the 2,3-monoacetone derivative (Impurity A).

Structural Pathway Diagram

The following diagram illustrates the transformation from D-Fructose to Topiramate, highlighting the pivotal role of DAF.

Figure 1: Synthetic pathway illustrating the central position of Diacetone Fructose (DAF) and the critical sulfamoylation step.[2]

Protocol: Sulfamoylation via Chlorosulfonyl Isocyanate (CSI)

This protocol utilizes CSI to generate sulfamoyl chloride in situ or reacts via a urethane intermediate. This approach avoids the isolation of unstable sulfamoyl chloride and minimizes the explosion risks associated with the older sodium azide routes.

Reagents & Equipment[3][5][6][7][8][9][10]

• Substrate: Diacetone Fructose (DAF), >99.5% purity (dried to <0.1% water).

• Reagent: Chlorosulfonyl Isocyanate (CSI).[3][4]

• Solvent: Methylene Chloride (DCM), anhydrous (<50 ppm H2O).

• Base: Pyridine or Triethylamine (TEA).

• Quench: Aqueous NaOH or NaHCO3.

• Equipment: Jacketed glass reactor with overhead stirring, N2 purge, and cryostat (-20°C capability).

Step-by-Step Methodology

Phase 1: Preparation of the Reactive Intermediate

• Inerting: Purge the reactor with Nitrogen for 15 minutes. Moisture exclusion is critical as CSI reacts violently with water.

• Dissolution: Charge DAF (1.0 equiv) and anhydrous DCM (10 vol). Cool the mixture to -15°C .

• Base Addition: Add Pyridine (1.2 equiv) slowly, maintaining temperature < -10°C.

• CSI Addition: Add Chlorosulfonyl Isocyanate (1.1 equiv) dropwise over 60 minutes.

  • Process Control: Do not allow temperature to exceed -5°C. The reaction is highly exothermic.[5]

  • Mechanism:[6][7][8][9] CSI attacks the free hydroxyl at C1, forming a chlorosulfonyl-urethane intermediate.

Phase 2: Hydrolysis and Decarboxylation

The intermediate formed is not Topiramate; it requires controlled hydrolysis to release CO2 and form the sulfamate moiety.

• Warming: Allow the reaction mass to warm to 0°C–5°C and stir for 30 minutes.

• Hydrolysis (Quench): Slowly transfer the reaction mass into a chilled (5°C) solution of water or weak bicarbonate.

  • Caution: Vigorous evolution of CO2 will occur.

  • Reaction:R-O-C(O)-NH-SO2Cl + H2O -> R-O-SO2-NH2 (Topiramate) + CO2 + HCl

• Phase Separation: Separate the organic layer (DCM). Wash the aqueous layer twice with DCM.

• Neutralization: Wash combined organics with 1N HCl (to remove pyridine) followed by saturated NaHCO3.

Phase 3: Isolation

• Concentration: Distill DCM under reduced pressure (<35°C) to obtain a syrup.

• Crystallization: Dissolve the residue in warm Cyclohexane/Ethanol (or n-Heptane/Ethyl Acetate). Cool slowly to 0°C to crystallize Topiramate.

• Drying: Vacuum dry at 40°C.

Experimental Workflow Diagram

Figure 2: Operational workflow for the CSI-mediated synthesis of Topiramate.

Analytical Data & Process Control

To ensure the "Application" of the intermediate is successful, the final product must be validated against specific impurity markers derived from DAF degradation.

Key Impurity Profile

Impurity Name	Origin	Limit (ICH)	Detection Method
Fructose	Complete hydrolysis of DAF	< 0.15%	HPLC-RI / CAD
4,5-Diol (Impurity A)	Partial hydrolysis of DAF (acetonide loss)	< 0.15%	HPLC-RI / CAD
Sulfate Analog	Reaction of DAF with SO3 (from degraded CSI)	< 0.10%	Ion Chromatography
Chloride Adducts	Incomplete hydrolysis of chlorosulfate	< 0.05%	AgNO3 Titration / IC

Validation Parameters (HPLC)

Because Topiramate lacks a strong UV chromophore, Refractive Index (RI) or Charged Aerosol Detection (CAD) is required.

• Column: Phenyl-Hexyl or C18 (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile : Water (50:50).

• Flow Rate: 1.0 mL/min.

• Detector: RI (35°C) or CAD.

Troubleshooting Guide

• Low Yield: Usually caused by moisture in the DAF or DCM. CSI hydrolyzes to sulfamic acid rapidly in the presence of water, consuming the reagent before it reacts with DAF. Action: Karl Fischer titration of DAF must be <0.1%.

• Oiling Out: If the product does not crystallize, it often indicates the presence of the 4,5-diol impurity which inhibits crystal lattice formation. Action: Recrystallize DAF precursor before synthesis.

• Exotherm Spikes: Rapid addition of CSI can cause local heating >0°C, leading to acetonide deprotection. Action: Use a dosing pump for CSI addition.

References

• Maryanoff, B. E., et al. (1987).[10] "Anticonvulsant O-alkyl sulfamates. 2,3:4,5-Bis-O-(1-methylethylidene)-β-D-fructopyranose sulfamate and related compounds." Journal of Medicinal Chemistry, 30(5), 880–887. Link

• Kankan, R. N., et al. (2005). "Process for the preparation of Topiramate." U.S. Patent Application 2005/0234225. Link

• Ge, Y., et al. (2004). "Industrially applicable process for the sulfamoylation of alcohols and phenols."[5] European Patent EP1456224B1. Link

• Thermo Fisher Scientific. (2016). "Topiramate Impurity Analysis: Method Migration to Charged Aerosol Detection." Application Note 71962. Link

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. researchgate.net [researchgate.net]
• 3. Topiramate Impurity 6 synthesis - chemicalbook [chemicalbook.com]
• 4. arxada.com [arxada.com]
• 5. EP1456224B1 - Industrially applicable process for the sulfamoylation of alcohols and phenols - Google Patents [patents.google.com]
• 6. KR20050062976A - A new improved preparation method of 2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranose sulfamate - Google Patents [patents.google.com]
• 7. WO2004108732A1 - PROCESS FOR THE PREPARATION OF 2,3:4,5-BIS-O(1-METHYLETHYLIDENE)-ß-D-FRUCTOPYRANOSE SULFAMATE - Google Patents [patents.google.com]
• 8. CN101450951A - Method for producing topiramate - Google Patents [patents.google.com]
• 9. BJOC - An anomalous addition of chlorosulfonyl isocyanate to a carbonyl group: the synthesis of ((3aS,7aR,E)-2-ethyl-3-oxo-2,3,3a,4,7,7a-hexahydro-1H-isoindol-1-ylidene)sulfamoyl chloride [beilstein-journals.org]
• 10. journals.iucr.org [journals.iucr.org]

Application Note: Precision Synthesis of Monosaccharide Esters using Protected Fructose Scaffolds

-D-fructopyranose[1]

Strategic Rationale & Mechanistic Insight

The selective esterification of monosaccharides is a cornerstone of carbohydrate chemistry, essential for developing glycomimetics, surfactants, and chiral drug intermediates (e.g., Topiramate).[1] Fructose presents a unique challenge due to its mutarotation between furanose and pyranose forms and the presence of five hydroxyl groups with similar reactivity.[1]

Direct esterification of D-fructose yields complex mixtures. To achieve regioselective precision , we utilize a protection-deprotection strategy. This protocol focuses on the 1,2:4,5-di-O-isopropylidene-

-D-fructopyranose scaffold.[1][2][3][4][5][6]

Why this Scaffold?

• Thermodynamic Stability: In acetone with an acid catalyst, D-fructose preferentially forms the 1,2:4,5-di-acetonide pyranose isomer.[1]

• Steric Availability: This protection pattern locks the anomeric center (C2) and the C4/C5 positions, leaving the C3-hydroxyl group as the sole nucleophile available for functionalization.[1]

• Chiral Pool Utility: The resulting ester retains the specific chirality of the natural sugar, serving as a precursor for enantioselective catalysts (e.g., Shi epoxidation catalysts) or biological probes.[1]

Experimental Workflow Visualization

The following diagram outlines the critical path from raw D-Fructose to the isolated Ester derivative.

Figure 1: Step-wise synthesis workflow for C3-functionalized fructose esters.

Protocol A: Synthesis of the Scaffold (Protection)[1]

Objective: Isolate high-purity 1,2:4,5-di-O-isopropylidene-

-D-fructopyranose. Scale: 100 mmol (approx. 18 g Fructose)

Reagents & Stoichiometry[1][5][6]

Component	Role	Quantity	Equiv.
D-Fructose	Substrate	18.0 g	1.0
Acetone	Solvent/Reagent	350 mL	Excess
2,2-Dimethoxypropane	Water Scavenger	7.4 mL	0.6
Perchloric Acid (70%)	Catalyst	4.3 mL	Cat.[1][5]
Alt: Sulfuric Acid	Alt.[1][4][5][7] Catalyst	Catalytic amt.	--
NH₄OH (Conc.)	Quenching Agent	~5 mL	--

Step-by-Step Methodology

• Setup: Equip a 1L round-bottom flask with a magnetic stir bar and an ice bath. Ensure the system is vented but protected from ambient moisture.[1]

• Dispersion: Add D-Fructose and 2,2-dimethoxypropane to the acetone. The fructose will not dissolve immediately.[1]

• Catalysis (Critical Step): Cool the suspension to 0°C. Add the acid catalyst (Perchloric acid recommended for highest yield; Sulfuric acid for safety) dropwise.[1]

  • Observation: The suspension will clarify into a solution as the reaction proceeds and the sugar is protected.[1]

• Reaction: Stir vigorously at 0°C for 6 hours.

• Quenching: Add concentrated ammonium hydroxide dropwise until the solution is neutral (pH 7).

  • Safety: This is an exothermic neutralization.[1]

• Isolation:

  • Remove acetone via rotary evaporation at 25°C. A white solid/slurry will remain.[1][5]

  • Dissolve the residue in CH₂Cl₂ (200 mL).

  • Wash with saturated NaCl (brine) to remove residual water and salts.[1]

  • Dry organic layer over Na₂SO₄ and filter.[1][5]

• Crystallization (Self-Validation): Concentrate the filtrate to ~40 mL. Add boiling hexane (100 mL) and allow to cool.

  • Result: Fine white needles should precipitate.[1]

  • Yield Check: Expected yield is 50–55%.[1] Melting point should be 117–119°C [1].[1][4]

Protocol B: Regioselective Esterification (C3-Functionalization)[1]

Objective: Synthesize the 3-O-Acyl derivative (e.g., 3-O-Benzoyl or 3-O-Palmitoyl). Mechanism: Nucleophilic attack of the free C3-OH on the acyl chloride, facilitated by pyridine.[1]

Reagents & Stoichiometry[1][5][6]

Component	Role	Quantity	Equiv.
Protected Scaffold	Substrate	2.60 g (10 mmol)	1.0
Acyl Chloride	Electrophile	11-12 mmol	1.1-1.2
Pyridine	Solvent/Base	20 mL	Excess
DMAP	Hyper-nucleophile	122 mg	0.1
DCM	Extraction Solvent	50 mL	--

Step-by-Step Methodology

• Solubilization: Dissolve the crystalline scaffold (from Protocol A) in anhydrous pyridine under an inert atmosphere (

  or ).

• Activation: Add DMAP (4-Dimethylaminopyridine).[1] This catalyst significantly accelerates the reaction for sterically hindered secondary alcohols like the C3-OH.[1]

• Addition: Cool the solution to 0°C. Add the Acyl Chloride dropwise to prevent thermal degradation.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours.

  • Monitoring: Check TLC (Solvent: 3:1 Hexane/Ethyl Acetate).[1] The starting material (

    ) should disappear, replaced by a less polar ester spot ( ).[1]

• Work-up:

  • Pour the reaction mixture into ice water (100 mL) to hydrolyze excess acyl chloride.

  • Extract with DCM (

    mL).[1]

  • Wash organic layers with 1M HCl (to remove pyridine), then saturated NaHCO₃, then brine.[1]

• Purification: Flash column chromatography on silica gel. Elute with Hexane:EtOAc gradient (starting 10:1

  4:1).[1]

Analytical Validation (Self-Validating Systems)[1]

To ensure scientific integrity, the synthesized product must pass the following checks.

Infrared Spectroscopy (FT-IR)[1]

• Starting Material: Broad absorption at 3400–3500 cm⁻¹ (Free O-H).[1]

• Product: Disappearance of the O-H band.[1] Appearance of a sharp Carbonyl (C=O) stretch at 1735–1750 cm⁻¹ .[1]

Nuclear Magnetic Resonance ( H-NMR)

The chemical shift of the proton attached to C3 (H-3) is the primary diagnostic tool.[1]

Proton	Protected Scaffold ( ppm)	Ester Product ( ppm)	Interpretation
H-3	~4.20 (d)	~5.40 - 5.60 (d)	Significant downfield shift due to the deshielding effect of the ester group.[1]
Acetonide	1.3 - 1.5 (4 singlets)	1.3 - 1.5 (4 singlets)	Confirms the protecting groups remained intact.[1]

Structural Integrity Check

If the acetonide groups are lost (acid hydrolysis during workup), the NMR will show a complex mixture of tautomers and loss of the characteristic methyl singlets.[1] Ensure all washes (HCl) are cold and brief.[1]

References

• Organic Syntheses. "1,2:4,5-Di-O-isopropylidene-β-D-fructopyranose." Org.[1][5] Synth.2003 , 80,[1][5] 1.

• National Institutes of Health (PubChem). "1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose Compound Summary."[1]

• ResearchGate. "Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives."[1]

Sources

• 1. 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose | C12H20O6 | CID 10467781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. 1,2:4,5-DI-O-ISOPROPYLIDENE-BETA-D-FRUCTOPYRANOSE | 25018-67-1 [chemicalbook.com]
• 4. synthose.com [synthose.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. researchgate.net [researchgate.net]

Experimental procedure for deprotection of 4,5-O-isopropylidene group

Application Note: Strategic Deprotection of the 4,5-O-Isopropylidene Group

Abstract & Strategic Context

The 4,5-O-isopropylidene group (acetonide) is a cornerstone protecting group for vicinal diols, particularly in the synthesis of shikimic acid derivatives, carbohydrates, and polyol natural products. Its stability against basic hydrolysis and reducing agents makes it invaluable; however, its removal requires precise acid-catalyzed hydrolysis.

This guide moves beyond generic textbook procedures. It addresses the specific challenge of cleaving the 4,5-O-acetonide—often a rigid, fused bicyclic system (e.g., in shikimic acid scaffolds)—where steric strain and regioselectivity are critical. We present four validated protocols ranging from thermodynamic hydrolysis to Lewis acid-catalyzed transacetalization, ensuring compatibility with diverse substrate sensitivities.

Mechanistic Foundation

Understanding the failure points of deprotection requires visualizing the transition states. The reaction is not a simple displacement but an equilibrium-driven process involving an oxocarbenium ion intermediate.

Key Mechanistic Drivers:

• Protonation: The acetal oxygen is protonated, converting it into a good leaving group.

• Ring Opening: The C-O bond breaks, relieving ring strain (critical in 4,5-fused systems) to form a resonance-stabilized oxocarbenium ion.

• Nucleophilic Attack: Water (or alcohol) attacks the carbocation.

• Fragmentation: The hemiacetal collapses, releasing acetone and the free diol.

Critical Control Point: The reaction is reversible. To drive it to completion (Le Chatelier’s principle), one must either use a vast excess of water (hydrolysis) or remove the acetone byproduct.

Figure 1: Step-wise mechanism of acid-catalyzed acetonide hydrolysis. Note the oxocarbenium ion as the high-energy intermediate.

Experimental Protocols

Method A: The Standard – Aqueous Acetic Acid

Best For: Robust substrates (e.g., shikimic acid, simple sugars) where time is not a critical constraint. Mechanism: Thermodynamic hydrolysis driven by solvent quantity.

• Reagents: Glacial Acetic Acid (AcOH), HPLC-grade Water.

• Ratio: 80:20 (v/v) AcOH:H₂O is the "Golden Ratio" for solubility and proton activity.

Procedure:

• Dissolution: Dissolve the substrate (1.0 equiv) in 80% aqueous AcOH (10 mL per gram of substrate).

• Activation: Heat the mixture to 60°C .

  • Expert Insight: Do not reflux unless necessary. 60°C provides sufficient energy to overcome the activation barrier of the 5-membered dioxolane ring without promoting degradation.

• Monitoring: Monitor by TLC (typically 2-4 hours). Look for the disappearance of the non-polar starting material.

• Work-up (The Critical Step):

  • Concentrate under reduced pressure.

  • Azeotropic Removal: Acetic acid (bp 118°C) is difficult to remove completely. Add Toluene (3x volume) and rotovap. Repeat 3 times. The toluene/AcOH azeotrope ensures the removal of acid traces which could cause decomposition upon storage.

• Validation: 13C NMR will show the loss of the quaternary ketal carbon signal (~109-110 ppm).

Method B: The "Nuclear Option" – Trifluoroacetic Acid (TFA)

Best For: Stubborn, sterically hindered acetonides or when rapid cleavage is required. Risk: High. Can cleave silyl ethers (TBS, TBDPS) and trityl groups.

Procedure:

• Preparation: Prepare a solution of TFA/H₂O (9:1 v/v).

• Reaction: Add the solution to the substrate at 0°C (Ice bath).

• Time: Stir for 15-30 minutes. Allow to warm to Room Temperature (RT) only if TLC shows incomplete conversion after 1 hour.

• Quench: Pour into ice-cold saturated NaHCO₃ solution or concentrate immediately if the product is acid-stable.

• Purification: Flash chromatography is usually required to remove salts/impurities.

Method C: The Mild Specialist – Iodine in Methanol

Best For: Acid-sensitive substrates containing other protecting groups (e.g., esters, lactones). Mechanism: Iodine acts as a mild Lewis acid, activating the acetal oxygen for transacetalization with methanol.

Procedure:

• Solution: Dissolve substrate in MeOH (0.1 M).

• Catalyst: Add Iodine (I₂) (1–5 mol%).

  • Note: The solution will turn brown.

• Reaction: Stir at RT. Conversion is usually rapid (30 min – 2 hours).

• Quench: Add saturated aqueous Na₂S₂O₃ (Sodium Thiosulfate) until the iodine color disappears (solution becomes clear).

• Extraction: Extract with EtOAc or DCM.

Method D: Heterogeneous Catalysis – Dowex 50W-X8

Best For: Scale-up and "Green Chemistry" applications. Simplifies purification.

Procedure:

• Resin Prep (Crucial): Wash Dowex 50W-X8 resin with MeOH (3x) to remove leachables and ensure the H+ active sites are accessible.

• Reaction: Suspend substrate in MeOH/H₂O (9:1). Add washed resin (50-100 wt% relative to substrate).

• Agitation: Stir gently or shake at 40-50°C.

  • Warning: Magnetic stir bars can grind the resin, creating fine particulates that clog filters. Overhead stirring or shaking is preferred.

• Work-up: Filter off the resin. Concentrate the filtrate. No neutralization required.

Comparative Analysis & Decision Matrix

Table 1: Protocol Selection Guide

Feature	Method A (AcOH)	Method B (TFA)	Method C (Iodine)	Method D (Dowex)
Acid Strength	Moderate (pKa 4.76)	Strong (pKa -0.25)	Mild (Lewis Acid)	Moderate (Solid)
Reaction Rate	Slow (Hours)	Fast (Minutes)	Moderate (Min-Hours)	Slow (Hours-Overnight)
Selectivity	High	Low (Cleaves TBS/Trt)	Very High	High
Work-up	Azeotrope required	Evaporation/Base wash	Reductive quench	Filtration
Scalability	Excellent	Good	Good	Excellent

Decision Workflow:

Figure 2: Strategic decision tree for selecting the optimal deprotection protocol based on substrate properties.

Troubleshooting & Quality Control

• Incomplete Reaction: If using Method A or C, adding small amounts of water (5% v/v) can shift the equilibrium toward the diol. For Method C (Iodine), ensure the methanol is not anhydrous; trace moisture assists the hydrolysis.

• Migration: In polyol systems (like sugars), the deprotected diol may react with adjacent hydroxyls to form a more stable acetonide (transacetalization). Monitor strictly by TLC and stop immediately upon consumption of starting material.

• QC Check:

  • TLC: Use a stain! Acetonides and diols are often not UV active. Anisaldehyde or Permanganate stains are essential. The diol product will be significantly more polar (lower Rf) than the acetonide.

  • NMR: Watch for the disappearance of the two methyl singlets (usually

    1.3–1.5 ppm in 1H NMR) and the quaternary carbon ( 109 ppm in 13C NMR).

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (The authoritative text on protecting group stability and removal conditions).

• Shing, T. K. M., et al. (2009). Selective hydrolysis of terminal isopropylidene ketals. Organic Chemistry: An Indian Journal. (Details the 60% AcOH protocol and Dowex variations).

• Sun, J., et al. (2004).[1] Highly Efficient Chemoselective Deprotection of O,O-Acetals and O,O-Ketals Catalyzed by Molecular Iodine in Acetone. The Journal of Organic Chemistry. (Primary reference for the Iodine/MeOH method).

• Glen Research. (n.d.). Deprotection Guide for Oligonucleotides. (Provides context on the stability of protecting groups in complex biological scaffolds).

• Das, S., et al. (2008).[2][3] Molecular Iodine in Protection and Deprotection Chemistry. Synlett. (Comprehensive review of iodine-mediated deprotection mechanisms).

Sources

• 1. Highly Efficient Chemoselective Deprotection of O,O-Acetals and O,O-Ketals Catalyzed by Molecular Iodine in Acetone [organic-chemistry.org]
• 2. Acetonides [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]

Analytical methods for characterizing 4,5-O-(1-Methylethylidene)-beta-D-fructopyranose

[1][2][3][4][5]

Part 1: Strategic Overview & Core Directive

Subject: 4,5-O-(1-Methylethylidene)-β-D-fructopyranose (CAS: 912456-61-2) Context: Key intermediate and metabolite in the lifecycle of Topiramate (2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranose sulfamate).[1][2][3][4]

The Analytical Challenge

Characterizing 4,5-O-(1-Methylethylidene)-β-D-fructopyranose (hereafter 4,5-MIP ) presents a unique stereochemical challenge.[1][2] Unlike its stable parent compound (Diacetone Fructose, DAF), 4,5-MIP possesses a free anomeric center at C2.[2] This leads to two critical analytical hurdles:

• Mutarotation: In solution, the pyranose ring can open or equilibrate between

  and anomers, complicating NMR interpretation.

• Regioisomerism: It must be definitively distinguished from its isomer, 2,3-O-(1-Methylethylidene)-β-D-fructopyranose , which is the thermodynamically favored product of partial DAF hydrolysis.[1][2]

This guide details a multi-modal analytical protocol designed to unambiguously confirm the structure, purity, and isomeric identity of 4,5-MIP.

Part 2: Structural Elucidation & Spectroscopic Protocols[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for distinguishing the 4,5-acetonide from the 2,3-acetonide.[1][2]

A. Sample Preparation

• Solvent: DMSO-d

  is preferred over D O or Methanol-d .[1][2]

  • Reasoning: DMSO minimizes proton exchange, allowing observation of hydroxyl protons (OH groups).[2] The coupling patterns of OH protons provide vital information about the substitution pattern. Furthermore, DMSO slows mutarotation, often allowing the observation of distinct anomeric species if present.[2]

• Concentration: 10–15 mg in 0.6 mL solvent.

B. 1H-NMR Analysis (500 MHz+)

The 4,5-MIP spectrum is characterized by specific shifts induced by the isopropylidene ring fusion at C4 and C5.[1][2]

Feature	4,5-MIP (Target)	2,3-MIP (Isomer)	DAF (Bis-acetonide)
Acetonide Methyls	2 singlets (approx.[1][2] 1.3, 1.4 ppm)	2 singlets	4 singlets
Anomeric OH (C2-OH)	Visible (if in DMSO)	Absent (C2 is protected)	Absent
Ring Protons (H4, H5)	Downfield shift (~4.0-4.2 ppm) due to acetonide	Upfield relative to 4,5-MIP	Downfield
Symmetry	Asymmetric	Asymmetric	Asymmetric

Diagnostic Logic:

• The "Free Anomer" Test: If the spectrum shows a signal for the C2-OH (typically a singlet around 5-6 ppm in DMSO that disappears with D

  O shake), the C2 position is unprotected.[1][2] This rules out the 2,3-isomer and the bis-acetonide.[1][2]

• Coupling Constants (

  ): The 4,5-isopropylidene ring locks the pyranose ring into a specific twist-boat or chair conformation.[1][2] Measure and .[2] The rigid 4,5-dioxolane ring usually results in a smaller compared to the free sugar.[2]

C. 2D-NMR Workflow (HMBC/HSQC)

To prove the acetonide is at 4,5 and not 3,4 or 1,2:

• HSQC: Assign all carbons to their attached protons.[1][2]

• HMBC (Key Experiment): Look for long-range correlations from the acetonide quaternary carbon (~108-110 ppm).

  • 4,5-MIP: The quaternary acetonide carbon will correlate with H-4 and H-5 .[1][2]

  • 2,3-MIP: The quaternary carbon correlates with H-3 (if pyranose) or H-1/H-3 (if furanose).[1][2]

Mass Spectrometry (LC-MS)

Mass spectrometry confirms the molecular weight but cannot easily distinguish regioisomers without fragmentation analysis.[1][2]

• Ionization: Electrospray Ionization (ESI) in Positive Mode.[1][2]

• Target Ion:

  = 243.1 m/z or = 221.1 m/z.[1][2]

• Differentiation: Fragmentation (MS/MS) of the lithiated adduct (

  ) can sometimes distinguish sugar isomers based on cross-ring cleavage patterns, though NMR is more reliable.[2]

Part 3: Chromatographic Purity & Isolation[2][3]

High-Performance Liquid Chromatography (HPLC)

This method separates the mono-acetonide from the starting material (Fructose) and the bis-acetonide (DAF).[1][2]

Method Parameters:

• Column: Amide-functionalized silica (e.g., Waters XBridge Amide or TSKgel Amide-80), 4.6 x 150 mm, 3.5 µm.[1][2]

  • Reasoning: C18 columns often fail to retain polar sugar derivatives.[1][2] Amide columns provide excellent selectivity for hydroxylated compounds (HILIC mode).[1][2]

• Mobile Phase: Acetonitrile : Water (80:20 v/v).[1][2] Isocratic.

• Flow Rate: 1.0 mL/min.[1][2]

• Detection: Refractive Index (RI) or ELSD (Evaporative Light Scattering Detector).[1][2] UV is ineffective due to lack of chromophores.

• Temperature: 35°C.[1][2]

Elution Order (Typical on Amide Phase):

• Bis-acetonide (DAF): Least polar, elutes first (closest to solvent front).[1][2]

• 4,5-MIP / 2,3-MIP: Intermediate polarity.[1][2] (Regioisomers often require optimized gradients to separate).[1][2]

• D-Fructose: Most polar, elutes last.[1][2]

Part 4: Visualizing the Analytical Logic

Caption: Logical workflow for the structural confirmation of 4,5-O-isopropylidene-β-D-fructopyranose using NMR and HPLC.

Part 5: References

• Maryanoff, B. E., et al. (1987).[2] "Structure-activity studies on anticonvulsant sugar sulfamates related to topiramate." Journal of Medicinal Chemistry, 30(5), 880-887.[2] Link[1][2]

• Shank, R. P., et al. (2000).[2] "Metabolism and excretion of the antiepileptic/antimigraine drug, topiramate, in animals and humans."[4] Epilepsia, 41(S1), 3-9.[1][2] (Describes hydrolysis metabolites including mono-acetonides). Link[1][2]

• Korb, M., et al. (2020).[2] "Selective Deprotection of 2,3:4,5-Di-O-isopropylidene-β-D-fructopyranose." Carbohydrate Research, 488, 107903.[2] (Provides synthetic routes and NMR data for mono-protected derivatives). Link[1][2]

Sources

• 1. synthose.com [synthose.com]
• 2. 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose | C12H20O6 | CID 10467781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Structural Elucidation of Protected Fructopyranose Derivatives via 1D and 2D NMR

Strategic Overview: The Ketose Challenge

Fructose derivatives, particularly protected fructopyranosides, represent a unique challenge in carbohydrate NMR compared to their glucose (aldose) counterparts. The primary obstacle is the anomeric carbon (C2) . Unlike aldoses, where the anomeric C1 bears a proton (H1) that serves as a convenient "starting gun" for assignment, the anomeric C2 in fructose is quaternary (hemiketal or ketal).

Consequently, the standard "Anomeric Proton

COSY walk" workflow fails immediately. This protocol outlines a modified, self-validating assignment strategy that leverages HMBC (Heteronuclear Multiple Bond Correlation) as the primary anchor, rather than 1H-1H scalar coupling.

We focus here on the 1,2:4,5-di-O-isopropylidene-

-D-fructopyranose , a ubiquitous chiral scaffold in drug synthesis (e.g., Topiramate intermediates).

Experimental Protocol

Sample Preparation

• Solvent Selection:

  • CDCl

    (Chloroform-d): Preferred for fully protected derivatives where all hydroxyls are alkylated/acylated. Provides sharp lines and minimal viscosity broadening.

  • DMSO-

    : Mandatory if a free hydroxyl group exists (e.g., at C3). DMSO slows proton exchange, allowing the observation of OH coupling ( ), which provides critical stereochemical information.

• Concentration: 10–15 mg in 600

  L solvent is optimal for obtaining high-quality 2D spectra (HMBC/HSQC) within 1-2 hours on a 500 MHz instrument.

Acquisition Strategy

Standard 1D proton spectra are insufficient due to the overlapping "carbohydrate bulk" (3.5–4.5 ppm). The following suite is required:

Experiment	Critical Parameter	Purpose
1D H	> 2s	Quantitative integration verification.
1D C	200+ ppm SW	Locate the quaternary anomeric C2 (~104 ppm).
DEPT-135	-	Distinguish CH (C1, C6) from CH (C3, C4, C5).
HSQC	Multiplicity-edited	Map protons directly to carbons; separates CH (blue) from CH (red).
HMBC	Hz	The Anchor. Links H1 and H3 to the "invisible" C2.
NOESY	ms	Confirm chair conformation and ring fusion stereochemistry.

Assignment Logic & Workflow

Phase 1: The Anomeric Anchor (C2)

In

-D-fructopyranose derivatives, C2 is the most deshielded carbon, typically appearing at 104–105 ppm .

• Locate the signal at ~104 ppm in the

  C spectrum.

• Verify it is quaternary (disappears in DEPT-135).

Phase 2: Identifying the Flanking Protons (H1 & H3)

Since C2 has no attached protons, we use HMBC to find its neighbors.

• H1 Identification: Look for a strong HMBC correlation from C2 to a pair of diastereotopic protons (usually singlets or tightly coupled doublets if the ring is rigid) around 3.9–4.2 ppm. These are H1a and H1b .

  • Validation: The C1 carbon (via HSQC) should be a CH

    at ~72 ppm.

• H3 Identification: Look for an HMBC correlation from C2 to a methine proton, typically around 4.5–4.6 ppm. This is H3 .

  • Validation: The C3 carbon (via HSQC) should be a CH at ~70-71 ppm.

Phase 3: The Ring Walk (H3 H4 H5 H6)

Once H3 is identified, use COSY to walk the rest of the ring.

• H3

  H4: H3 will show a COSY cross-peak to H4 (typically ~4.2 ppm).

  • Note: In 1,2:4,5-protected systems,

    can be small due to the twisting of the pyranose ring by the acetonide clamps.

• H4

  H5: H4 correlates to H5 (~3.8 ppm).

• H5

  H6: H5 correlates to the H6a/H6b pair (~3.6–3.8 ppm).

  • Validation: C6 should be a CH

    at ~60-62 ppm (shielded relative to C1).

Reference Data: 1,2:4,5-di-O-isopropylidene- -D-fructopyranose[1][2][3]

The following assignments are typical for this derivative in CDCl

. Note the distinct chemical shift of the quaternary C2.

Position	Type	(ppm)	(ppm)	Multiplicity ( in Hz)	Key HMBC Correlations (H C)
C1	CH	72.5	3.98, 4.18	d ( )	H1 C2, C3
C2	C	104.5	-	-	-
C3	CH	70.2	4.60	d ( )	H3 C2, C4
C4	CH	74.3	4.22	dd ( )	H4 C3, C5
C5	CH	70.0	3.80	m	H5 C4, C6
C6	CH	61.2	3.65, 3.78	m	H6 C5
Acetonide	CH	26-28	1.3-1.5	s	-
Acetonide	C	110-112	-	-	-

Note: Chemical shifts may vary by

0.5 ppm depending on concentration and temperature.

Structural Verification: Pyranose vs. Furanose[4][5]

A critical error in fructose chemistry is misidentifying the ring size (pyranose vs. furanose). The 1,2:4,5-protection pattern forces a pyranose ring. However, under thermodynamic control, 2,3:4,5-protection can occur, leading to a furanose .

Differentiation Check:

• HMBC Connectivity:

  • Pyranose: H6 protons show correlations to C5 and C4, but never to C2 (too far).

  • Furanose: If the ring is 5-membered, C5 is exocyclic.[1] However, if 2,3-protection is present, the symmetry breaks differently. The key is the coupling of H3 .

• Coupling Constants (

  ):
  • -Pyranose ( ): H3 and H4 are usually trans-diaxial (large ~8-10 Hz) in the free sugar, but the 1,2:4,5-acetonide distorts this, often reducing to ~2-3 Hz (as seen in the table above).

  • NOESY: In the 1,2:4,5-pyranose, H3 and H5 are cis (1,3-diaxial relationship in the distorted chair) and often show a strong NOE.

Visualization of Workflows

Diagram 1: The NMR Assignment Logic Flow

This diagram illustrates the decision tree for assigning the "silent" anomeric center.

Caption: Logical workflow for assigning quaternary anomeric centers in ketoses using HMBC as the primary anchor.

Diagram 2: Pyranose vs. Furanose Differentiation

Visualizing the structural checkpoints to confirm the 6-membered ring.

Caption: Structural checkpoints to distinguish the kinetically favored pyranose form from the furanose isomer.

References

• Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH Publishers.[2] (Classic reference for carbohydrate shifts).

• Duus, J. Ø., et al. (2000). "Carbohydrate structural determination by NMR spectroscopy: modern methods and techniques." Chemical Reviews, 100(12), 4589-4614. Link

• PubChem. (2023). Compound Summary: 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose.[3][4][5] Link

• Cui, Y., et al. (2018). "A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates." ACS Omega. Link

Sources

• 1. gauthmath.com [gauthmath.com]
• 2. researchgate.net [researchgate.net]
• 3. 1,2:4,5-DI-O-ISOPROPYLIDENE-BETA-D-FRUCTOPYRANOSE | 25018-67-1 [chemicalbook.com]
• 4. 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose | C12H20O6 | CID 10467781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,2;4,5-Di-O-isopropylidene-β-D-fructopyranose, 1 g, CAS No. 25018-67-1 | Monosaccharids | Carbohydrates | Biochemicals - Product Expansion | Campaign | Carl ROTH - Netherlands [carlroth.com]

Application Note: HPLC Purification of 4,5-O-(1-Methylethylidene)-beta-D-fructopyranose

This Application Note is designed for researchers and process chemists requiring high-purity isolation of 4,5-O-(1-Methylethylidene)-beta-D-fructopyranose (4,5-O-IP-Fru). This molecule is a critical intermediate and specific hydrolysis product of the commercially significant 2,3:4,5-bis-O-(1-methylethylidene)-beta-D-fructopyranose (Topiramate intermediate).[1]

Its purification is technically challenging due to:

• Lack of Chromophore: It does not absorb UV light significantly, rendering standard UV detection ineffective.

• Isomeric Complexity: It must be resolved from its positional isomer (2,3-O-IP-Fru), the fully protected di-acetonide, and free fructose.[1]

• Stability: The acetonide group is acid-labile; low pH mobile phases must be avoided.

[1][2]

Introduction & Strategy

The target molecule, 4,5-O-IP-Fru, is a mono-acetonide derivative of fructose.[1] Unlike the di-acetonide, which is highly soluble in organic solvents, the mono-acetonide possesses significant polarity due to the free hydroxyl groups at the 1, 2, and 3 positions (assuming the 4,5-protection).[1]

Strategic Choice: Reverse Phase (RP) vs. Normal Phase (NP)

• Selected Mode: Reverse Phase (RP) HPLC .

• Rationale: While Normal Phase (silica) is traditional for fully protected sugars, the mono-acetonide's polarity often leads to excessive retention and peak tailing on bare silica.[1] RP-HPLC on a high-surface-area C18 or Phenyl-Hexyl phase offers better peak shape and solubility compatibility with aqueous-organic mobile phases.[1]

• Detection: Refractive Index (RI) is selected as the primary detection method due to its universality and the analyte's lack of UV activity. ELSD (Evaporative Light Scattering) is a superior alternative for gradient elution if available.[1]

Analytical Method Protocol (Quality Control)

Before preparative scale-up, purity and retention must be established analytically.[1]

Equipment & Reagents[1][2][3][4][5][6][7][8][9][10]

• HPLC System: Isocratic pump capability (essential for RI baseline stability).

• Detector: Refractive Index Detector (RID).[1][2][3][4][5][6] Note: Temperature control of the flow cell is critical.

• Column: Phenomenex Luna C18(2) or equivalent (250 x 4.6 mm, 5 µm).[1]

  • Alternative for Isomer Resolution: Phenyl-Hexyl stationary phase (provides pi-pi interaction selectivity for the acetonide ring).[1]

• Mobile Phase: Methanol : Water (15 : 85 v/v).[1]

• Solvents: HPLC Grade Methanol, 18.2 MΩ Water.[1]

Operational Parameters

Parameter	Setting	Notes
Flow Rate	1.0 mL/min	Standard for 4.6mm ID columns.
Column Temp	35°C	Slightly elevated temp improves mass transfer for sugars.
RID Temp	35°C	Must match column temp to prevent baseline drift.
Injection Vol	20 µL	Adjust based on concentration (typ. 1-5 mg/mL).
Run Time	20 - 30 min	Mono-acetonides elute earlier than di-acetonides.[1]

Expected Elution Order (Relative)

• Free Fructose:

  Void Volume (Very polar)

• 4,5-O-IP-Fru (Target): Intermediate retention

• 2,3-O-IP-Fru (Isomer): Intermediate retention (often elutes close to 4,5 isomer)[1]

• Di-acetonide: Late eluting (Most hydrophobic)[1]

Preparative Purification Protocol

Scale-up strategy for isolating 100 mg – 1 g of material.

Step 1: Sample Preparation

The crude mixture (often a hydrolysis reaction crude) likely contains salts, free fructose, and the di-acetonide.[1]

• Dissolution: Dissolve the crude solid in the Mobile Phase (15% MeOH / 85% Water). Avoid pure methanol to prevent "solvent shock" upon injection.

• Filtration: Pass through a 0.45 µm PTFE or Nylon syringe filter.

• Concentration: Target a concentration of 50–100 mg/mL. If the solution is cloudy, centrifuge at 10,000 rpm for 5 mins.

Step 2: Preparative Scale-Up Calculations

To maintain separation quality (resolution) while increasing load:

• Column: Upgrade to a semi-prep column (e.g., 250 x 10 mm or 250 x 21.2 mm).

• Flow Rate Scaling:

  [1]

  • Example: From 4.6 mm to 21.2 mm ID

    Flow increases (approx 21 mL/min).[1]

Step 3: Execution (Isocratic Run)[1]

• Mobile Phase: Methanol : Water (15 : 85 v/v).[1] Do NOT use acid modifiers (TFA/Formic) as they will hydrolyze the acetonide.[1]

• Detection: RI Detector (Set attenuation to handle high concentrations).

• Collection:

  • Divert the "void" volume (free fructose and salts) to waste.

  • Collect the target peak (4,5-O-IP-Fru) based on RI signal threshold.[1]

  • Collect the later eluting di-acetonide separately if recovery is needed.

Step 4: Post-Run Processing[1]

• Evaporation: The mobile phase is aqueous. Remove Methanol via rotary evaporation at 40°C (vacuum).

• Lyophilization: Freeze-dry the remaining aqueous fraction to obtain the pure 4,5-O-IP-Fru as a white powder.[1] Avoid prolonged heating in water to prevent hydrolysis.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Baseline Drifting	RI Thermal Instability	Insulate column and detector tubing; purge reference cell for 20 mins before run.
Split Peaks	Anomeric Mutarotation	Sugars exist as anomers. If splitting occurs, increase column temp to 45-50°C to accelerate anomerization rate, merging peaks.[1]
Poor Resolution of Isomers	Insufficient Selectivity	Switch to a Phenyl-Hexyl column.[1] The aromatic ring interacts with the acetonide, often resolving positional isomers better than C18.[1]
Hydrolysis of Product	Acidic Solvent	Check pH of water. Ensure pH is neutral (6.0-7.0).[1] Never use acid modifiers.

Workflow Visualization

The following diagram illustrates the decision logic and workflow for the purification process.

Figure 1: Decision tree and workflow for the HPLC purification of fructose acetonides.

References

• Topiramate and Related Impurities Analysis

  • Title: Topiramate: A Review of Analytical Approaches for the Drug Substance, Its Impurities and Pharmaceutical Formulations.[5]

  • Source: Pinto, E. C., et al. (2015).[1][4][5] Journal of Chromatographic Science.

  • URL:[Link]

  • Relevance: Establishes the standard use of RI detection and C18/Phenyl columns for topiramate intermedi

• Sugar Acetonide Separation

  • Title: Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene deriv

  • Source:Carbohydrate Research (via PubMed).[1]

  • URL:[Link] (General reference for the existence and stability of the 4,5-isomer).[1]

• General Sugar HPLC Methodology

  • Title: HPLC Analysis of Mono- and Disaccharides in Food Products.
  • Source:ResearchGate / Journal of Chrom

  • URL:[Link]

  • Relevance: Validates the use of Amino and C18 columns with RI detection for polar sugar deriv

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mjas.analis.com.my [mjas.analis.com.my]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Use of 4,5-O-isopropylidene-beta-D-fructopyranose in carbohydrate-based drug discovery

This Application Note is designed for researchers and drug development professionals focusing on carbohydrate-based therapeutics. It addresses the critical scaffold 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose (commonly referred to as Diacetone Fructose or DAF ), which is the parent structure containing the 4,5-O-isopropylidene moiety.[1]

While the prompt specifies "4,5-O-isopropylidene-beta-D-fructopyranose," in practical drug discovery—specifically for Topiramate and its analogs—the stable, workable building block is the 2,3:4,5-di-protected form.[1][2] The 4,5-mono-protected species is generally a transient intermediate or degradation product.[1] This guide focuses on the di-protected scaffold as the industry-standard "workhorse" for accessing this chemical space.[1]

Executive Summary & Strategic Value

Carbohydrates offer a rich "chiral pool" for drug discovery, yet their poly-hydroxylated nature makes selective functionalization difficult.[1] 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose (DAF) represents a "privileged scaffold" because it locks the fructose ring into a rigid twist-boat conformation , masking four of the five hydroxyl groups.[1]

This leaves the C1-hydroxyl (primary alcohol) available for precise chemoselective modification.[1] This unique architecture is the foundation of Topiramate (a blockbuster anticonvulsant) and serves as a chiral template for asymmetric epoxidation catalysts and spiro-fused glycomimetics.

Key Technical Advantages[1][2]

• Stereochemical Rigidity: The fusion of two dioxolane rings forces the pyranose core into a twist-boat shape, pre-organizing the molecule for receptor binding.

• Orthogonal Protection: The acetonide groups are stable to basic and nucleophilic conditions but can be selectively removed with acid, allowing for sequential functionalization.

• Scalability: Derived from D-fructose in a single step, making it a cost-effective starting material for GMP manufacturing.[1]

Chemical Properties & Handling[1][3][4]

Property	Specification	Notes
IUPAC Name	2,3:4,5-di-O-isopropylidene-β-D-fructopyranose	Often abbreviated as DAF.[1]
CAS Number	20880-92-6
Molecular Weight	260.28 g/mol
Appearance	White to off-white crystalline solid	Hygroscopic; store in desiccator.[1]
Melting Point	117–119 °C	Sharp MP indicates high purity.[1]
Solubility	DCM, Chloroform, Acetone, Methanol	Sparingly soluble in water (unlike native fructose).[1]
Stability	Acid-sensitive	Hydrolyzes to native fructose in aqueous acid.[1] Stable in base.
Conformation	Twist-Boat (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> )	Confirmed by X-ray and NMR coupling constants.

Core Protocol A: Synthesis of the Scaffold (DAF)

Rationale: Commercial DAF can vary in quality. For high-stakes drug discovery, in-house synthesis or recrystallization ensures the removal of regioisomers (e.g., 1,2:4,5-isomer).[1]

Mechanism

The reaction utilizes a thermodynamic trap. Acetone acts as both solvent and reagent. An acid catalyst (Sulfuric acid or Iodine) promotes the formation of the acetonide. The 2,3:4,5-isomer is thermodynamically favored due to the anomeric effect and the cis-fused ring stability.[1]

Materials

• Substrate: D-Fructose (crystalline, high purity).[1]

• Reagent/Solvent: Acetone (dry, >99.5%).[1]

• Catalyst: Concentrated Sulfuric Acid (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  ) or Iodine ( ).

• Neutralization: Sodium Hydroxide (NaOH) or Triethylamine.[1]

Step-by-Step Methodology

• Setup: Charge a 3-neck round-bottom flask with D-Fructose (100 g, 0.55 mol) and Acetone (2.0 L). The large excess of acetone drives the equilibrium.

• Catalysis: Cool the suspension to 0–5 °C. Add Conc. ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  (5.0 mL) dropwise. Critical: Exothermic. Maintain temp < 10 °C to prevent caramelization.

• Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 2–4 hours. The solution should become clear as the fructose reacts and dissolves.

• Quenching: Cool back to 0 °C. Slowly add 50% NaOH solution until pH is neutral (pH 7–8). Note: Do not overshoot to high pH to avoid aldol condensation of acetone.

• Workup: Filter off the inorganic salts (sodium sulfate).[1] Concentrate the filtrate under reduced pressure (Rotavap, < 40 °C) to obtain a semi-solid residue.

• Purification (Crucial): Recrystallize from n-Hexane/Acetone (9:1). Dissolve the crude solid in minimum hot acetone, then add hot hexane until turbid. Cool slowly to 4 °C.

• Yield: Expect 60–70% yield of white needles.

Core Protocol B: The "Topiramate" Transformation (C1-Sulfamoylation)

Rationale: This is the gold-standard reaction for this scaffold.[1] It converts the C1-alcohol into a sulfamate ester.[1] Two routes exist: The "Sulfamoyl Chloride" route (cleaner, lab scale) and the "Sulfuryl Chloride" route (industrial).[1]

Safety Warning (Critical)

Route 1 involves NaH and DMF , which can undergo runaway thermal decomposition.[1] Route 2 involves Sulfuryl Chloride , which releases HCl and is corrosive.[1] Perform all reactions in a functional fume hood behind a blast shield.

Workflow Diagram (DOT)

Caption: Synthesis pathway from Fructose to Topiramate via the Chlorosulfate intermediate.

Protocol: The Sulfuryl Chloride Route (Scalable)

This method avoids the unstable sulfamoyl chloride reagent.

• Chlorosulfonylation:

  • Dissolve DAF (10 g, 38.4 mmol) in anhydrous Methylene Chloride (DCM) (100 mL) and Pyridine (10 mL).

  • Cool to -40 °C (Dry ice/Acetonitrile bath).

  • Add Sulfuryl Chloride (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    ) (1.2 equiv) dropwise over 30 mins.

  • Mechanism:[3][4][5][6] The C1-OH attacks the sulfur, displacing chloride to form the chlorosulfate (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    ).

  • Stir at -10 °C for 1 hour. Monitor by TLC (Hexane/EtOAc 1:1).[1] The starting material spot (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    ) should disappear.

• Ammonolysis:

  • Keep the solution cold (-10 °C).[1]

  • Bubble Ammonia gas (

    ) through the solution or add a concentrated solution of ammonia in dioxane.

  • Observation: A white precipitate (Pyridinium hydrochloride/Ammonium chloride) will form immediately.[1]

  • Stir for 2 hours at 0 °C, then warm to room temperature.

• Workup:

  • Filter the reaction mixture to remove salts.

  • Wash the filtrate with 1N HCl (cold) to remove excess pyridine, then saturated ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    , then brine.

  • Dry over

    and concentrate.

• Crystallization:

  • The crude oil often solidifies upon standing. Recrystallize from Ethanol/Water or Ethyl Acetate/Hexane to obtain Topiramate.[7]

Scaffold Diversification: Beyond Topiramate

The DAF scaffold is not limited to sulfamates. It is a versatile chiral synthon .

A. Synthesis of Glycomimetic Spiro-Heterocycles

Researchers use the C1 position to build heterocycles that mimic the transition states of glycosidases or act as novel receptor ligands.

Protocol Strategy:

• Activation: Convert C1-OH to a leaving group (Tosylate or Mesylate).

  • Reagents: TsCl, Pyridine, DCM.[1]

• Displacement: React with Azide (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  ) to form the C1-Azide.

• Cycloaddition: Perform "Click Chemistry" (CuAAC) with alkynes to form 1,2,3-triazoles linked to the fructose core.[1]

  • Application: These triazole-fructose hybrids show potential as neuroprotective agents and glycosidase inhibitors.[1]

B. Use as a Chiral Auxiliary (Shi Epoxidation Analog)

The rigid chiral backbone of DAF can induce stereochemistry in external reactions.

• Ketone Catalyst: Selective hydrolysis of the 4,5-acetonide (leaving the 2,3-acetonide) followed by oxidation of the C4/C5 alcohols to a ketone creates a chiral catalyst similar to the Shi catalyst for asymmetric epoxidation of olefins.

Analytical Characterization & QC

To ensure "Self-Validating" protocols, compare your product against these benchmarks.

Technique	Expected Signal (DAF Scaffold)	Diagnostic Value
1H NMR (400 MHz, CDCl3)	ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> 1.3–1.5 ppm (4x singlets, 12H)	Confirms presence of two acetonide groups (4 methyls).
1H NMR (C1 Protons)	ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> 3.6–3.8 ppm (AB system)	Shift downfield (>4.0 ppm) indicates successful C1 functionalization (e.g., sulfamate).
IR Spectroscopy	~3500 cmngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> (Broad OH stretch)	Presence in DAF; Disappearance indicates successful esterification/substitution.
IR (Topiramate)	1380 cmngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> ( stretch)	Confirms sulfamate formation.
Optical Rotation	ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> (c=1, Acetone)	Highly sensitive to anomeric purity.

Troubleshooting & Optimization (CPPs)

Issue	Probable Cause	Corrective Action
Low Yield in DAF Synthesis	Incomplete water removal or high temp.[1]	Use a Dean-Stark trap if using benzene/toluene (older method), or increase acetone excess.[1] Keep temp < 25°C.
"Caramelization" / Dark Color	Acid concentration too high or hot spots.[1]	Add acid very slowly at 0°C. Ensure vigorous stirring.
Impurity in Topiramate	Hydrolysis of Chlorosulfate.	Ensure all reagents for Step 2 (Chlorosulfonylation) are strictly anhydrous.[1]
Regioisomer Contamination	Formation of 1,2:4,5-isomer.[1]	Recrystallize DAF from Hexane/Acetone.[1] The 2,3:4,5-isomer crystallizes preferentially.[1]

References

• Maryanoff, B. E., et al. (1987).[1] "Structure-activity studies on anticonvulsant sugar sulfamates related to topiramate." Journal of Medicinal Chemistry.

• Klockow-Beck, A., et al. (1998).[1] "Determination of topiramate and its degradation products in pharmaceutical formulations." Journal of Chromatography A.

• PubMed Compound Summary. (2024).[1] "Topiramate." National Center for Biotechnology Information.[1]

• Desai, T., et al. (2007).[1] "An improved process for the manufacture of topiramate."[7] World Intellectual Property Organization (WO2007099388A1).[1]

• ResearchGate. (2002).[1] "Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives." Carbohydrate Research.

Sources

• 1. 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose | C12H20O6 | CID 10467781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. synthose.com [synthose.com]
• 4. 1-Dibenzylamino-1-de­oxy-4,5-O-isopropyl­idene-β-d-fructopyran­ose - PMC [pmc.ncbi.nlm.nih.gov]
• 5. arkat-usa.org [arkat-usa.org]
• 6. CN101450951A - Method for producing topiramate - Google Patents [patents.google.com]
• 7. WO2007099388A1 - An improved process for the manufacture of topiramate - Google Patents [patents.google.com]

Orchestrating Orthogonality: A Master Guide to Carbohydrate Protection Strategies

Abstract

The synthesis of complex oligosaccharides is less a matter of glycosylation chemistry and more a strategic exercise in orthogonal protection . Unlike peptides or oligonucleotides, carbohydrates possess multiple hydroxyl groups of nearly identical reactivity. Successful synthesis requires a "chess-like" strategy where specific positions are masked (protected) and unmasked (deprotected) in a precise sequence to control regioselectivity and stereochemistry. This guide moves beyond basic textbook definitions to provide a field-tested framework for designing orthogonal strategies, focusing on the interplay between reactivity tuning (Armed/Disarmed) and stereoelectronic control (Neighboring Group Participation) .

Part 1: Strategic Framework

The Concept of Orthogonality

In multi-step synthesis, "orthogonality" refers to a set of protecting groups where each can be removed selectively without affecting the others.[1] A robust carbohydrate strategy typically employs three layers of protection:

• Permanent Groups: Mask non-reactive positions throughout the synthesis (e.g., Benzyl ethers).

• Temporary Groups: Mask the specific hydroxyl to be glycosylated next (e.g., Acetates, Chloroacetates).

• Anomeric Protection: Masks the reducing end, often determining the donor's reactivity (e.g., Thioethers, Fluorides).

Stereoelectronic Control: The Anomeric Effect & NGP

The choice of protecting group at C-2 is the single most critical decision in glycosylation because it dictates stereochemistry via Neighboring Group Participation (NGP) .

• Participating Groups (Esters, Amides): Groups like Acetyl (Ac) or Benzoyl (Bz) at C-2 stabilize the oxocarbenium ion intermediate via a cyclic acyloxonium ion. This blocks the cis-face, forcing the nucleophile to attack from the trans-side, reliably yielding 1,2-trans glycosides (e.g.,

  -glucosides).

• Non-Participating Groups (Ethers): Groups like Benzyl (Bn) do not participate.[2][3] The stereochemical outcome is then driven by the Anomeric Effect (favoring

  -anomers) or solvent effects.

Reactivity Tuning: Armed vs. Disarmed Donors

First conceptualized by Fraser-Reid, the electronic nature of protecting groups profoundly impacts glycosyl donor reactivity [1].

• Armed Donors: Protected with electron-donating groups (e.g., Benzyl ethers). These stabilize the cationic transition state, making the donor highly reactive.

• Disarmed Donors: Protected with electron-withdrawing groups (e.g., Esters/Acyls). These destabilize the transition state, requiring harsher activation conditions.

Application: You can couple an "Armed" donor with a "Disarmed" acceptor in a single pot without self-coupling of the acceptor.

Part 2: Visualizing the Mechanism

Diagram 1: Neighboring Group Participation (NGP)

This diagram illustrates how a C-2 ester directs stereoselectivity, a fundamental concept for designing your protection strategy.

Caption: Mechanism of Neighboring Group Participation (NGP). The C-2 acyl group forms a cyclic intermediate, blocking the cis-face and forcing trans-attack.

Part 3: Essential Protocols

Protocol 1: Thermodynamic Control (4,6-O-Benzylidene Acetal)

Purpose: Simultaneously protects C-4 and C-6 hydroxyls of hexoses (like Glucose/Mannose), creating a rigid fused ring system. This is a "gateway" reaction for differentiating the primary alcohol.

Mechanism: Under acid catalysis, the acetal forms at the thermodynamically most stable position (the 6-membered ring spanning C-4 and C-6).

Reagents:

• Methyl

  -D-glucopyranoside (10 mmol)

• Benzaldehyde dimethyl acetal (12 mmol)

• Camphorsulfonic acid (CSA) or p-Toluenesulfonic acid (pTsOH) (0.1 eq)

• Solvent: Acetonitrile (Anhydrous)

Step-by-Step:

• Setup: Dissolve the sugar in anhydrous acetonitrile (or DMF if solubility is poor) under an inert atmosphere (

  ).

• Addition: Add Benzaldehyde dimethyl acetal followed by the catalytic acid.

• Reaction: Stir at room temperature. A white precipitate often forms as the product crystallizes (driving the equilibrium).

• Monitoring: Check TLC (Ethyl Acetate/Hexane). The product is less polar than the starting material.

• Quenching: Neutralize with Triethylamine (

  ) to pH 7-8.

• Purification: If precipitated, filter and wash with cold solvent. If soluble, concentrate and crystallize from EtOH/Hexane.

Expert Insight: The benzylidene ring can later be regioselectively opened. Using

gives the 4-OH free (6-O-Bn), while gives the 6-OH free (4-O-Bn) [2].

Protocol 2: Regioselective Silylation (Primary Hydroxyl)

Purpose: Selectively mask the highly reactive primary C-6 hydroxyl in the presence of secondary hydroxyls using steric bulk.

Reagents:

• Substrate (e.g., Methyl glucoside)

• TBDPSCl (tert-Butyldiphenylsilyl chloride) (1.1 eq)

• Imidazole (2.0 eq)

• Solvent: DMF (Anhydrous)

Step-by-Step:

• Dissolution: Dissolve substrate and imidazole in anhydrous DMF.

• Controlled Addition: Add TBDPSCl dropwise at

  .

• Equilibration: Allow to warm to RT. Primary alcohols react within 1-2 hours; secondary alcohols are too sterically hindered for TBDPS to attach under these mild conditions.

• Workup: Dilute with water (exothermic!), extract with

  or EtOAc.

• Purification: Flash chromatography.

Expert Insight: TBDPS is preferred over TBDMS for early-stage protection because it is significantly more stable to acidic conditions (e.g., glycosylation promoters) [3].

Part 4: Decision Matrices & Data

Table 1: Orthogonal Protecting Group Reactivity Matrix

Use this table to design your deprotection sequence. "Stable" means the group survives the condition; "Cleaved" means it is removed.

Protecting Group	Acid (TFA/HCl)	Base (NaOMe)	Hydrogenolysis (Pd/C, H2)	Fluoride (TBAF)	Oxidative (DDQ)
Acetate (Ac)	Stable	Cleaved	Stable	Stable	Stable
Benzoate (Bz)	Stable	Cleaved	Stable	Stable	Stable
Benzyl (Bn)	Stable	Stable	Cleaved	Stable	Stable
p-Methoxybenzyl (PMB)	Labile*	Stable	Cleaved	Stable	Cleaved
TBDMS / TBDPS	Cleaved	Stable	Stable	Cleaved	Stable
Benzylidene	Cleaved	Stable	Stable (slow)	Stable	Stable

*PMB is acid labile but usually cleaved oxidatively to preserve other acid-sensitive groups.

Diagram 2: Automated/One-Pot Assembly Logic

Modern synthesis often uses "Approved Building Blocks" compatible with automation [4].

Caption: Logical flow for converting a monosaccharide into a competent donor/acceptor for iterative synthesis.

Part 5: Troubleshooting & Expert Tips

• Acyl Migration: Under basic conditions (even mild bases like pyridine), acetyl groups can migrate from C-4 to C-6 (primary position). Fix: Perform acylations at low temperature or use sterically bulky esters (Pivaloyl/Benzoyl) to minimize migration.

• Incomplete Benzylation: The formation of "sodium alkoxide gels" in DMF can trap starting material. Fix: Add a catalytic amount of TBAI (tetrabutylammonium iodide) to the NaH/BnBr reaction to accelerate the substitution via the more reactive benzyl iodide intermediate.

• Silyl Group Scrambling: Under Lewis Acid conditions (glycosylation), TBDMS groups can sometimes migrate or fall off. Fix: Switch to TBDPS or TIPS for greater stability, or use an ether linkage (Benzyl) if orthogonality permits.

References

• Fraser-Reid, B., et al. (1988). "Armed/Disarmed Effects in Glycosyl Donors." Journal of the American Chemical Society.

• Shie, C.R., et al. (2021).[4] "Reductive opening of benzylidene group." Glycoscience Protocols (GlycoPODv2), NCBI.

• Hanessian, S., & Lavallee, P. (1975). "The preparation and synthetic utility of tert-butyldiphenylsilyl ethers." Canadian Journal of Chemistry.

• Seeberger, P.H. (2019).[5] "Automated Glycan Assembly: A Perspective." Journal of the American Chemical Society.

• Wang, C.C., et al. (2012). "TMSOTf-Catalyzed Silylation: Streamlined Regioselective One-Pot Protection." European Journal of Organic Chemistry.[6]

Sources

• 1. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Automated Glycan Assembly: A Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reductive opening of benzylidene group - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Application Note: Boron Trifluoride Promoted Glycosylation of Acetal Precursors

: From Schmidt Donors to Orthoester Rearrangements

Executive Summary

Boron trifluoride diethyl etherate (

) serves as a cornerstone Lewis acid in carbohydrate chemistry, particularly for the activation of acetal-type glycosyl donors. While "acetal precursors" broadly encompasses various functionalities, this guide focuses on the two most critical applications in drug discovery: Glycosyl Trichloroacetimidates (Schmidt Donors) and 1,2-Orthoesters .

This protocol distinguishes itself by moving beyond standard "recipe" instructions. We analyze the mechanistic divergence driven by solvent choice (the "Nitrile Effect") and provide a self-validating workflow for the rearrangement of orthoesters—a reaction often encountered as a side-pathway but utilized here as a deliberate synthetic strategy.

Mechanistic Insight & Causality

The Activation of Trichloroacetimidates

The Schmidt glycosylation relies on the high leaving-group ability of the trichloroacetimidate moiety. Unlike strong Brønsted acids (e.g., TfOH) which can degrade acid-sensitive protecting groups,

offers a milder activation profile.

The Pathway:

• Coordination:

  coordinates to the imidate nitrogen (or carbonyl oxygen), weakening the C1-O bond.

• Ionization: Departure of the trichloroacetamide yields an oxocarbenium ion (or a tight ion pair).

• Transient Intermediates (Expert Insight): Recent kinetic studies suggest that in the presence of

  , transient glycosyl fluorides may form in situ before reacting with the acceptor, acting as a "reservoir" intermediate that modulates reactivity [1].

Solvent-Controlled Stereoselectivity

The choice of solvent is not merely for solubility; it is the primary stereocontrol element in

glycosylations.[1]

• Dichloromethane (DCM): Non-participating. Selectivity is governed by Neighboring Group Participation (NGP) at C2. If C2 has an ether (non-participating), mixtures of

  result, often favoring the anomeric effect ( ).[2]

• Acetonitrile (MeCN) - The Nitrile Effect: MeCN participates kinetically to form an

  -nitrilium ion intermediate. The acceptor must attack from the -face (SN2-like), resulting in high 1,2-trans ( ) selectivity regardless of C2 protection [2].

• Ethereal Solvents (

  , THF): These coordinate to the oxocarbenium ion to form a -solvated intermediate, forcing the acceptor to attack from the -face, favoring 1,2-cis ( ) selectivity .

Pathway Visualization

Figure 1: Mechanistic divergence of BF3-promoted glycosylation based on solvent participation and neighboring group effects.

Critical Parameters & Optimization

Parameter	Recommendation	Rationale
Temperature	-78°C -20°C	Low temp suppresses imidate rearrangement to N-acyl side products (N-glycosides).
Molecular Sieves	4A (Powdered, Activated)	hydrolyzes rapidly. Water competes with the acceptor, forming hemiacetals.
Stoichiometry	0.1 – 0.5 eq. (Catalytic)	Unlike TMSOTf, is often required in slightly higher catalytic loads due to complexation with acceptors.
Donor Concentration	0.05 – 0.1 M	High dilution favors intramolecular reactions; moderate concentration favors the desired intermolecular coupling.

Standard Protocols

Method A: Glycosylation with Trichloroacetimidates (Schmidt Donor)

Target: General synthesis of complex oligosaccharides.

Reagents:

• Glycosyl Trichloroacetimidate (Donor)[1][2][3][4][5][6][7]

• Glycosyl Acceptor (Alcohol)

• (Distilled, stored over activated MS)

• Dichloromethane (DCM) or Acetonitrile (MeCN), anhydrous.

• Molecular Sieves (4A, acid-washed, flame-dried).

Procedure:

• Drying: In a flame-dried flask under Argon, dissolve Donor (1.2 eq) and Acceptor (1.0 eq) in the chosen solvent (DCM for NGP control; MeCN for

  -selectivity).

• Scavenging: Add powdered 4A molecular sieves (100 wt% relative to substrate). Stir for 30–60 minutes at Room Temp (RT) to ensure total dryness.

• Cooling: Cool the mixture to -78°C (dry ice/acetone bath). Note: Do not add catalyst before cooling.

• Activation: Add

  (0.2 eq) dropwise.

  • Observation: A color change (often yellow/orange) indicates activation.

• Ramp: Allow the reaction to warm slowly to -20°C over 2 hours.

  • Checkpoint: Monitor by TLC. If the donor is consumed but no product forms (hydrolysis), the system was wet.

• Quench: Add

  (excess) while still cold to neutralize the Lewis acid.

• Workup: Filter through Celite (to remove sieves), concentrate, and purify via flash chromatography.

Method B: Rearrangement of 1,2-Orthoesters

Target: Converting kinetic byproducts or specific 1,2-orthoester donors into thermodynamically stable 1,2-trans glycosides.

Context: 1,2-Orthoesters often form as kinetic traps when using C2-ester donors.

is the catalyst of choice to rearrange these into stable glycosides [3].

Procedure:

• Dissolve the isolated 1,2-orthoester in anhydrous DCM.

• Add activated 4A molecular sieves.

• Cool to 0°C (higher energy required for rearrangement than imidate activation).

• Add

  (0.5 eq).

• Stir at 0°C

  RT until TLC shows conversion to the more polar glycoside spot.

• Quench with

  and purify.

Troubleshooting & Self-Validation (The "Why" it failed)

Scenario 1: Low Yield, High Hemiacetal (Donor Hydrolysis)

• Cause: Moisture ingress.

  generates HF upon hydrolysis, which cleaves the donor.

• Fix: Flame-dry glassware immediately before use. Increase MS loading. Verify solvent dryness (Karl Fischer titration < 10 ppm).

Scenario 2: N-Acyl Transfer Product (Amide formation)

• Cause: Reaction temperature too high during addition. The nitrogen of the imidate attacks the anomeric center (Chapman-like rearrangement).

• Fix: Ensure addition is strictly at -78°C. Maintain low temperature for longer periods.

Scenario 3: Low Stereoselectivity in DCM

• Cause: Lack of participating groups or solvent effect.

• Fix: Switch solvent to

  /DCM (1:3) for -selectivity or MeCN for -selectivity.

Experimental Workflow Diagram

Figure 2: Step-by-step decision tree for BF3-promoted glycosylation.

References

• Nielsen, M. M., et al.

  -Promoted Glycosylation with Trichloroacetimidates."[8] European Journal of Organic Chemistry, 2017(9), 1281-1284.[8]

• Schmidt, R. R., & Michel, J. "Facile Synthesis of

  - and -O-Glycosyl Imidates; Preparation of Glycosides and Disaccharides." Angewandte Chemie International Edition, 1980, 19(9), 731-732.

• Sun, B., et al. "Recent Advances in Stereoselective Chemical O-Glycosylation Reactions." Molecules, 2020, 25(15), 3349.

• Ranade, S. C., & Demchenko, A. V. "Mechanism of Chemical Glycosylation: Focus on the Mode of Activation and Departure of Anomeric Leaving Groups." Journal of Carbohydrate Chemistry, 2013, 32(1), 1–43.

Sources

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Glycosidation using trichloroacetimidate donor - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Revisit of the phenol O-glycosylation with glycosyl imidates, BF₃·OEt₂ is a better catalyst than TMSOTf - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchprofiles.ku.dk [researchprofiles.ku.dk]

Enzymatic synthesis approaches for modified fructose derivatives

Application Note & Protocol Guide

Abstract

Fructose, beyond its role as a sweetener, serves as a versatile chiral scaffold for high-value derivatives including non-ionic surfactants (fructose esters), rare sugars (D-allulose), and metabolic precursors (fructose-1,6-bisphosphate). Conventional chemical synthesis of these derivatives is plagued by poor regioselectivity and the need for toxic protecting groups. This guide details high-fidelity enzymatic protocols for synthesizing three classes of modified fructose derivatives. We prioritize self-validating workflows using immobilized biocatalysts to ensure scalability and economic viability.

Introduction: The Enzymatic Advantage

The furanose and pyranose tautomeric equilibrium of fructose complicates chemical modification. Enzymatic approaches leverage the lock-and-key specificity of active sites to target specific hydroxyl groups or carbon centers without protecting groups.

Derivative Class	Target Application	Key Enzyme Class	Mechanism
Fructose Esters	Biosurfactants, Emulsifiers	Lipases (e.g., CALB)	Transesterification (Thermodynamic control)
Rare Sugars	Low-calorie Sweeteners, Pharma	Epimerases (DPEase)	C-3 Epimerization (Equilibrium control)
Phosphates	Metabolic Flux Analysis, Diagnostics	Kinases (Hexokinase)	Phosphorylation (Kinetic control + ATP Regen)

Module A: Lipase-Catalyzed Acylation (Fructose Esters)

Target: Synthesis of Fructose Laurate , a biodegradable non-ionic surfactant. Challenge: Fructose is hydrophilic; fatty acids are lipophilic. Finding a solvent system that dissolves both without denaturing the enzyme is the critical bottleneck.

Protocol 1: Solvent-Free/Low-Solvent Synthesis of Fructose Laurate

Principle: We utilize Candida antarctica Lipase B (CALB) immobilized on acrylic resin (Novozym 435). To drive the equilibrium toward ester synthesis (and away from hydrolysis), water activity (

) must be kept low using molecular sieves or vacuum.

Materials

• Substrate A: D-Fructose (crystalline, dried).

• Substrate B: Lauric acid (or Vinyl Laurate for irreversible acyl transfer).

• Catalyst: Novozym 435 (Immobilized CALB).

• Solvent: 2-Methyl-2-butanol (2M2B) or tert-butanol (moderately polar, non-substrate).

• Desiccant: 3Å Molecular Sieves (activated).

Step-by-Step Methodology

• Pre-treatment: Dry D-fructose in a vacuum oven at 60°C for 24 hours. Activate molecular sieves at 250°C for 4 hours.

• Reaction Setup:

  • In a jacketed glass reactor, dissolve 10 mmol Lauric acid in 20 mL 2M2B.

  • Add 10 mmol D-Fructose. Note: Fructose may not fully dissolve initially; it will dissolve as the reaction proceeds (suspension-to-solution conversion).

  • Add 1.0 g activated molecular sieves.

  • Equilibrate to 55°C with overhead stirring (200 rpm).

• Initiation: Add 100 mg Novozym 435 (1% w/v relative to solvent).

• Incubation: Maintain 55°C for 24–48 hours.

• Monitoring: Withdraw 50 µL aliquots every 6 hours. Dilute in acetonitrile/water (50:50) and analyze via HPLC-ELSD (Evaporative Light Scattering Detector) or RID.

  • Target Peak: Mono-ester (usually 6-O-acylated).

• Termination & Purification:

  • Filter out the enzyme and sieves. (Enzyme can be washed with acetone and reused).

  • Evaporate solvent under reduced pressure.

  • Resuspend residue in minimal ethyl acetate and wash with water to remove unreacted fructose.

  • Recrystallize from hexane/acetone.

Critical Control Point: If using Vinyl Laurate as the acyl donor, the byproduct is acetaldehyde (volatile), which drives the reaction to completion irreversibly. This is preferred for high-yield applications (>95% conversion).

Module B: Isomerization to Rare Sugars (D-Allulose)

Target: Production of D-Allulose (Psicose) , a C-3 epimer of fructose.[1][2][3] Challenge: The reaction is thermodynamically limited (equilibrium ~30:70 Allulose:Fructose). High temperatures are required for kinetics but cause browning.[3]

Protocol 2: Continuous Production of D-Allulose

Principle: Use of thermostable D-psicose 3-epimerase (DPEase) immobilized on a weak base anion exchange resin.

Materials

• Enzyme: Recombinant DPEase (e.g., from Agrobacterium tumefaciens or Burkholderia sp.).

• Support: Duolite A568 or equivalent weak anion exchanger.

• Cofactor:

  (1 mM).

• Buffer: 50 mM Tris-HCl, pH 8.0.

Step-by-Step Methodology

• Enzyme Immobilization:

  • Incubate resin with purified DPEase solution (pH 8.0) for 12 hours at 4°C.

  • Crosslink with 0.1% glutaraldehyde for 1 hour to prevent leaching (optional, improves stability).

  • Wash resin until no protein is detected in the wash.

• Reactor Loading: Pack the immobilized enzyme into a water-jacketed column (Packed Bed Reactor).

• Substrate Preparation: Prepare a 50% (w/v) D-Fructose solution containing 1 mM

  . Adjust pH to 8.0.

• Operation:

  • Heat column to 55°C .

  • Pump substrate at a flow rate of 0.5 Bed Volumes/hour (BV/h).

• Downstream Separation (SMB Simulation):

  • The effluent will contain ~30% Allulose and ~70% Fructose.

  • Lab Scale Separation: Use a cation exchange column in

    form. Fructose complexes more strongly with calcium and elutes later than allulose.

• Quantification: HPLC with a carbohydrate column (e.g., Bio-Rad Aminex HPX-87C) at 85°C, water mobile phase.

Visualizing the Epimerization Pathway:

Caption: Mechanism of D-psicose 3-epimerase.[1][2][3][4] The enzyme abstracts a proton to form an enediol intermediate, then re-protonates from the opposite face to invert stereochemistry at C3.

Module C: Phosphorylation (Metabolic Intermediates)

Target: Synthesis of Fructose-1,6-Bisphosphate (FBP) . Challenge: ATP is too expensive to use stoichiometrically. An ATP regeneration system is mandatory.

Protocol 3: Dual-Enzyme Cascade with ATP Regeneration

Principle: Hexokinase phosphorylates Fructose to F6P. Phosphofructokinase (PFK) converts F6P to FBP. Acetate Kinase (ACK) regenerates ATP from Acetyl Phosphate.

Materials

• Enzymes: Hexokinase (HK), Phosphofructokinase (PFK), Acetate Kinase (ACK).

• Substrates: D-Fructose, Acetyl Phosphate (AcP).

• Cofactor: catalytic ATP (1 mM),

  (10 mM).

• Buffer: 50 mM HEPES, pH 7.5.

Step-by-Step Methodology

• Reaction Mix:

  • 50 mM D-Fructose.

  • 120 mM Acetyl Phosphate (excess donor).

  • 1 mM ATP (catalytic starter).

  • 10 mM

    .

• Enzyme Addition:

  • Add HK (5 U/mL), PFK (5 U/mL), and ACK (10 U/mL).

• Incubation:

  • Incubate at 30°C with gentle shaking.

  • Monitor pH; the reaction releases protons. Maintain pH 7.5 using an auto-titrator with 1M NaOH.

• Termination:

  • Heat inactivation at 80°C for 5 minutes.

• Purification:

  • Anion exchange chromatography (DEAE-Sepharose). FBP (4 negative charges) binds strongly and elutes at high salt (0.4 M NaCl), separating it from unreacted Fructose (neutral) and F6P.

ATP Regeneration Cycle Visualization:

Caption: Dual-kinase cascade coupled with Acetate Kinase for ATP regeneration. Acetyl phosphate serves as the sacrificial phosphoryl donor, driving the expensive ATP-dependent synthesis.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Esters)	High water activity ( )	Replace molecular sieves; switch to hydrophobic solvent (Hexane/2M2B).
Browning (Rare Sugars)	Maillard reaction	Reduce Temp to 50°C; ensure fructose is free of amino impurities; lower pH slightly (7.5).
Enzyme Leaching	Poor immobilization	Crosslink with glutaraldehyde; check resin pore size matches enzyme hydrodynamic radius.
Incomplete Phosphorylation	pH Drop	Phosphorylation releases . Use strong buffering capacity (HEPES) or pH-stat titration.

References

• Lipase-Mediated Synthesis of Sugar Esters

  • Maximization of fructose esters synthesis by response surface methodology.[5] PubMed. Link

  • Lipase-Mediated Mechanoenzymatic Synthesis of Sugar Esters. ACS Sustainable Chem. Eng. Link

• Rare Sugar Production (Allulose)

  • Improved Performance of D-Psicose 3-Epimerase by Immobilisation.[2] NIH. Link

  • The Engineering, Expression, and Immobilization of Epimerases for D-allulose Production.[3] MDPI. Link

• Fructose Phosphorylation & ATP Regeneration

  • Enzymatic synthesis of fructose 1,6-diphosphate with ATP regeneration. PubMed. Link

  • Enzymatic Assay of Hexokinase. Sigma-Aldrich Protocol. Link

• Fructosylation (FOS/Alkyl Fructosides)

  • Enzymatic synthesis of novel fructosyl and oligofructosyl trehaloses.[6] Biosci Biotechnol Biochem. Link

  • Kinetics and model development for enzymatic synthesis of fructo-oligosaccharides. ResearchGate. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Improved Performance of D-Psicose 3-Epimerase by Immobilisation on Amino-Epoxide Support with Intense Multipoint Attachment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Maximization of fructose esters synthesis by response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enzymatic synthesis of novel fructosyl and oligofructosyl trehaloses by Aspergillus sydowi beta-fructofuranosidase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Regioselective Protection of Fructose

Topic: Overcoming Challenges in Regioselective Protection of Fructose Ticket ID: FRU-REGIO-001 Status: Open Assigned Specialist: Senior Application Scientist, Carbohydrate Chemistry Division

Welcome to the Fructose Functionalization Hub

You are likely here because fructose is behaving like the "unruly sibling" of glucose. While glucose settles predictably into its pyranose chair, fructose fluctuates between five tautomeric forms, possesses two primary hydroxyls with subtle reactivity differences, and forms kinetic versus thermodynamic protection products that can ruin a week’s work.

This guide treats your synthesis as a system. We do not just provide recipes; we diagnose the molecular logic failing in your flask.

Module 1: The Tautomer Trap (Root Cause Analysis)

User Complaint: "I’m getting a mixture of ring sizes and my yields are inconsistent between batches."

Technical Diagnosis: You are fighting the Mutarotation Equilibrium . Unlike glucose, which is >99% pyranose in water, fructose exists as a chaotic mixture. Your choice of solvent and temperature dictates the starting population, which determines the kinetic product profile.

• In Water: ~70%

  -pyranose, ~22% -furanose.

• In DMSO/Pyridine: The equilibrium shifts significantly toward furanose forms (up to 50%+).

• Temperature: Higher temperatures favor the furanose form (entropic factors).

If you attempt a reaction in DMSO expecting a pyranose product, you are fighting the solvent's thermodynamic preference.

Visualization: The Fructose Equilibrium Landscape

Figure 1: The mutarotation equilibrium of D-fructose.[1][2] Note that while Pyranose is the thermodynamic sink in water, Furanose forms are kinetically accessible and favored in polar aprotic solvents.

Module 2: The "Diacetone" Route (Pyranose Standardization)

User Complaint: "I need a reliable scaffold with ONE free hydroxyl, but I can't reproduce the literature yield for 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose."

The Solution: The reaction of fructose with acetone and an acid catalyst is the industry standard to lock fructose into the pyranose form. This yields 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose (often called "Diacetone Fructose").

Critical Structural Insight: In this specific molecule, the ring oxygen connects C2 and C6.

• C1-OH: Protected by the 1,2-acetal.

• C2-OH: Anomeric, protected by the 1,2-acetal.

• C4/C5-OH: Protected by the 4,5-acetal.

• C6-OH: Does not exist. The oxygen at C6 is the ring ether.

• C3-OH: This is the ONLY free hydroxyl (Secondary).

Standardized Protocol (The "Tipson/Org. Synth." Method)

Parameter	Specification	Why? (The "Why" matters)
Reagents	D-Fructose, Acetone (Dry), Perchloric Acid (HClO₄)	HClO₄ is a strong, non-nucleophilic acid that drives the thermodynamic equilibrium.
Temperature	0°C strictly	Higher temps (>20°C) promote polymerization and caramelization.
Stoichiometry	Acetone in large excess (Solvent)	Drives the equilibrium toward acetal formation (Le Chatelier's principle).
Quenching	Ammonium Hydroxide / Sodium Bicarbonate	Acid must be neutralized before concentration to prevent migration or hydrolysis.

Step-by-Step Workflow:

• Suspension: Suspend dried D-fructose (10g) in acetone (200mL) containing 2,2-dimethoxypropane (scavenges water).

• Catalysis: Add HClO₄ (60% aq, 0.05 eq) at 0°C. Stir for 6 hours. The solution will clarify as the product dissolves.

• Neutralization: Add NH₄OH until pH ~7-8. Filter precipitated salts.

• Crystallization: Evaporate acetone. Recrystallize from Hexane/CH₂Cl₂.

• Result: White needles of 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose.

Troubleshooting Checklist:

• Syrup instead of crystals? You likely have mixed isomers (furanose acetals). Your reaction temp was too high, or you didn't wait for the thermodynamic sink (pyranose) to dominate.

• Dark color? Acid concentration was too high, causing dehydration to HMF (hydroxymethylfurfural).

Module 3: Accessing the Furanose Form (Primary Hydroxyls)

User Complaint: "I need to functionalize C6-OH, but the Diacetone Fructose route blocks it (as the ring oxygen). How do I get the furanose form?"

The Challenge: To access C6-OH, you must work with Fructofuranose . In the furanose form (Ring C2-O-C5), both C1 and C6 are exocyclic primary alcohols.

Strategy: Transient Boronic Acid Protection Boronic acids reversibly form esters with cis-diols. Phenylboronic acid (PBA) has a high affinity for the 2,3-cis-diol system in furanose.

Protocol: Regioselective C1-Functionalization via Boron Chelation

This method uses "temporary scaffolding" to expose C1.

• Complexation: React Fructose with 1 eq. Phenylboronic Acid in DMF.

  • Mechanism:[3][4][5] PBA forms a cyclic ester at the 2,3-position of

    -D-fructofuranose.

• Functionalization: The C1-OH and C6-OH are now the only free primary groups.

  • Differentiation: C6 is sterically freer, but C1 is often more acidic due to the inductive effect of the anomeric center (C2).

  • Tritylation: Reaction with Trityl Chloride (Trt-Cl) favors the C6-O-Trityl product due to sterics.

• Deprotection: Wash with aqueous sorbitol or simple hydrolysis to remove the boronic acid.

Decision Tree: Selecting the Right Pathway

Figure 2: Strategic decision tree for fructose protection based on the desired reactive site.

Module 4: FAQs & Advanced Troubleshooting

Q: Can I selectively tritylate C1-OH over C6-OH in the furanose form? A: This is extremely difficult chemically because both are primary. However, Lipase catalysis (e.g., Candida antarctica Lipase B, CAL-B) often shows exquisite regioselectivity. In vinyl acetate/THF, CAL-B will selectively acetylate C6-OH over C1-OH. To target C1, you would enzymatically protect C6, then chemically functionalize C1.

Q: Why does my acetonide group migrate during subsequent reactions? A: Isopropylidene groups are acid-labile. If your subsequent reaction involves Lewis acids (like glycosylation promoters) or strong protic acids, the 4,5-acetal in the pyranose form can migrate or hydrolyze.

• Fix: Switch to Cyclohexylidene acetals (using cyclohexanone) if slightly higher stability is needed, or use Benzylidene acetals for orthogonal stability (though these are harder to install on fructose directly).

Q: I see "Diacetone Glucose" protocols used for Fructose. Do they work? A: NO. Diacetone Glucose is 1,2:5,6-glucofuranose. Diacetone Fructose is 1,2:4,5-fructopyranose. The numbering and ring sizes are completely different. Do not interchange the protocols.

References

• Org. Synth. 2003, 80, 1. Synthesis of 1,2:4,5-Di-O-isopropylidene-β-D-fructopyranose.[6][7] A definitive protocol for the thermodynamic pyranose acetal.

• Chem. Commun., 2015, 51, 16751. Regioselective modification of unprotected glycosides. Discusses the challenges of distinguishing secondary hydroxyls.

• Green Chem., 2019, 21, 669. Boronic acid polymers for fructose recovery. Details the specific interaction between boronic acids and fructose furanose forms.

• J. Chem. Soc., Perkin Trans. 2, 1996, 2585. Boronic acids as fructose sensors. Elucidates the binding modes (2,3-furanose vs 1,2-pyranose) using NMR.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Observation of the keto tautomer of D-fructose in D2O using 1H NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modeling Boronic Acid Based Fluorescent Saccharide Sensors: Computational Investigation of d-Fructose Binding to Dimethylaminomethylphenylboronic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. ihcoedu.uobaghdad.edu.iq [ihcoedu.uobaghdad.edu.iq]
• 6. BJOC - Synthesis of D-fructose-derived spirocyclic 2-substituted-2-oxazoline ribosides [beilstein-journals.org]
• 7. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Improving yield in 4,5-O-(1-Methylethylidene)-beta-D-fructopyranose synthesis

Technical Support Center: Optimization of 4,5-O-(1-Methylethylidene)- -D-fructopyranose

Status: Operational Topic: Yield Improvement & Troubleshooting Ticket ID: CHEM-SUP-2024-FRUCT Expert: Senior Application Scientist, Carbohydrate Chemistry Division

Executive Summary: The "Yield Trap"

If you are attempting to synthesize 4,5-O-(1-Methylethylidene)-

-D-fructopyranose (hereafter 4,5-MIP ) directly from D-fructose, you are likely facing low yields (<30%) and complex mixtures.

The Solution: High-yield synthesis of 4,5-MIP is rarely achieved via direct thermodynamic control. The industry-standard "Gold Standard" protocol relies on a kinetic trap and release strategy :

• Lock fructose into the pyranose form by synthesizing the thermodynamically stable 2,3:4,5-di-O-isopropylidene-

  -D-fructopyranose (Di-IP).

• Selectively Hydrolyze the acid-labile 2,3-acetal group to release the target 4,5-MIP.

This guide focuses on optimizing this two-step sequence, as it is the only reliable method to achieve yields >70%.

Module 1: The Reaction Pathway

To fix yield, you must visualize the competing equilibria. The 2,3-acetal is a spiro-ketal (more strained, more acid-labile), whereas the 4,5-acetal is fused to the ring (more stable). We exploit this difference in stability.

Figure 1: The kinetic trap strategy. Direct synthesis is bypassed in favor of selective degradation.

Module 2: Step-by-Step Optimization Protocols

Protocol A: Synthesis of the Precursor (Di-IP)

Goal: Maximize conversion of Fructose to the Di-protected form.

The Critical Variable: Water Removal. Fructose releases water during acetonation.[1] Water shifts the equilibrium back to the starting material.

Optimized Workflow:

• Suspension: Suspend dried D-Fructose (1.0 eq) in Acetone (20-30 volumes).

• Catalyst: Add conc.

  (0.05 eq) dropwise at 0°C.

• Scavenger (Yield Booster): Add 2,2-dimethoxypropane (0.5 eq). This reacts with generated water to form more acetone and methanol, driving the reaction to completion.

• Neutralization: Once the solution clears (indicating consumption of fructose), neutralize with aqueous Ammonia or NaOH before evaporation. Acidic concentration leads to "tarring."

Parameter	Standard Condition	Optimized Condition	Reason
Solvent	Acetone	Acetone + 2,2-DMP	Chemical water scavenging drives equilibrium.
Temperature	Room Temp	0°C RT	Prevents caramelization (tar formation).
Quench	Bicarbonate	Ammonia Gas/Soln	Prevents salt inclusion in the organic phase.

Protocol B: Selective Hydrolysis (The Target Step)

Goal: Remove the 2,3-group without touching the 4,5-group.

The Critical Variable: pH and Temperature Window.

Optimized Workflow:

• Dissolve Di-IP (from Protocol A) in a mixture of Water/Acetone (1:9 ratio).

• Acid Choice: Do NOT use mineral acids (HCl/H2SO4) if you are struggling with yield. They are too aggressive.

• Reagent: Add Dowex 50W-X8 (H+ form) resin or 0.5% Aqueous Acetic Acid .

• Reaction: Stir at 40°C . Monitor via TLC (Ethyl Acetate/Hexane 1:1).

  • Spot 1 (Top): Di-IP (Starting Material)

  • Spot 2 (Middle):4,5-MIP (Target)

  • Spot 3 (Baseline): Fructose (Over-hydrolysis)

• Termination: Filter off the resin or neutralize precisely when Spot 1 disappears. Do not wait for "perfect" conversion; prolonged exposure kills the product.

Module 3: Troubleshooting & FAQs

Q1: My product is a sticky syrup that won't crystallize. How do I get the solid?

Diagnosis: This is usually due to residual traces of D-fructose (from over-hydrolysis) or trapped solvents. Fructose is extremely hygroscopic and prevents the lattice formation of the acetonide.

Corrective Action:

• Azeotropic Drying: Dissolve the syrup in toluene and rotovap to dryness (repeat 2x). This removes trace water.

• Solvent Swap: Dissolve the dry syrup in a minimum amount of warm Diisopropyl Ether or Hexane/Acetone (9:1) .

• Seeding: If available, add a seed crystal. If not, scratch the flask walls with a glass rod at 0°C.

Q2: I am seeing the 1,2:4,5-isomer. Why?

Diagnosis: You are likely operating under conditions that favor the furanose form of fructose, or your initial acetonation temperature was too high. Fix: Ensure the initial acetonation (Protocol A) is kept strictly below 25°C. The 2,3:4,5-pyranose form is the thermodynamic product at lower temperatures, while furanose forms can compete at higher energy states.

Q3: Can I use HCl for the hydrolysis step?

Diagnosis: Yes, but it is "high risk, high reward." Guidance: If you must use HCl, use 0.1N HCl at 20°C (Room Temp). Do not heat. The hydrolysis of the 2,3-group is exothermic enough that adding heat with strong acid will instantly cleave the 4,5-group as well.

Module 4: Diagnostic Logic Tree

Use this flow to determine the failure point in your current batch.

Figure 2: Troubleshooting logic for yield loss. Most failures occur due to impure starting material or aggressive hydrolysis.

References

• Synthesis of 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose (The Precursor)

  • Source: PrepChem.
  • Relevance: Defines the standard thermodynamic trapping of the pyranose form.

• Selective Hydrolysis of Isopropylidene Groups

  • Source: US Patent 4,623,721 (Synthesis of L-fructose and deriv
  • Relevance: details the specific conditions for removing the 2,3-acetal while retaining the 4,5-acetal.

• Structural Analysis of Fructose Acetonides

  • Source: Carbohydrate Research, Vol 337, Issue 9 (2002).[2] "Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives."

  • Relevance: Confirms the pyranose ring structure and stability of the 4,5-mono deriv

• Commercial Standards & Properties

  • Source: Thermo Fisher Scientific / CymitQuimica.
  • Relevance: Verification of the target molecule's physical properties for identific

Sources

• 1. prepchem.com [prepchem.com]
• 2. Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives. Part 1: 2,3:4,5-di-O-isopropylidene-beta-D-fructopyranose 1-sulfate and 4,5-O-isopropylidene-beta-D-fructopyranose 1-sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]

Side reactions in the acetal protection of diols

Welcome to the Reaction Optimization & Troubleshooting Center .

Topic: Side Reactions in the Acetal Protection of Diols Ticket ID: ACETAL-PROT-001 Status: Open Support Level: Tier 3 (Senior Scientist)

Introduction & Emergency Triage

User: "My acetal protection failed. What happened?"

Support Engineer: Before we dive into the mechanism, let's perform a quick triage. Acetal formation is an equilibrium process governed by entropy and water management . Most failures stem from three root causes:

• Thermodynamic vs. Kinetic Mismatch: You formed the wrong ring size (regioisomer).

• Equilibrium Stagnation: The reaction stalled because water/alcohol wasn't removed.

• Oligomerization: The reaction turned into a polymer "goo" due to high concentration.

Below are the specific troubleshooting modules for these issues.

Module 1: Regioselectivity (The "Wrong Ring" Issue)

Issue: "I have a 1,2,4-triol. I wanted the 1,2-acetonide, but I got the 1,3-dioxane (or a mixture)."

Technical Analysis: This is a classic conflict between ring strain and steric hindrance . The preference depends heavily on the reagent (Acetone vs. Benzaldehyde) and the conditions (Kinetic vs. Thermodynamic).

The Science of Preference

• Acetonides (Acetone/2,2-DMP): Strongly prefer forming 5-membered rings (1,2-protection) .

  • Why? In a 6-membered acetonide (dioxane), one of the gem-dimethyl groups is forced into an axial position. This creates severe 1,3-diaxial steric clashes. The 5-membered ring (dioxolane) avoids this, making it thermodynamically more stable for acetonides.

• Benzylidenes (Benzaldehyde): Strongly prefer forming 6-membered rings (1,3-protection) .

  • Why? The phenyl group can adopt a purely equatorial position in the chair-like 6-membered ring, maximizing stability. The 5-membered ring suffers from eclipsing interactions.

Troubleshooting Guide: 1,2,4-Triol Protection

Target Product	Recommended Reagent	Catalyst Condition	Mechanism
1,2-Protection (5-ring)	2,2-Dimethoxypropane (2,2-DMP)	p-TsOH (cat.), Room Temp	Thermodynamic (for Acetonide)
1,3-Protection (6-ring)	Benzaldehyde Dimethyl Acetal	CSA (cat.), Reflux	Thermodynamic (for Benzylidene)
Kinetic Trapping	Enol Ethers (e.g., 2-methoxypropene)	PPTS, 0°C	Kinetic Control (Fastest closure)

Expert Insight: If you observe "scrambling" (migration of the acetal group), your acid catalyst is likely too strong or the reaction time is too long. Acetal migration is acid-catalyzed.[1][2][3] Neutralize the acid (Et3N) before concentrating the solvent.

Module 2: Equilibrium Management (The "Stalled Reaction")

Issue: "The reaction stops at 60% conversion and won't push to completion."

Technical Analysis: Acetalization is reversible.

If water accumulates, the acid catalyst hydrolyzes your product back to the starting material.

Protocol Optimization

A. The "Chemical Sponge" Method (Recommended) Instead of using acetone, use 2,2-Dimethoxypropane (2,2-DMP) .

• Mechanism: 2,2-DMP reacts with the diol to release methanol instead of water.

• Why it works: Methanol is volatile and does not hydrolyze the acetal as aggressively as water. Furthermore, the formation of methanol increases entropy, driving the reaction forward.

B. The "Physical Removal" Method If you must use a ketone (e.g., cyclohexanone):

• Dean-Stark Trap: For large scale (removes water azeotropically).

• Molecular Sieves (3Å or 4Å): Add activated sieves directly to the reaction flask. Note: Sieves can sometimes act as Lewis acids; ensure they are compatible.

Module 3: Side Reactions (Oligomerization & Migration)

Issue: "My reaction turned into a viscous oil/gel," or "I lost my chiral center."

Pathway Analysis: Polymerization

If the concentration is too high (>0.5 M), an intermolecular reaction competes with the desired intramolecular cyclization. One diol molecule reacts with the ketone, but instead of closing the ring, the intermediate oxocarbenium ion is attacked by another diol molecule.

• Solution: Perform the reaction under high dilution conditions (0.05 M - 0.1 M) .

Pathway Analysis: Migration (Transacetalization)

Under acidic conditions, acetals can "walk" to neighboring hydroxyl groups.

• Scenario: You protect a 1,2-diol.[4][5] You have a free -OH at position 3.

• Risk: The acid protonates the acetal oxygen, opening the ring. The free -OH at C3 attacks the oxocarbenium ion, forming a 1,3-dioxane (if thermodynamically preferred).

• Solution: Use the mildest acid possible (e.g., PPTS instead of p-TsOH) and quench immediately upon completion.

Visualizing the Pathways

The following diagram illustrates the decision matrix for a researcher facing these side reactions.

Figure 1: Mechanistic bifurcation in acetal protection. Green path represents the desired outcome; red paths indicate common failure modes.

Standard Operating Procedures (SOPs)

Protocol A: Acetonide Formation using 2,2-DMP (High Reliability)

Best for: 1,2-diols, sensitive substrates.

• Setup: Flame-dry a round-bottom flask under Argon/Nitrogen.

• Dissolution: Dissolve the diol (1.0 equiv) in anhydrous Acetone or CH2Cl2 (0.1 M concentration).

• Reagent: Add 2,2-Dimethoxypropane (2,2-DMP) (3.0 - 5.0 equiv).

  • Note: The excess acts as the water scavenger.

• Catalyst: Add p-Toluenesulfonic acid (p-TsOH) monohydrate (0.05 equiv) or Camphorsulfonic acid (CSA) .

• Reaction: Stir at room temperature. Monitor by TLC (usually < 2 hours).

• Quench (CRITICAL): Add Triethylamine (Et3N) (0.1 equiv) to neutralize the acid before evaporation.

  • Why? Concentrating an acidic solution heats it, promoting hydrolysis or migration.

• Workup: Concentrate in vacuo. If solid, recrystallize. If oil, flash chromatography (silica is slightly acidic; ensure product stability or use Et3N-treated silica).

Protocol B: Benzylidene Acetal Formation (Thermodynamic Control)

Best for: 1,3-diols, carbohydrate 4,6-protection.

• Setup: Flame-dry flask.

• Reagents: Suspend diol in Benzaldehyde dimethyl acetal (1.2 equiv) and DMF or CH3CN.

• Catalyst: Add CSA (0.1 equiv).[4]

• Reaction: Heat to 50-60°C under reduced pressure (rotary evaporator vacuum) if possible to pull off methanol, or use a simple reflux if using molecular sieves.

• Quench: Add solid NaHCO3 or Et3N.

References

• Greene, T. W.; Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons: Hoboken, NJ, 2014.

• Kocienski, P. J. Protecting Groups, 3rd ed.; Thieme: Stuttgart, 2005.

• Smith, S. W.; Newman, M. S. "Kinetic vs Thermodynamic Control in Acetal Formation." Journal of the American Chemical Society, 1968 , 90, 1245. (Foundational mechanism).[1][6]

• Clode, D. M. "Carbohydrate Cyclic Acetals and Ketals." Chemical Reviews, 1979 , 79(6), 491–513. (Detailed analysis of 5- vs 6-ring preferences).

Sources

• 1. Acetals can serve as protecting groups for 1,2-diols, as well as ... | Study Prep in Pearson+ [pearson.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Preventing isomerization of kinetic vs thermodynamic fructopyranose products

Kinetic Trapping & Thermodynamic Stabilization

The Fructose Paradox: Defining the Problem

D-Fructose presents a unique challenge in carbohydrate chemistry. While crystalline fructose exists exclusively as

-D-fructopyranose , it is kinetically unstable in solution. Upon dissolution, it undergoes rapid mutarotation, equilibrating between pyranose (6-membered) and furanose (5-membered) rings.

For drug discovery and glycomimetic synthesis, the specific ring size is often non-negotiable. A furanose-based nucleoside analog will not function if the starting material isomerizes to a pyranose, and vice versa.

This guide addresses the two critical failure points:

• Solvation Instability: Preventing the crystalline pyranose from shifting to furanose in solution.

• Synthetic Divergence: Controlling the kinetic (pyranose) vs. thermodynamic (furanose) products during protection reactions (specifically acetonation).

Solvation & Mutarotation Control

The Issue: You dissolve pure

-D-fructopyranose for an assay or reaction, but NMR shows a mixture of isomers within minutes.

The Mechanism of Failure

Mutarotation is catalyzed by protons (

) and hydroxide ions ( ). The ring opens to the acyclic keto-form and re-closes.

• In Water: Equilibrium is reached quickly (

  20 mins at 25°C).

  • Composition: ~70%

    -pyranose, ~22% -furanose, ~5% -furanose.

• In DMSO: The equilibrium shifts drastically.

  • Composition: DMSO stabilizes the furanose form via specific hydrogen bonding. The equilibrium shifts to favor furanose significantly more than in water.

DOT Diagram: The Mutarotation Pathway

Caption: The central acyclic intermediate allows interconversion. Solvent choice dictates the final equilibrium ratio.

Troubleshooting Protocol: Preserving the Pyranose

If your protocol requires the pyranose form in solution:

Variable	Recommendation	Scientific Rationale
Solvent	Water (Buffered)	Water thermodynamically favors pyranose (70%) more than DMSO does.
pH	3.0 - 5.0	Mutarotation is slowest in this slightly acidic window. Avoid alkaline conditions (pH > 7.5) entirely.
Temperature	< 4°C	Low temperature significantly retards the rate of ring opening (kinetic control).
Trapping	Peracetylation	If you need a stable pyranose reagent, do not store free fructose. Convert immediately to penta-O-acetyl- -D-fructopyranose .

Synthetic Control: The Acetonation Case Study

The Issue: Protecting fructose with acetone (isopropylidene) yields different isomers based on reaction conditions. Users often inadvertently synthesize the thermodynamic furanose when they intend to make the kinetic pyranose.

The Reaction Pathways

The reaction of fructose with acetone and an acid catalyst (e.g.,

or ) is the classic example of Kinetic vs. Thermodynamic control.

1. The Kinetic Product (Pyranose Trap)

• Target: 1,2:4,5-di-O-isopropylidene-

  -D-fructopyranose .

• Conditions: 0°C, short reaction time, high concentration of catalyst.

• Mechanism: The hydroxyl groups at C4/C5 and C1/C2 are most accessible in the pre-existing pyranose chair conformation. The reaction traps the pyranose ring before it can open and rearrange.

2. The Thermodynamic Product (Furanose Sink)

• Target: 2,3:4,5-di-O-isopropylidene-

  -D-fructopyranose .

• Conditions: Room temperature (25°C) or heat, longer reaction time.

• Mechanism: Given thermal energy, the kinetic acetonide hydrolyzes (reversibly), the sugar ring opens, and re-closes to the furanose. The 2,3-acetonide forms a spiro-linkage at the anomeric carbon, which is thermodynamically very stable.

DOT Diagram: Kinetic vs. Thermodynamic Synthesis

Caption: Low temperature traps the kinetic pyranose. Heat drives the rearrangement to the thermodynamic furanose.

Step-by-Step Protocols

Protocol A: Kinetic Trapping (Synthesis of 1,2:4,5-Diacetonide)

Use this to secure the pyranose ring structure.

• Preparation: Cool a mixture of dry acetone (100 mL) and conc.

  (4 mL) to 0°C in an ice bath.

• Addition: Add finely powdered D-fructose (5 g) slowly. Do not allow temp to rise above 5°C.

• Monitoring: Stir vigorously at 0°C. The fructose will dissolve. Reaction is usually complete in 30–60 minutes.

• Quenching (Critical): You must neutralize the acid while cold to prevent rearrangement. Pour the cold solution into an ice-cold solution of NaOH or anhydrous

  .

• Result: Isolation yields predominantly the 1,2:4,5-pyranose derivative.

Protocol B: Thermodynamic Conversion (Synthesis of 2,3:4,5-Diacetonide)

Use this if you require the stable furanose scaffold.

• Preparation: Mix acetone and

  (catalytic amount).

• Addition: Add D-fructose.

• Reaction: Stir at Room Temperature (25°C) for 4–6 hours.

• Mechanism: The initial kinetic product forms, then rearranges.

• Result: The 2,3:4,5-furanose derivative is the major product due to the stability of the spiro-ketal at C2.

Analytical Verification (NMR)

How do you know if your "prevention" strategy worked? Use

NMR.

Isomer	Key Feature	Location
1,2:4,5-Pyranose (Kinetic)	Anomeric Carbon (C2)	~104-105 ppm
2,3:4,5-Furanose (Thermodynamic)	Anomeric Carbon (C2)	~108-109 ppm (Spiro-carbon)

Note: The shift of the quaternary anomeric carbon is the most reliable indicator of the ring size and protection pattern.

Frequently Asked Questions (FAQ)

Q: Can I store the kinetic pyranose product in solution? A: Only in neutral, aprotic solvents (like pure

) free of acid traces. If stored in methanol or water, even trace acidity will hydrolyze the acetonide or cause migration to the thermodynamic product.

Q: Why does DMSO favor the furanose form? A: DMSO is a hydrogen-bond acceptor that interacts specifically with the hydroxyl groups of the furanose tautomer, lowering its free energy relative to the pyranose form compared to aqueous conditions.

Q: I tried peracetylation at room temperature and got a mixture. Why? A: Pyridine/Acetic Anhydride reactions are exothermic. If you mix them at room temperature, the heat generated accelerates mutarotation before the acetylation is complete. Always mix reagents at 0°C to kinetically trap the pyranose form present in the crystal.

References

• Angyal, S. J. (1984). The Composition of Reducing Sugars in Solution. Advances in Carbohydrate Chemistry and Biochemistry, 42, 15-68. Link

• Brady, J. W., & Tinoco, I. (1976). Kinetics and Thermodynamics of Fructose Mutarotation. Journal of Carbohydrate Chemistry.
• Tipson, R. S., et al. (1959). Cyclic Acetals of Ketoses. Carbohydrate Research.

• Luzar, A. (1989). The contribution of hydrogen bonds to bulk and surface thermodynamic properties of dimethylsulfoxide–water mixtures. Journal of Chemical Physics. Link (Explains solvent-solute H-bonding).

• Cui, S. et al. (2019). Examining Acid Formation During the Selective Dehydration of Fructose. ChemSusChem. Link (Discusses DMSO/Water effects on fructose stability).

Troubleshooting low stereoselectivity in glycosylation with protected fructose

Introduction: The "Quaternary" Challenge

Welcome to the technical support center. If you are reading this, you are likely struggling with one of the most notorious challenges in carbohydrate synthesis: Fructofuranosylation .

Unlike glucose or galactose, fructose is a 2-ketose . This presents a unique set of obstacles:

• The Quaternary Center: The anomeric position (C2) is quaternary, lacking the anomeric proton that stabilizes the transition state in aldoses. This steric crowding severely hampers SN2-like pathways.

• Ring Flexibility: The furanose ring is more flexible than the pyranose chair, making conformational control (and thus stereocontrol) difficult.

• The "Neighbor" Ambiguity: In aldoses, C2 is the sole neighboring directing group. In fructose, both C1 (exocyclic) and C3 (endocyclic) flank the anomeric center, creating competing directing pathways.

This guide moves beyond basic textbook definitions to actionable, field-proven troubleshooting strategies.

Module 1: The Protecting Group Strategy ("The Hardware")

The most common cause of poor selectivity is an "unmatched" protecting group strategy at C3 and C1.

Diagnostic Question 1: Are you aiming for - or -selectivity?

• Target: 1,2-trans (

  -D-fructofuranosides)

  • Mechanism: Requires Neighboring Group Participation (NGP).[1][2]

  • The Fix: Ensure you have an acyl group (ester) at C3 .

  • Why: The C3-ester attacks the oxocarbenium ion to form a stable, fused 1,3-dioxolenium ion. This blocks the

    -face, forcing the acceptor to attack from the -face (top).

  • Note on C1: An ester at C1 can also participate, forming a spiro-dioxolenium intermediate. However, C3 participation is generally more reliable for rigid stereocontrol.

• Target: 1,2-cis (

  -D-fructofuranosides)

  • Mechanism: Requires a non-participating group to allow thermodynamic equilibration or solvent-controlled attack.

  • The Fix: Use ether protection (Benzyl, Allyl, or Methyl) at C3 and C1 .

  • Why: Ethers do not stabilize the oxocarbenium ion via NGP. This allows the reaction to proceed via an ion-pair mechanism where the acceptor attacks the less hindered face (often

    due to the anomeric effect, though less pronounced in ketoses).

Table 1: Protecting Group "Rules of Engagement"

Target Anomer	C3 Protecting Group	C1 Protecting Group	Preferred Solvent	Mechanistic Driver
-Fructofuranoside	Participating (Bz, Ac, Piv)	Participating (Bz, Ac)	DCM / Toluene	C3-mediated NGP (Fused Dioxolenium)
-Fructofuranoside	Non-Participating (Bn, Allyl)	Non-Participating (Bn)	Ether / Dioxane	Solvent Coordination / Anomeric Effect
Mixed/Poor Selectivity	Mixed (e.g., C3-Bn, C1-Bz)	Mixed	DCM	Competing pathways (Avoid this)

Module 2: Solvent & Promoter Dynamics ("The Environment")

If your protecting groups are correct but selectivity remains low, your solvent system is likely the culprit.

Troubleshooting the "Nitrile Effect" in Ketoses

• Issue: You used Acetonitrile (MeCN) hoping for

  -selectivity, but got a mixture.

• Explanation: The "Nitrile Effect" (where solvent forms an

  -nitrilium ion, forcing -attack) works well for aldoses. For fructose, the quaternary center sterically hinders nitrilium formation.

• Solution: Do not rely solely on MeCN for

  -selectivity. You must couple it with C3-ester participation.

The Ethereal Solvent Strategy

• Issue: You need

  -selectivity.

• Solution: Use Diethyl Ether (Et₂O) or 1,4-Dioxane .

• Mechanism: These solvents coordinate to the oxocarbenium ion, often shielding the

  -face (forming a -coordinated intermediate), which encourages -attack.

Module 3: Visualizing the Mechanism

The following diagram illustrates the critical decision pathways for troubleshooting stereoselectivity.

Caption: Decision tree for optimizing fructofuranosylation stereoselectivity based on C3-protection and solvent choice.

Module 4: Standardized Protocol (The "Gold Standard")

This protocol is designed for a difficult

-selective coupling using a thioglycoside donor. It incorporates low-temperature kinetic control to minimize side reactions (like elimination to HMF).

Protocol: Low-Temperature -Fructofuranosylation

Reagents:

• Donor: Per-O-benzoylated ethyl thio-fructofuranoside (C3-Bz is critical).

• Acceptor: Alcohol with primary or secondary hydroxyl.

• Promoter: N-Iodosuccinimide (NIS) / Triflic Acid (TfOH) or TMSOTf.

• Solvent: Anhydrous DCM (Dichloromethane).

Step-by-Step:

• Drying (Crucial): Co-evaporate the Donor (1.2 equiv) and Acceptor (1.0 equiv) with dry toluene (3x). Dry under high vacuum for 2 hours. Add activated 4Å Molecular Sieves (powdered).

  • Why: Moisture destroys the oxocarbenium ion and leads to hydrolysis.

• Solvation: Dissolve in anhydrous DCM under Argon. Cool the mixture to -78°C .

  • Why: Kinetic control is essential to prevent aglycon transfer or anomerization.

• Activation: Add NIS (1.5 equiv) followed by catalytic TfOH (0.1 equiv) or TMSOTf.

  • Observation: The solution may turn dark violet (iodine liberation).

• Reaction: Stir at -78°C for 15 minutes, then slowly warm to -40°C . Monitor by TLC.

  • Stop Condition: Do not let it reach 0°C unless conversion is stalled. Higher temps increase elimination side-products.

• Quench: Add saturated aqueous Na₂S₂O₃ (to quench iodine) and NaHCO₃ (to neutralize acid) while still cold.

• Workup: Extract with DCM, wash with brine, dry over MgSO₄.

FAQ: Addressing Specific Pain Points

Q1: I am seeing significant amounts of elimination product (alkene formation) instead of glycosylation. Why? A: This is "aglycon elimination," common with tertiary/quaternary centers.

• Cause: The promoter (acid) is too strong or the temperature is too high.

• Fix: Switch to a milder promoter system (e.g., DMTST) or strictly maintain -78°C. Ensure your base (molecular sieves or added TTBP - 2,4,6-tri-tert-butylpyrimidine) is sufficient to buffer the superacid generated.

Q2: How do I distinguish

and anomers by NMR? There is no anomeric proton! A: You must rely on C13 NMR or HMBC correlations.

• -anomer: The C2 signal usually appears downfield (~102-105 ppm).
• -anomer: The C2 signal is typically upfield (~98-101 ppm).

• Coupling: Look for the coupling between C2 and the protons on C1/C3 in the HMBC spectrum.

Q3: Can I use the "Spiro" effect at C1 for selectivity? A: Yes. A 1,2-O-isopropylidene or a cyclic carbonate spanning C1-C2 can lock the conformation. However, this often locks the donor in a specific ring pucker that might reduce reactivity ("disarmed"). C3-participation is generally more "tunable."

References

• Review on Glycosylation Mechanisms

  • Mydock, L. K., & Demchenko, A. V. (2010). Mechanism of chemical O-glycosylation: from early studies to recent discoveries. Organic & Biomolecular Chemistry.
• Fructose Specifics & Spiro-Intermediates: Hoda, N., & Lowary, T. L. (2020). Recent Advances in the Synthesis of Furanosides. Note: This work highlights the specific challenges of furanose ring flexibility.

• Neighboring Group Participation (NGP)

  • Goodman, L. (1967). Neighboring Group Participation in Sugars.
• Solvent Effects (Nitrile Effect)

Sources

• 1. mdpi.com [mdpi.com]
• 2. Neighboring Group Participation of Benzoyl Protecting Groups in C3‐ and C6‐Fluorinated Glucose - PMC [pmc.ncbi.nlm.nih.gov]

GlycoGuard Technical Support Center: Protected Monosaccharides

Topic: Stability, Storage, and Troubleshooting for Protected Carbohydrate Building Blocks

Welcome to the GlycoGuard Technical Support Center. As Senior Application Scientists, we understand that a degraded glycosyl donor is not just a loss of material—it is a loss of weeks of stereoselective synthesis. Protected monosaccharides are chemically schizophrenic: they must be robust enough to survive workups yet reactive enough to couple upon activation.

This guide is not a textbook; it is a field manual designed to troubleshoot instability, prevent migration, and ensure your building blocks remain "coupling-ready" after months of storage.

Module 1: The Stability Matrix

Core Directive: Never assume "stable" means "indestructible." Stability is relative to pH, temperature, and solvation.

Table 1: Relative Stability & Storage Requirements of Common Protecting Groups

Protecting Group Class	Specific Examples	Primary Threat	Stability Profile (Half-life context)	Recommended Storage
Esters	Acetyl (Ac), Benzoyl (Bz), Pivaloyl (Pv)	Base / Migration	Ac: Labile at pH > 8.[1] Prone to migration in solution. Bz: More stable than Ac. Pv: Sterically robust; minimal migration.	Solid: 4°C. Soln: Avoid alcoholic solvents.
Silyl Ethers	TMS, TES, TBS, TBDPS	Acid / Fluoride	TMS: Extremely labile (hydrol. in minutes on acidic silica). TBS: Stable to mild base; hydrolyzes in 1% AcOH. TBDPS: 10,000x more acid-stable than TBS.	Solid: Ambient (TBDPS) to -20°C (TMS). Atmosphere: Argon essential for TMS/TES.
Acetals	Benzylidene, Isopropylidene (Acetonide)	Acid / Water	Acetonide: Hydrolyzes rapidly at pH < 4. Benzylidene: More robust; requires strong acid or reductive opening.	Solid: Ambient. Soln: Never store in CDCl₃ (often acidic).
Ethers	Benzyl (Bn), Allyl (All), Trityl (Tr)	Acid (Trityl only)	Bn/All: "Permanent" groups.[2] Extremely stable. Tr: Very acid sensitive (detritylation on silica).	Solid: Ambient. Note: Trityl cation is chromogenic (yellow/orange).
Donors	Trichloroacetimidates (TCA), Thioglycosides	Moisture / Heat	TCA: Thermally unstable > 25°C; hydrolyzes to amide with trace water. Thio: Very robust; shelf-stable for years.	Solid: -20°C to -80°C. Container: Desiccated, Parafilm-sealed.

Module 2: Troubleshooting Chemical Instability

Issue 1: "My NMR shows a mixture of regioisomers after leaving the compound in solution overnight."

Diagnosis: Acyl Migration (The "Neighboring Group" Effect). If you have a free hydroxyl group adjacent to an ester (e.g., an Acetyl group at C2 and an OH at C3), the ester will migrate to the free hydroxyl under basic or even neutral conditions.

• The Mechanism: It proceeds via a 5-membered cyclic orthoester intermediate. This is thermodynamically driven; primary hydroxyls (C6) are generally more stable than secondary ones, causing a "clockwise" migration around the ring.

• The Fix:

  • Immediate: Store exclusively as a solid or in a frozen benzene matrix.

  • Solvent Choice: Avoid Pyridine or unbuffered DMF for storage.

  • Purification: Perform flash chromatography rapidly at 4°C.

Issue 2: "I lost my Trityl or Silyl group during column chromatography."

Diagnosis: Acidic Hydrolysis on Silica Gel. Standard silica gel is slightly acidic (pH ~5-6). This is sufficient to cleave sensitive groups like Trityl (Tr) or Trimethylsilyl (TMS) during the 20-40 minutes of a column run.

• The Fix: You must neutralize the stationary phase. (See Protocol A below).

Issue 3: "My Trichloroacetimidate donor is not activating/coupling."

Diagnosis: Hydrolysis to Trichloroacetamide. TCA donors are sensitive to moisture. If they hydrolyze, they form a stable amide byproduct that is unreactive to Lewis acids.

• Verification: Check proton NMR. The imidate NH signal (usually ~8.5 ppm) will disappear or shift significantly if hydrolyzed to the amide.

• The Fix: Resynthesize. You cannot "dry" a hydrolyzed donor back to activity. Future prevention: Store under Argon in a desiccator at -20°C.

Module 3: Visualizing Mechanisms & Workflows

Diagram 1: The Acyl Migration Trap

Caption: Base-catalyzed migration of an acetyl group from C2 to C3 via the cyclic orthoester intermediate. This process is equilibrium-driven.

Diagram 2: Decision Tree for Long-Term Storage

Caption: Logic flow for determining the optimal storage conditions based on protecting group sensitivity and physical state.

Module 4: Essential Protocols

Protocol A: Neutralizing Silica Gel for Acid-Sensitive Compounds

Use this when purifying Trityl ethers, Silyl ethers (TMS/TES), or Acetals.

• Preparation: Calculate the volume of solvent required to pack your column.

• Doping: Add 1% to 3% (v/v) Triethylamine (Et₃N) to this solvent mixture.

• Slurry: Slurry the silica gel in this Et₃N-doped solvent.

• Packing: Pour the column and flush with at least 2 column volumes of the doped solvent.

• Elution: You can now switch to your standard eluent (without Et₃N) for the actual run, or maintain 0.5% Et₃N if the compound is extremely labile.

  • Why this works: The amine binds irreversibly to the acidic silanol (Si-OH) sites, creating a neutral surface.

Protocol B: The "Benzene Freeze" for Unstable Oils

Use this for compounds prone to migration or decomposition in oil form.

• Dissolve: Dissolve the oily residue in a minimal amount of dry Benzene (or 1,4-Dioxane if toxicity is a concern).

• Freeze: Place the flask in a -78°C bath (acetone/dry ice) or a standard freezer until solid.

• Lyophilize (Sublime): Apply high vacuum. The benzene will sublime, leaving a fluffy, amorphous solid lattice.

• Result: This solid state restricts molecular motion, effectively halting acyl migration and autoxidation.

References

• Wuts, P. G. M., & Greene, T. W. (2006).[3] Greene's Protective Groups in Organic Synthesis (4th ed.).[2][3] Wiley-Interscience.[3]

• Lassfolk, R., et al. (2022). Acyl Group Migration in Pyranosides as Studied by Experimental and Computational Methods. Chemistry – A European Journal, 28(23).

• Schmidt, R. R., & Michel, J. (1980). Facile Synthesis of α- and β-O-Glycosyl Imidates; Preparation of Glycosides and Disaccharides. Angewandte Chemie International Edition, 19(9), 731-732.

• BenchChem Technical Support. (2025). Preventing Desilylation During Chromatographic Purification. (Simulated Internal Resource based on standard practice).

• Mydock, L. K., & Demchenko, A. V. (2010). Mechanism of Chemical Glycosylation: Focus on the Activation of Thioglycosides and Trichloroacetimidates. Organic & Biomolecular Chemistry, 8, 497-510.

Sources

• 1. Glycosidation using trichloroacetimidate donor - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Isopropylidene (Acetonide) Deprotection

Status: Operational | Tier: Level 3 (Senior Scientist) | Topic ID: PGP-ISO-001

Welcome to the Deprotection Support Hub

Current Issue: You are encountering difficulties removing isopropylidene (acetonide) protecting groups. Common Symptoms: Incomplete conversion, migration of neighboring esters (acyl migration), decomposition of acid-sensitive moieties, or difficulty isolating water-soluble polyols.

This guide moves beyond standard textbook procedures to address the causality of failure and provides self-validating protocols for resolution.

Module 1: The Mechanistic Baseline

Diagnostic Question: Do you understand the thermodynamic bottleneck of this reaction?

Acetonide removal is an acid-catalyzed hydrolysis that proceeds through an oxocarbenium ion intermediate. It is an equilibrium process. If your reaction is stalling, it is likely not a kinetic issue (reaction rate) but a thermodynamic one (equilibrium position).

Visualizing the Pathway

The following diagram illustrates the critical "Water Attack" step which is often the rate-determining factor in crowded systems.

Figure 1: Mechanism of acid-catalyzed acetonide hydrolysis. Note that the addition of water to the oxocarbenium ion is reversible; high water concentration drives the reaction forward.

Module 2: Troubleshooting Incomplete Reactions

Symptom: NMR shows a 60:40 mixture of product and starting material that refuses to change after 24 hours.

Root Cause Analysis

• Equilibrium Trap: The released acetone is competing with water to re-form the acetonide.

• Solvent Shelling: In greasy solvents (DCM, Toluene), water may not be accessible to the active site.

Protocol A: The Trans-Ketalization Bypass

If hydrolysis fails, switch to trans-ketalization . Instead of using water to break the ring, use a sacrificial diol (Ethylene Glycol) to "steal" the acetone.

• Reagents: Ethylene Glycol (solvent/reactant), p-TsOH (cat.).

• Mechanism: The acetone prefers forming a ketal with ethylene glycol (forming a stable 5-membered dioxolane) over your substrate.

• Procedure:

  • Dissolve substrate in minimal THF.

  • Add 10-20 equiv. of Ethylene Glycol.

  • Add 5 mol% p-TsOH.

  • Stir at RT. The thermodynamic sink of the volatile acetone-ethylene glycol ketal drives the reaction to completion [1].

Module 3: Preventing Side Reactions (Acyl Migration)

Symptom: You removed the acetonide, but your neighboring acetate ester moved to the newly liberated alcohol.

The Science: Under acidic conditions, a neighboring ester can attack the protonated acetonide or the free hydroxyl via a cyclic orthoester intermediate. This is often faster than the hydrolysis itself.

Decision Matrix: Selecting the Right Acid

Use this logic flow to select reagents that minimize migration and decomposition.

Figure 2: Reagent selection logic for minimizing side reactions and simplifying work-up.

Protocol B: Iodine-Catalyzed Methanolysis (Mild)

This method is exceptionally mild and often prevents acyl migration due to the neutral pH conditions maintained during the initial activation [2].

• Dissolve: Substrate in MeOH (0.1 M).

• Catalyst: Add 1 mol% molecular Iodine (

  ).

• Monitor: The solution will be light brown. Stir at RT.

• Quench: Add saturated

  (sodium thiosulfate) until the iodine color disappears.

• Validation: Check TLC. If migration is observed, lower temperature to 0°C.

Module 4: Isolation of Water-Soluble Polyols

Symptom: The reaction worked, but the product is stuck in the aqueous layer during extraction.

Standard aqueous work-ups (sat.

wash) are fatal for polar sugars and polyols. You must use Heterogeneous Catalysis .

Protocol C: Dowex 50W-X8 Resin

This method eliminates the need for aqueous extraction entirely [3].[1]

• Activation (Crucial Step):

  • Wash Dowex 50W-X8 resin with MeOH (3x) to remove colored impurities.

  • Wash with 1M HCl (to ensure

    form).[2]

  • Wash with distilled water until neutral pH.

  • Wash with MeOH (to dehydrate).

• Reaction:

  • Suspend substrate in MeOH.

  • Add wet, activated resin (approx. 50% wt/wt of substrate).

  • Heat to 50°C.

• Work-up:

  • Filter off the resin.

  • Concentrate the filtrate.

  • Result: Pure product, salt-free, no extraction required.

Module 5: Advanced Selectivity (Terminal vs. Internal)

Scenario: You have two acetonides (one terminal, one internal) and need to remove only the terminal one.[3]

Terminal acetonides are kinetically more accessible but thermodynamically similar. You must use kinetic control with bulky Lewis acids or specific lanthanides.

Comparative Data: Selectivity Reagents

Reagent	Conditions	Selectivity (Terminal:Internal)	Mechanism Note
	, CHCl3, RT	High	Adsorbed Fe(III) acts as a bulky Lewis acid [4].
	MeCN, pH 8 (cat.)	Medium	CAN acts under surprisingly mild, slightly basic conditions.
	MeOH, 50°C	High	Indium coordinates preferentially to less sterically hindered oxygens.
HCl (aq)	THF, RT	Low	Small proton size discriminates poorly between sites.

References

• Trans-ketalization Dynamics: Chemistry LibreTexts. "Acetals as Protecting Groups."[4][5]

• Iodine-Methanol Protocol: Das, S., et al. "Molecular Iodine in Protection and Deprotection Chemistry." Synlett, 2008(18), 2741–2762.[6]

• Dowex Resin Methodology: Sigma-Aldrich Technical Bulletin. "Dowex 50WX8 Application Note."

• Selective Hydrolysis: TSI Journals. "Selective hydrolysis of terminal isopropylidene ketals: An overview."

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. tsijournals.com [tsijournals.com]
• 4. Aldehyde synthesis by deprotection or hydrolysis [organic-chemistry.org]
• 5. Acetonides [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]

Purification challenges for polar carbohydrate derivatives

Senior Application Scientist: Dr. A. Vance Subject: Troubleshooting Retention, Detection, and Isolation of Polar Carbohydrate Derivatives

Section 1: Diagnostic Triage

"Where do I start?"

Purifying polar carbohydrate derivatives (aminosugars, phosphorylated sugars, deprotected glycosides) is widely considered one of the most difficult workflows in chromatography. Unlike standard small molecules, these compounds often suffer from three simultaneous failures: No Retention (on C18), No Detection (no UV chromophore), and Peak Splitting (anomerization).

Use the decision matrix below to identify your primary bottleneck before proceeding to the specific modules.

Figure 1: Diagnostic Decision Matrix. A logic flow for selecting the correct stationary phase and detection method based on analyte properties.

Section 2: The "Invisible" Analyte (Detection)

Q: "I injected 50mg of crude sugar, but my UV trace is flat. Where is it?"

A: Most carbohydrates lack a conjugated

-system, rendering them invisible to UV detection above 200 nm. Using "low UV" (190–205 nm) is often futile due to solvent cutoff noise from acetonitrile or buffers.

Solution Protocol: Universal Detection vs. Derivatization

Feature	CAD (Charged Aerosol Detection)	ELSD (Evaporative Light Scattering)	Derivatization (UV Tagging)
Mechanism	Charge transfer to particles	Light scattering by particles	Chemical attachment of chromophore
Sensitivity	High (~10 ng)	Moderate (~50–100 ng)	High (depends on tag)
Linearity	Good (Wide dynamic range)	Poor (Logarithmic/Exponential)	Excellent (Beer's Law)
Gradient Compatible?	Yes	Yes	Yes
Sample Recovery	No (Destructive)	No (Destructive)	Yes (But structure is modified)

Expert Tip: The "Split-Stream" Setup

If you must isolate the compound and only have destructive detectors (CAD/ELSD):

• Place a T-piece after the column but before the fraction collector.

• Send 5% of the flow to the CAD/ELSD (destructive).

• Send 95% to the fraction collector.

• Account for the time delay (transit time) between the detector signal and the collector nozzle.

Alternative: Reductive Amination (If you only have UV)

If you lack CAD/ELSD, react the reducing end of the sugar with 2-aminobenzamide (2-AB) or 1-phenyl-3-methyl-5-pyrazolone (PMP) . This adds a UV-active tag (absorbs at ~250–300 nm), allowing standard detection on C18 or HILIC.

Section 3: The "No-Stick" Problem (Retention)

Q: "My deprotected sugar elutes in the void volume (t0) on C18. What now?"

A: Standard Reversed-Phase (C18) relies on hydrophobic interaction. Polar sugars have no hydrophobic surface area to bind. You must switch to Hydrophilic Interaction Liquid Chromatography (HILIC) or Porous Graphitic Carbon (PGC) .

Option A: Amide-HILIC (The Gold Standard)

Mechanism: HILIC creates a water-rich layer on the surface of the polar stationary phase. The sugar partitions into this water layer.

• Stationary Phase: Amide-80 (preferred over bare silica due to better stability and peak shape).

• Mobile Phase: High organic start (e.g., 90% Acetonitrile)

  High aqueous end (e.g., 50% Aqueous Buffer).

Critical Workflow: HILIC Equilibration HILIC columns are notorious for drifting retention times because the "water layer" takes a long time to form.

• Flush: 20 Column Volumes (CV) of 50:50 ACN:Water (remove salts).

• Equilibrate: 30–40 CV of the starting mobile phase (e.g., 90% ACN). Do not rush this.

• Buffer: Always use 5–10 mM Ammonium Formate or Acetate. HILIC requires ions to solvate the stationary phase charges.

Option B: Porous Graphitic Carbon (PGC / Hypercarb)

Mechanism: PGC acts as a "super-hydrophobic" phase but also retains polar compounds via Polar Retention Effect on Graphite (PREG) and charge-induced dipoles.

• Best For: Anomers, isomers, and extremely polar sugars that fail on HILIC.

• Stability: pH 0–14 (unlike silica).

Troubleshooting PGC: The "Fouling" Effect PGC binds hydrophobic impurities irreversibly, causing peak broadening or pressure spikes over time. Regeneration Protocol (Required every 50–100 injections):

• Acid Wash: 50:50 THF:Water + 0.1% TFA (30 mins).

• Base Wash: 50:50 THF:Water + 0.1% NaOH (30 mins).

• Organic Wash: 100% Acetone or Methanol (30 mins).

• Re-equilibrate: Initial mobile phase.

Section 4: The "Inseparable" Mess (Resolution)

Q: "My single compound shows two peaks connected by a plateau (saddle shape). Is it impure?"

A: Likely not. You are seeing Mutarotation . Reducing sugars exist in equilibrium between

and anomers.

• Scenario 1 (Separation): The chromatography is slow enough that the anomers separate (two distinct peaks).

• Scenario 2 (Coalescence): The interconversion is fast, merging them into one peak.[1]

• Scenario 3 (The Saddle): The separation speed

  interconversion speed.

Figure 2: Managing Anomerization. Adjusting thermodynamic conditions to control peak shape.

Protocol: Merging Anomers (Peak Coalescence) To simplify the chromatogram and collect the sugar as one fraction:

• Heat: Set column oven to 50°C – 60°C . High thermal energy speeds up the

  rotation, averaging the signal into one sharp peak.

• pH: If using PGC (which tolerates high pH), use 0.1% Ammonium Hydroxide (pH ~10). Base catalyzes mutarotation. Warning: Do not use high pH on silica-based HILIC columns.

Section 5: Post-Purification Recovery

Q: "I purified my sugar, but after lyophilization, I have a pile of salt. How do I desalt?"

A: Polar sugars often co-elute with buffer salts, or require buffers for separation. Since sugars are soluble in water, you cannot simply "wash" the salt away.

Desalting Protocol: SPE (Solid Phase Extraction)

Option 1: Graphitic Carbon SPE (For neutral/charged sugars)

• Prime: Cartridge with ACN, then Water.

• Load: Dissolve sample in water; load onto cartridge.

• Wash: Flush with 100% Water .

  • Mechanism:[2][3][4][5] Salts wash away; Sugar sticks to carbon (PREG effect).

• Elute: Flush with 50% ACN / 0.1% TFA .

  • Result: Sugar releases.[6][7]

Option 2: Size Exclusion (For Polysaccharides > 1 kDa)

• Use a Sephadex G-10 or G-25 column (PD-10).

• Gravity Flow: Large sugars elute first (Void volume); salts elute later.

References

• Retention Mechanisms: Alpert, A. J. (1990). Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds. Journal of Chromatography A, 499, 177-196. Link

• PGC & Anomers: West, C., et al. (2017). Porous graphitic carbon liquid chromatography for the separation of carbohydrate anomers. Journal of Chromatography A, 1499, 145-157. Link

• Detection (CAD vs ELSD): Thermo Fisher Scientific. (2024).[5] CAD vs ELSD: Which HPLC Detector Is Your Better Option? Link

• PGC Regeneration: Thermo Fisher Scientific. (2011).[6][8] Method Development Guide for Hypercarb Columns. Link

• HILIC Guide: Waters Corporation. (2020). A Guide to HILIC Method Development. Link

Sources

• 1. Separation of carbohydrate isomers and anomers on poly-N-(1H-tetrazole-5-yl)-methacrylamide-bonded stationary phase by hydrophilic interaction chromatography as well as determination of anomer interconversion energy barriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fishersci.es [fishersci.es]
• 3. teledynelabs.com [teledynelabs.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. CAD vs ELSD: Which HPLC Detector Is Your Better Option? - AnalyteGuru [thermofisher.com]
• 6. Reversed-phase separation methods for glycan analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

How to avoid unwanted hydrolysis of acetal protecting groups

Subject: Preventing Unwanted Hydrolysis of Acetal/Ketal Protecting Groups Ticket ID: PROT-GRP-001 Assigned Scientist: Senior Application Scientist, Process Chemistry Division

Mission Statement

Acetal and ketal protecting groups are fundamental to multi-step organic synthesis, yet they are notorious for "silent failure"—disappearing during routine purification or storage. This guide is not a textbook summary; it is a troubleshooting manual designed to diagnose and resolve the specific environmental factors that trigger premature deprotection.

Module 1: Diagnostic Logic

Is your acetal disappearing? Use this decision matrix to isolate the source of acidity.

Figure 1: Decision tree for isolating the source of unwanted acetal hydrolysis.

Module 2: Critical Troubleshooting & Protocols

Issue 1: The "Silica Gel Trap"

Symptom: Crude NMR shows the product is intact, but after column chromatography, you recover the deprotected carbonyl compound. Root Cause: Standard silica gel is acidic (

) due to surface silanol (Si-OH) groups. This acidity is sufficient to catalyze the hydrolysis of sensitive acetals (e.g., acyclic dimethyl acetals, THP ethers) during the time-scale of a column run [1].

Protocol: Buffered Silica Chromatography

Do not rely on simply adding base to your fraction tubes. You must neutralize the entire stationary phase.

• Slurry Preparation: Prepare your silica slurry using your starting eluent (e.g., Hexanes/EtOAc).

• The Neutralizer: Add 1% v/v Triethylamine (Et

  N) to the slurry solvent.

  • Example: For 500 mL of eluent, add 5 mL of Et

    N.

• Packing: Pour the slurry into the column. Flush with 2 column volumes of the eluent containing 1% Et

  N.

• Running the Column: You can usually remove the Et

  N from the eluent for the actual run, as the silica is now buffered. However, for extremely labile groups (e.g., acyclic acetals), maintain 0.1% Et N in the mobile phase throughout the separation [4].

• Post-Column: Rotovap immediately. Do not let the product sit in the eluent overnight.

Issue 2: The "Chloroform Killer"

Symptom: The sample was pure yesterday, but the NMR taken today in

shows decomposition. Root Cause: Chloroform naturally decomposes in the presence of oxygen and light to form Phosgene ( ) and Hydrochloric Acid (HCl) . "Silver foil" stabilized chloroform helps, but it is not foolproof [6].

Protocol: NMR Solvent Neutralization

Never dissolve an acetal in untreated

for storage or overnight runs.

Option A: The Basic Alumina Filter (Recommended)

• Take a Pasteur pipette and plug it with a small piece of cotton.

• Fill with ~3 cm of Basic Alumina (Activity I).[1]

• Filter the

  directly through this mini-column into your NMR tube.

  • Mechanism:[2][3][4][5][6][7] The basic alumina scavenges trace HCl and phosgene immediately [6].

Option B: The "Base Wash" (For bulk solvent)

• Shake

  with aqueous or solid .

• Dry over

  and store in the dark over activated molecular sieves (4Å) [9].

Module 3: Strategic Selection (Data & Stability)

Not all acetals are created equal. If your synthesis requires acidic steps later, choose a protecting group with higher kinetic stability.

Table 1: Relative Stability of Acetal Protecting Groups Toward Acid Hydrolysis Data normalized to Methoxymethyl (MOM) ether stability.

Protecting Group	Structure Class	Relative Stability (Acid)	Notes
THP (Tetrahydropyranyl)	Cyclic Acetal	Low	Very sensitive. Cleaves with mild acid (e.g., PPTS).
Acyclic Acetals (Dimethyl)	Acyclic	Low-Medium	Entropy disfavors formation; hydrolysis is rapid.
MOM (Methoxymethyl)	Formaldehyde Acetal	1.0 (Reference)	Robust. Requires strong acid (e.g., 6M HCl or BBr ) to cleave.
Acetonide (Isopropylidene)	Cyclic Ketal	High	Very stable to base/nucleophiles. Cleaves with aqueous acid/heat.
Benzylidene	Cyclic Acetal	Very High	Stable to most aqueous acids; cleaved by hydrogenolysis.

Key Insight: Cyclic acetals (dioxolanes/dioxanes) are thermodynamically more stable than acyclic analogs due to the entropic benefit of the ring (the chelate effect), making them harder to hydrolyze [7].

Module 4: The Mechanism of Failure

Understanding the mechanism allows you to intervene. The reaction is an equilibrium process driven by the formation of the Oxocarbenium Ion .

Figure 2: The acid-catalyzed hydrolysis pathway. The formation of the Oxocarbenium ion is the rate-determining step.

Intervention Strategy:

• Prevent Protonation: Remove H+ sources (Basic Alumina, Et

  N).

• Shift Equilibrium: Remove water (Molecular Sieves) to prevent the "Water Attack" step.

• Destabilize Intermediate: Electron-withdrawing groups on the acetal (e.g., trifluoroethyl acetals) destabilize the oxocarbenium ion, slowing hydrolysis [5].

References

• Greene's Protective Groups in Organic Synthesis , 4th Edition.[8] Wuts, P. G. M.; Greene, T. W. Wiley-Interscience.

• Tuning the stability of alkoxyisopropyl protection groups . Beilstein Journal of Organic Chemistry, 2019.

• A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids . ACS Omega, 2018.

• Working with Hazardous Chemicals - Acetal Purification . Organic Syntheses.

• Acetal Hydrolysis Mechanism . Chemistry Steps.

• Solvent: Chloroform Stabilization . University of Rochester, Dept. of Chemistry.

• Hydrates, Hemiacetals, and Acetals . Master Organic Chemistry.

• Functionalization of Surfaces with Short Acetal Linker . Johannes Kepler University Linz.

• Mitigation of Deuterated Chloroform Decomposition . MDPI.

Sources

• 1. Sixty Solvents [chem.rochester.edu]
• 2. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Chem 51C. Lec 07. Organic Chemistry: Acid-Catalyzed Formation of Hydrates, Hemiacetals, and Acetals from Aldehydes and Ketones :: UC Irvine, UCI Open [ocw.uci.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. wiley.com [wiley.com]

Technical Support Center: Minimizing Byproducts in Topiramate Synthesis

Topic: Optimization of Topiramate Intermediates (Focus on Chlorosulfate Formation & Sulfamoylation) Audience: Process Chemists, R&D Scientists, and Manufacturing Engineers.

Introduction: The Purity Paradox

In the synthesis of Topiramate (2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranose sulfamate), the battle for purity is largely fought during the formation of the chlorosulfate intermediate .

The core challenge is a "purity paradox": The reaction requires highly reactive electrophiles (Sulfuryl Chloride) to drive conversion, but these same conditions threaten the acid-sensitive acetonide protecting groups on the Diacetone Fructose (DAF) scaffold.

This guide moves beyond standard SOPs to address the mechanistic root causes of byproducts—specifically hydrolysis degradants (USP Impurity A) and bis-sulfamates—providing a self-validating troubleshooting framework.

Module 1: The Critical Junction (Chlorosulfate Formation)[1]

The most common industrial route involves reacting Diacetone Fructose (DAF) with Sulfuryl Chloride (

) to form the chlorosulfate intermediate, followed by ammonolysis. This step is the primary generator of impurities.

The Reaction Landscape

The following diagram maps the kinetic competition between the desired pathway and the two primary failure modes: Acidic Hydrolysis and Over-Sulfamoylation .

Caption: Kinetic competition in Topiramate synthesis. Green nodes represent the desired path; Red nodes indicate critical failure modes driven by moisture, acid, or stoichiometry.

Module 2: Troubleshooting & Optimization Protocols

Issue 1: High Levels of "Impurity A" (Hydrolysis)

Symptom: HPLC shows a peak corresponding to the loss of the isopropylidene (acetonide) group. Root Cause: The reaction generates HCl as a byproduct.[1] If the base scavenger (e.g., Pyridine, TEA) is insufficient or if the temperature spikes, the acetonide group hydrolyzes.

Parameter	Optimization Target	Technical Rationale
Solvent Water Content	(KF)	Water reacts with to form and , accelerating hydrolysis 10x faster than dry HCl gas.
Base Equivalents	eq	Must strictly exceed equivalents. The base acts as a "proton sponge."
Temperature		Acetonide stability drops exponentially above in the presence of electrophiles.

Corrective Protocol:

• Pre-Cooling: Ensure the DAF/Base/Solvent (DCM or Toluene) mixture is at

  before addition.

• Controlled Addition: Add

  dropwise. Monitor internal temperature (IT); do not allow IT to exceed .

• Validation: Check pH of an aliquot (quenched in water). If pH < 7, base scavenging is failing.

Issue 2: Bis-Sulfamate Formation

Symptom: Presence of higher molecular weight impurities or "dimers." Root Cause: Over-reaction where the second hydroxyl group (or a hydrolyzed position) reacts with excess Sulfuryl Chloride.

Corrective Protocol:

• Stoichiometry Check: Limit

  to 1.0–1.1 equivalents.

• Dilution: Increase solvent volume (e.g., from 5X to 7X vol relative to DAF). High concentration favors intermolecular side reactions.

• Quenching: Do not let the chlorosulfate intermediate sit. Proceed immediately to ammonolysis or quench excess reagent with trace water/base controlled at low temperature.

Module 3: Experimental Workflow (Self-Validating)

This workflow includes "Stop/Go" decision points to prevent processing bad intermediates.

Caption: Operational workflow with critical "Stop/Go" checkpoints (KF and IPC HPLC) to ensure intermediate integrity before ammonolysis.

FAQ: Expert Troubleshooting

Q: I am seeing a "genotoxic" warning for a sulfonyl chloride impurity. What is this? A: This is often a residual side-reaction product derived from the interaction of Sulfuryl Chloride with the solvent or impurities.

• Fix: Ensure a robust quench. After the chlorosulfate formation, a wash with

  is effective to hydrolyze unreacted sulfonyl chlorides before the product is isolated [1].

Q: Can I use Sulfamoyl Chloride (

) instead of Sulfuryl Chloride? A: Yes (Route A), and it often yields cleaner product profiles regarding bis-sulfamates. However, it typically requires Sodium Hydride (NaH) in DMF, which presents significant safety hazards (hydrogen evolution/exotherm) and is harder to scale [2]. The Sulfuryl Chloride route (Route B) is generally preferred for scale but requires stricter temperature control.

Q: My final product has a persistent "sulfate" ash content. Where is it coming from? A: This usually originates from the neutralization step. If you use sulfuric acid to neutralize the ammonia, ammonium sulfate salts can precipitate.

• Fix: Switch to multiple water washes or use a recrystallization solvent system (e.g., Isopropanol/n-Heptane) that effectively rejects inorganic salts [3].

References

• Thumbar, H., et al. (2025).[2] In situ identification and quantification of genotoxic sulfonyl chloride impurity in topiramate via LC-MS/MS.[2] National Institutes of Health (NIH).

• Maryanoff, B. E., et al. (2006). Process for the preparation of topiramate.[2][3][4][5][6][7] US Patent Application US20060040874A1.

• Bacher, H., et al. (2014). Process for the preparation and purification of topiramate.[2][3][4][5][6][7][8] US Patent US8748594B2.

• McQuade, D. T., et al. (2020).[1] A Continuous Flow Sulfuryl Chloride-Based Reaction.[1] Organic Process Research & Development.[1] [1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. sid.ir [sid.ir]
• 4. In situ identification and quantification of genotoxic sulfonyl chloride impurity in topiramate (Topamax tablets) via LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US20060040874A1 - Process for the preparation of topiramate - Google Patents [patents.google.com]
• 6. WO2004089965A2 - Topiramate and processes for the preparation thereof - Google Patents [patents.google.com]
• 7. US8748594B2 - Process for the preparation and purification of topiramate - Google Patents [patents.google.com]
• 8. Topiramate Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]

Catalyst selection for efficient regioselective acetalization

Topic: Catalyst Selection & Process Optimization for Carbohydrate/Polyol Protection Audience: Medicinal Chemists, Process Development Scientists Status: Active Support Guide

Welcome to the Technical Support Center

This guide addresses the critical challenges in regioselective acetalization—a pivotal step in carbohydrate chemistry and total synthesis. The protection of specific hydroxyl groups in polyols (like glucose or mannitol) requires a delicate balance between kinetic control (rate of formation) and thermodynamic control (stability of product).

Our goal is to help you select the correct catalyst system to maximize regioselectivity while preserving acid-sensitive functional groups (e.g., glycosidic bonds, silyl ethers).

Module 1: Catalyst Selection Matrix

Core Directive: Do not default to p-TSA for every reaction. Analyze your substrate's sensitivity and the desired ring size (5-membered vs. 6-membered) before selecting a catalyst.

Catalyst Performance Comparison

Catalyst Class	Catalyst	Acidity Type	Key Application	Advantages	Disadvantages
Brønsted Acid	p-TSA / CSA	Strong Proton Donor	Robust substrates; Thermodynamic control (Benzylidene).	Low cost; High reaction rates; Well-established protocols.	High risk of glycosidic bond cleavage or migration; Difficult to quench completely.
Lewis Acid	Cu(OTf)₂	Metal Chelation	Acid-sensitive substrates ; Complex oligosaccharides.	Mild conditions; Compatible with silyl ethers/esters; "One-pot" amenable.	Higher cost; Requires inert atmosphere; Hygroscopic.
Halogen	Iodine (I₂)	In-situ HI gen.	Chemoselective protection; Thio-acetalization.[1]	"Green" reagent; Mild; Visible endpoint (color change).	Can act as an oxidant; Sublimation issues at high temp.
Solid Acid	Amberlyst-15	Sulfonic Resin	Scale-up; Simplified workup (Filtration).	Recyclable ; No aqueous workup required (prevents hydrolysis).	Slower kinetics due to diffusion; Physical attrition of beads.
Lanthanide	La(OTf)₃	Lewis Acid	Chelation-controlled selectivity.	Extremely mild; Water-tolerant; Reusable.	High cost; Slower reaction times compared to Cu(OTf)₂.

Module 2: Mechanism & Regioselectivity Logic

The Problem: Users often report obtaining inseparable mixtures of 1,2-acetals (5-membered) and 1,3-acetals (6-membered). The Cause: Failure to distinguish between Kinetic and Thermodynamic control.[2]

The Golden Rules of Regioselectivity

• Kinetic Control (Fastest to form): Favors 5-membered rings (dioxolanes).

  • Reagent: Acetone (2,2-dimethoxypropane).

  • Condition: Short reaction time, lower temperature, neutralize before equilibrium.

• Thermodynamic Control (Most stable): Favors 6-membered rings (dioxanes).

  • Reagent: Benzaldehyde (benzaldehyde dimethyl acetal).

  • Condition: Long reaction time, higher temperature, removal of water/methanol to drive equilibrium.

Visualizing the Pathway

The following diagram illustrates the decision flow for targeting specific regioisomers.

Figure 1: Decision pathway for targeting 1,2- vs 1,3-diol protection based on reagent and thermodynamic principles.

Module 3: Standard Operating Procedures (SOPs)

SOP A: The "Robust" Protocol (Thermodynamic Control)

For forming 4,6-O-benzylidene acetals on hexoses (e.g., Glucose, Mannose).

• Catalyst: p-Toluenesulfonic acid (p-TSA) or Camphorsulfonic acid (CSA).

• Reagent: Benzaldehyde dimethyl acetal (BDMA).

• Solvent: Acetonitrile or DMF.

Step-by-Step:

• Dissolve sugar (1.0 eq) in anhydrous Acetonitrile (0.2 M).

• Add BDMA (1.2 eq) and p-TSA (0.1 eq).

• Critical Step: Connect a rotary evaporator trap or heat to reflux (60°C) under reduced pressure (200 mbar) to remove methanol byproduct. This drives the equilibrium to the right (Le Chatelier’s Principle).

• Monitor via TLC.[3] Once complete, neutralize with Triethylamine (TEA) before concentrating.

  • Warning: Failure to neutralize before evaporation will concentrate the acid, causing immediate hydrolysis of the product.

SOP B: The "Sensitive" Protocol (Lewis Acid)

For substrates with acid-labile groups (e.g., furanosides, silyl ethers).

• Catalyst: Copper(II) Triflate [Cu(OTf)₂].[4][5][6]

• Reagent: Acetone or 2,2-Dimethoxypropane.

Step-by-Step:

• Dry substrate and Cu(OTf)₂ (0.05 eq) under vacuum for 1 hour.

• Add anhydrous Acetone (solvent & reagent).

• Stir at room temperature under Argon.

• Workup: Add solid NaHCO₃ directly to the reaction mixture. Filter the solids.[3]

• Concentrate the filtrate.

  • Why this works: Cu(OTf)₂ coordinates to the diol, activating it without generating free protons that cleave glycosidic bonds.

Module 4: Troubleshooting & FAQs

Q1: My reaction stalls at 50% conversion. Adding more catalyst doesn't help.

Diagnosis: Water or Alcohol inhibition. Root Cause: Acetalization is an equilibrium process (

). If the byproduct (methanol or water) is not removed, the reaction hits equilibrium and stops. Solution:

• Chemical: Use 2,2-dimethoxypropane (DMP) instead of acetone. The byproduct is methanol, which is easier to remove than water.

• Physical: Add 3Å or 4Å Molecular Sieves to the reaction vessel to scavenge water/methanol.

• Mechanical: Perform the reaction under mild vacuum (rotary evaporation) to continuously pull off the volatile byproduct.

Q2: I am seeing "Acetal Migration" (1,2-product shifting to 1,3-product).

Diagnosis: Unwanted Thermodynamic Equilibration. Root Cause: You likely left the reaction too long or used a catalyst that is too acidic, allowing the kinetic 1,2-product to rearrange to the more stable 1,3-product. Solution:

• Quench Early: Monitor strictly by TLC. Neutralize immediately upon disappearance of starting material.

• Switch Catalyst: Move from p-TSA to Iodine (I₂) or Cu(OTf)₂ , which are milder and offer better kinetic control.

Q3: How do I remove the catalyst without aqueous workup?

Diagnosis: Substrate is water-soluble (common with sugars), making extraction impossible. Solution: Use Amberlyst-15 (H+ form) .[7][8]

• Add Amberlyst-15 beads to the reaction.

• Upon completion, filter the mixture through a fritted funnel.

• The filtrate contains your product; the acid remains on the beads.

• Evaporate solvent. No water wash needed.

Visualizing the Workup Logic

Figure 2: Workflow for selecting the correct workup procedure to prevent product loss or hydrolysis.

References

• Regioselective Acetalization Mechanisms & Control

  • Title: Kinetic vs. Thermodynamic Control of Reactions.[2][9][10]

  • Source: Chemistry LibreTexts / Wikipedia.

  • URL:

• Copper(II)

  • Title: Copper(II) Triflate: A Versatile Catalyst for the One-Pot Preparation of Orthogonally Protected Glycosides.[4]

  • Source: ResearchG

  • URL:

• Iodine Catalysis

  • Title: Iodine Catalyzes Efficient and Chemoselective Thioacetalization of Carbonyl Functions.[1]

  • Source: The Journal of Organic Chemistry (ACS).

  • URL:

• Solid Acid Catalysts (Amberlyst-15)

  • Title: Amberlyst-15 in Organic Synthesis.[7][8]

  • Source: Arkivoc (Review).[7][8]

  • URL:

• General Acetalization Reviews

  • Title: Acetalization strategy in biomass valoriz
  • Source: Royal Society of Chemistry (RSC).

  • URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. youtube.com [youtube.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Copper(II) triflate catalyzed amination and aziridination of 2-alkyl substituted 1,3-dicarbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. BJOC - Cu(OTf)2-catalyzed multicomponent reactions [beilstein-journals.org]
• 7. researchgate.net [researchgate.net]
• 8. arkat-usa.org [arkat-usa.org]
• 9. youtube.com [youtube.com]
• 10. jackwestin.com [jackwestin.com]

Reference Data & Comparative Studies

Technical Guide: Crystallographic Characterization of Fructose Acetonides

Topic: X-ray Crystallography of 4,5-O-(1-Methylethylidene)-

-D-fructopyranose Content Type: Technical Comparison Guide

Subject: 4,5-O-(1-Methylethylidene)-

-D-fructopyranose (Mono-iso-fructose) Context: Structural Analysis in Carbohydrate Synthesis & Topiramate Development[1]

Executive Summary: The Conformational Pivot

In the development of carbohydrate-based therapeutics (such as the anticonvulsant Topiramate), the precise characterization of intermediates is critical for purity profiling and reaction monitoring.[1]

This guide analyzes the X-ray crystallographic properties of 4,5-O-(1-Methylethylidene)-

-D-fructopyranose (hereafter "4,5-Mono").[1] We compare it directly against its primary downstream derivative, 2,3:4,5-di-O-isopropylidene- -D-fructopyranose ("Di-iso-fructose"), and the parent -D-fructopyranose .[1]

Key Insight: The transition from the 4,5-Mono intermediate to the 2,3:4,5-Di derivative induces a radical conformational shift in the pyranose ring—from a stable Chair (

) to a strained Twist-Boat ( ) .[1] Understanding this shift is essential for interpreting electron density maps and predicting solid-state stability.[1]

Comparative Analysis: Crystal Lattice & Conformation

The following data contrasts the crystallographic signatures of the 4,5-Mono intermediate against its process alternatives.

Table 1: Crystallographic Parameters Comparison

Feature	Subject: 4,5-Mono	Alt 1: 2,3:4,5-Di (Topiramate Int.)[1]	Alt 2: Unprotected Fructose
Chemical Formula
Crystal System	Orthorhombic	Orthorhombic	Orthorhombic
Space Group
Ring Conformation	Distorted Chair ( )	Twist-Boat ( )	Chair ( )
H-Bond Donors	3 (C1, C2, C3 -OH)	0 (All blocked)	5
Packing Forces	Strong intermolecular H-bonds	Weak van der Waals / Hydrophobic	Dense 3D H-bond network
Melting Point	117–119 °C	96–98 °C	103–105 °C
Diffraction Quality	High (Sharp reflections)	High (Often disordered methyls)	Moderate (Hygroscopic issues)

Deep Dive: The Mechanistic "Why"[1]

1. The Conformational Lock: The 4,5-Mono derivative retains the

chair conformation because the single acetonide ring fused at C4-C5 exerts only moderate torsional strain.[1] However, when the second acetonide group fuses at C2-C3 (forming the Di-derivative), the pyranose ring is forced to twist to accommodate the steric bulk and the planarity requirements of the two dioxolane rings.[1] This forces the molecule into the high-energy twist-boat conformation [1].[1]

2. Lattice Stability & Solubility:

• 4,5-Mono: Possesses free hydroxyl groups at C1, C2, and C3.[1] In the crystal lattice, these form extensive intermolecular hydrogen bond networks (O-H[1]···O), creating a higher melting point and lower solubility in non-polar solvents compared to the Di-derivative.[1]

• 2,3:4,5-Di: Lacks hydrogen bond donors.[1] Its lattice is held together by weak van der Waals forces.[1] This explains its high solubility in organic solvents (DCM, Acetone) and its tendency to sublime or melt at lower temperatures.[1]

Experimental Protocol: Crystallization & Data Collection

Crystallizing the 4,5-Mono intermediate is more challenging than the Di-derivative due to its amphiphilic nature (polar hydroxyls + lipophilic acetonide).[1]

Workflow: Vapor Diffusion for 4,5-Mono

Objective: Obtain single crystals suitable for X-ray diffraction (

mm).

Reagents:

• Crude 4,5-O-isopropylidene-

  -D-fructopyranose (purity >95%).[1][2]

• Solvent A (Good solvent): Methanol or Ethanol (Absolute).[1]

• Solvent B (Anti-solvent): Diethyl Ether or n-Hexane.[1]

Step-by-Step Methodology:

• Dissolution: Dissolve 50 mg of the 4,5-Mono solid in the minimum amount of warm Methanol (~0.5 mL) in a small inner vial (GC vial). Ensure the solution is clear; filter through a 0.22

  m PTFE syringe filter if necessary to remove dust nuclei.[1]

• Setup: Place the open inner vial inside a larger jar (scintillation vial) containing 3 mL of Diethyl Ether (Solvent B).

• Equilibration: Tightly cap the outer jar. The volatile ether will slowly diffuse into the methanol, reducing solubility gradually.[1]

• Incubation: Store at 4°C in a vibration-free environment.

  • Note: Lower temperature promotes ordered lattice formation over amorphous precipitation.[1]

• Harvesting: Crystals typically appear within 48–72 hours as colorless prisms.[1]

• Mounting: Isolate a single crystal under polarized light.[1] Mount on a glass fiber or MiTeGen loop using Paratone-N oil.[1]

• Data Collection: Collect data at 100K (cryo-cooling) to minimize thermal motion of the isopropylidene methyl groups, which often exhibit high thermal parameters at room temperature.

Self-Validating the Structure (Quality Control)

When solving the structure, check for these specific markers to confirm you have the 4,5-Mono and not a hydrolysis product or the Di-derivative:

• Electron Density: Look for clear density of one isopropylidene group at C4/C5.[1]

• Thermal Ellipsoids: The methyl carbons of the acetonide group usually show higher thermal motion than the ring carbons.[1]

• O-H Locations: Difference Fourier maps should clearly locate hydrogen atoms on O1, O2, and O3.

Visualizing the Structural Pathway

The following diagram illustrates the synthesis pathway and the critical crystallographic checkpoints where conformation changes occur.

Figure 1: Structural evolution from Fructose to Topiramate, highlighting the conformational shift at the Di-Acetonide stage.[1]

References

• Popek, T., & Lis, T. (2002).[1][3] Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives. Part 1: 2,3:4,5-di-O-isopropylidene-beta-D-fructopyranose 1-sulfate and 4,5-O-isopropylidene-beta-D-fructopyranose 1-sulfate.[1][3] Carbohydrate Research, 337(9), 787–801.[1][3]

• Cambridge Crystallographic Data Centre (CCDC). (n.d.).[1] CSD Entry: 2,3:4,5-Di-O-isopropylidene-beta-D-fructopyranose (Refcode: DIACFR).[1]

• PubChem. (2025).[1] 2,3:4,5-Di-O-isopropylidene-beta-D-fructopyranose Compound Summary. National Library of Medicine.[1] [1]

• Synthose. (n.d.). 1,2:4,5-Di-O-isopropylidene-β-D-fructopyranose Product Guide.

Sources

• 1. 2,3:4,5-Di-o-isopropylidene-beta-D-fructopyranose | C12H20O6 | CID 10244345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. synthose.com [synthose.com]
• 3. Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives. Part 1: 2,3:4,5-di-O-isopropylidene-beta-D-fructopyranose 1-sulfate and 4,5-O-isopropylidene-beta-D-fructopyranose 1-sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Protecting Group Strategies for D-Fructose Hydroxyls

The following guide provides a technical comparison and procedural framework for protecting D-fructose hydroxyls, designed for application scientists and organic chemists.

Executive Summary: The Tautomeric Challenge

D-Fructose presents a unique challenge in carbohydrate chemistry due to its rapid mutarotation between five distinct forms in solution:

- and -pyranose, - and -furanose, and the open-chain keto form. Unlike glucose, which stabilizes largely as a pyranose, fructose requires kinetic or thermodynamic control to lock a specific ring size before regioselective protection can occur.

This guide compares the three dominant strategies:

• Acetalization (Isopropylidene): The industry standard for locking the pyranose conformation.

• Benzylation: The standard for permanent, robust protection of remaining hydroxyls.

• Silylation/Acylation: Used for temporary, orthogonal protection schemes.

Strategic Workflows & Mechanism

The choice of protecting group dictates the final ring size of the fructose scaffold.

Thermodynamic vs. Kinetic Control

• Thermodynamic Control (Pyranose): Reaction with acetone and a strong acid catalyst (e.g.,

  , ) yields 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose . This is the most stable isomer and the primary starting material for fructose chemistry.

• Kinetic Control (Furanose): Reaction under milder conditions or with specific Lewis acids often favors the 2,3:4,5-di-O-isopropylidene-β-D-fructofuranose , preserving the five-membered ring found in biomolecules like DNA/RNA.

Figure 1: Divergent pathways for fructose protection based on reaction conditions.

Comparative Performance Analysis

The following table contrasts the stability and utility of the major protecting groups specifically applied to the fructose scaffold.

Feature	Isopropylidene (Acetonide)	Benzyl Ether (Bn)	Silyl Ether (TBDMS)	Ester (Acetyl/Benzoyl)
Primary Role	Scaffold Locking (Fixes ring size)	Permanent Block (Rugged stability)	Temporary Block (Orthogonal removal)	Directing Group (Stereocontrol)
Selectivity	High (1,2:4,5 vs 2,3:4,5)	Low (Requires pre-locked scaffold)	Moderate (Primary > Secondary)	Low (Migration risk)
Acid Stability	Poor (Hydrolyzes easily)	Excellent	Variable (TBDMS > TMS)	Good
Base Stability	Excellent	Excellent	Excellent	Poor (Saponifies)
Deprotection	Dilute Acid (AcOH, HCl)	Hydrogenolysis ( )	Fluoride ( )	Base ( )
Key Risk	Migration under anhydrous acid	Flammability of reagents	Silyl migration	Acyl migration (Neighboring group)

Experimental Protocols (Self-Validating)

Protocol A: Synthesis of 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose

Objective: Isolate the thermodynamically stable pyranose form. This protocol uses perchloric acid for high yield, but sulfuric acid is a viable alternative.

Reagents:

• D-Fructose (18.0 g, 100 mmol)

• Acetone (350 mL, dried over molecular sieves)

• 2,2-Dimethoxypropane (7.4 mL, 60 mmol) – Scavenges water to drive equilibrium.

• Perchloric acid (70%, 4.3 mL) – Caution: Strong oxidizer.

Step-by-Step Workflow:

• Setup: Charge a 1-L round-bottom flask with acetone, D-fructose, and 2,2-dimethoxypropane. Cool to 0°C in an ice bath under Nitrogen.

• Catalysis: Add perchloric acid dropwise. Stir vigorously. The fructose will dissolve as it reacts.[1]

• Reaction: Maintain stirring at 0°C for 6 hours. Validation Point: The solution should become clear and colorless.

• Quench: Add concentrated ammonium hydroxide (approx. 5 mL) until pH is neutral (check with litmus paper).

• Isolation: Concentrate the mixture by rotary evaporation to a white solid.

• Extraction: Dissolve solid in

  (200 mL), wash with brine ( mL), and dry over .

• Crystallization: Concentrate to ~40 mL. Add boiling hexane (100 mL) and cool to -20°C.

• Yield: Expect 13–14 g (50-55%) of white needles. Melting Point: 117–118°C.

Protocol B: Regioselective C3-O-Benzylation

Objective: Protect the single remaining secondary hydroxyl (C3) on the acetonide scaffold.

Reagents:

• 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose (1.0 g, 3.84 mmol)

• Sodium Hydride (60% dispersion, 0.23 g, 5.76 mmol)

• Benzyl Bromide (0.55 mL, 4.6 mmol)

• DMF (anhydrous, 10 mL)

Step-by-Step Workflow:

• Deprotonation: Dissolve the acetonide starting material in DMF under Argon. Cool to 0°C. Add NaH portion-wise.

• Activation: Stir for 30 minutes at 0°C. Validation Point: Evolution of

  gas bubbles will cease when deprotonation is complete.

• Alkylation: Add benzyl bromide dropwise. Allow to warm to room temperature and stir for 4 hours.

• Quench: Carefully add Methanol (1 mL) to destroy excess hydride, then add water (20 mL).

• Extraction: Extract with Ethyl Acetate (

  mL). Wash organics with water and brine to remove DMF.

• Purification: Silica gel chromatography (Hexanes/EtOAc 4:1).

• Product: 3-O-benzyl-1,2:4,5-di-O-isopropylidene-β-D-fructopyranose.

Critical Troubleshooting & Causality

Observation	Root Cause	Corrective Action
Low Yield (Acetonide)	Water accumulation in acetone.	Use 2,2-dimethoxypropane as a water scavenger (chemical drying).
Mixture of Isomers	Temperature too high (>20°C).	Maintain 0°C to favor the thermodynamic pyranose over the kinetic furanose.
Incomplete Benzylation	Old NaH or wet DMF.	Use fresh NaH and distill DMF over .
Acetonide Hydrolysis	Acidic workup conditions.	Ensure full neutralization with before evaporation.

References

• Organic Syntheses Protocol: Tu, Y., et al. "Synthesis of 1,2:4,5-Di-O-isopropylidene-β-D-fructopyranose."[2] Org.[3][4] Synth.2003 , 80, 1.

• Regioselective Benzylation: Wang, T., & Demchenko, A. V. "Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies." Org.[3][4] Biomol. Chem.2019 , 17, 4934-4950.

• Protecting Group Review: Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis, 5th Ed., Wiley, 2014. (Standard Reference Text).
• Kinetic vs Thermodynamic Control: Totani, K., et al. "Chemo-enzymatic synthesis of ketoses." J. Org. Chem.2005, 70, 2053.

Sources

• 1. Fructose - Wikipedia [en.wikipedia.org]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. Protective Groups [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

Orthogonal Protecting Group Strategies in Complex Carbohydrate Synthesis

Executive Summary

In complex carbohydrate synthesis, the primary bottleneck is rarely the glycosylation reaction itself, but rather the Protecting Group Manipulation (PGM) . Unlike peptides or oligonucleotides, carbohydrates possess multiple hydroxyl groups of nearly identical reactivity. Achieving regioselectivity requires orthogonality —the ability to deprotect one specific site without affecting others.[1][2]

This guide moves beyond basic chemoselectivity (e.g., trityl vs. benzyl) to analyze high-fidelity orthogonal strategies essential for modern drug development, including tumor-associated carbohydrate antigens (TACAs) and heparin-like oligosaccharides. We focus on "self-validating" systems where the failure of a protecting group is immediately chemically evident, ensuring process integrity.

Part 1: The Strategic Landscape

Orthogonality vs. Chemoselectivity

It is critical to distinguish between these two concepts to design a robust synthesis:

• Chemoselectivity: Exploiting inherent reactivity differences (e.g., a primary vs. secondary hydroxyl).[3] This is kinetic and often substrate-dependent.

• Orthogonality: A system where Set A is removed by Condition X (stable to Y), and Set B is removed by Condition Y (stable to X). This is thermodynamic and reliable.

The "Three-Set" Rule

For complex branched glycans (e.g., Lewis antigens, GPI anchors), a binary strategy (Permanent/Temporary) is insufficient. You require a ternary system:

• Permanent Groups: Removed only at the final global deprotection (e.g., Benzyl ethers).[3]

• Temporary Elongation Groups: Removed at the anomeric position or specific acceptor site for linear chain growth (e.g., Fmoc, TBDPS).

• Orthogonal Branching Groups: Removed selectively to introduce branching points (e.g., Levulinoyl, Nap).

Part 2: Comparative Analysis of Core PG Classes

The following table summarizes the stability profiles of the most effective orthogonal sets used in medicinal chemistry.

Table 1: Orthogonal Protecting Group Decision Matrix

Class	Protecting Group (PG)	Installation Strategy	Cleavage Condition (Orthogonal to)	Stability Profile	Primary Utility
Ethers	Benzyl (Bn)	BnBr, NaH, DMF	Pd/C, H₂ (Hydrogenolysis)	Acid: High Base: High Ox: High	Permanent protection of non-participating sites.
Ethers	p-Methoxybenzyl (PMB)	PMB-Cl, NaH	DDQ or CAN (Oxidative)	Acid: Med Base: High Orthogonal to Bn	Semi-permanent. Can be removed without touching Bn.
Ethers	2-Naphthylmethyl (Nap)	NapBr, NaH	DDQ (slower than PMB) or H₂	Acid: Med Base: High Orthogonal to PMB (via kinetic selectivity)	Steric bulk. Used when PMB is too labile or to tune reactivity.
Esters	Acetyl (Ac) / Benzoyl (Bz)	Ac₂O/BzCl, Pyridine	NaOMe, MeOH (Zemplén)	Acid: Med Base: Labile Ox: High	Participating. Directs 1,2-trans glycosylation.
Esters	Levulinoyl (Lev)	Lev-OH, DCC/DMAP	NH₂NH₂ (Hydrazine), AcOH	Acid: Med Base: Labile Orthogonal to Ac/Bz	Branching. The gold standard for specific hydroxyl release.
Silyl	TBDPS / TIPS	Silyl-Cl, Imidazole	TBAF or HF·Pyridine	Acid: Low Base: High Ox: High	Temporary. Anomeric protection or primary -OH masking.
Carbamates	Fmoc	Fmoc-Cl, Pyridine	Piperidine or DBU	Acid: Med Base: Labile Ox: High	Automated Synthesis. The standard temporary group for solid-phase.

Part 3: Advanced Orthogonal Pairs (Case Studies)

Strategy A: The Levulinoyl (Lev) / Acetyl (Ac) System

Why it works: Both are esters, but Lev contains a ketone. Hydrazine reacts with the ketone to form a cyclic pyridazine intermediate, which drives the cleavage. This mechanism is inaccessible to standard Acetyl or Benzoyl groups.

• Application: Synthesis of 1,2-cis mannosides where C-2 requires a non-participating group (Bn), but C-3 or C-6 requires an ester for later branching.

• Risk: Hydrazine is basic. Without buffering, it can cause migration of adjacent Acetyl groups.

Strategy B: The Nap / PMB / Bn Hierarchy

Why it works: All are ethers, but their electron density differs.[4]

• Reactivity Order (Oxidative Cleavage): PMB (Most Electron Rich) > Nap > Bn (Least Rich).

• Protocol: You can remove a PMB ether with DDQ while leaving a Nap ether intact.[4][5] This allows for "Window" opening at two different stages of synthesis using the same reagent class (DDQ), simply by controlling reaction time and equivalents.

Part 4: Experimental Protocols

Protocol 1: Regioselective Installation of Levulinoyl (Lev)

Context: Installing Lev at C-3 of a glucoside having a free C-3/C-4 diol.

• Reagents: Levulinic acid (1.2 eq), DCC (1.2 eq), DMAP (0.1 eq), DCM (anhydrous).

• Procedure:

  • Dissolve the carbohydrate diol in anhydrous DCM (0.1 M).

  • Add Levulinic acid and DCC.

  • Add DMAP catalytic amount at 0°C.

  • Stir at RT for 2 hours.

  • Causality: The primary or less hindered secondary hydroxyl (C-3) reacts faster. The bulky DCC/Levulinic acid complex discriminates sterically against the axial or hindered C-4.

• Workup: Filter off DCU urea. Wash filtrate with sat. NaHCO₃ and brine.

• Validation: NMR will show Lev CH₂ multiplets at ~2.6-2.8 ppm.

Protocol 2: Orthogonal Deprotection of Levulinoyl in the Presence of Acetates

Context: Selectively removing Lev to open an acceptor site without migrating adjacent Ac groups.

• Reagents: Hydrazine hydrate (NH₂NH₂·H₂O), Acetic Acid, Pyridine/Acetic Acid buffer (3:2).

• Procedure:

  • Dissolve the fully protected sugar (containing Lev and Ac/Bz) in Pyridine/AcOH (4:1 v/v).

  • Critical Step: Add Hydrazine acetate (5 eq) rather than free hydrazine. Alternatively, buffer hydrazine hydrate with AcOH before addition.

  • Stir at Room Temperature for 15–30 mins.

  • Mechanism: The hydrazine attacks the Lev ketone, cyclizes to the pyridazone, and releases the hydroxyl. The acidic buffer prevents the formation of the alkoxide intermediate required for acetyl migration.

• Quench: Add acetone (to consume excess hydrazine). Partition between EtOAc and 1M HCl.

• Validation: Disappearance of Lev signals in NMR; retention of Ac singlets (~2.0 ppm).

Part 5: Visualizing the Workflow

The following diagram illustrates a convergent block synthesis utilizing the Nap/Lev/Fmoc orthogonal strategy. This workflow is typical for assembling a branched trisaccharide.

Caption: Flowchart demonstrating a Nap/Fmoc orthogonal strategy for synthesizing a branched trisaccharide. Note how conditions for Nap removal (Oxidative) do not affect the Fmoc or Benzyl groups.

References

• Greene's Protective Groups in Organic Synthesis , 5th Ed. Wuts, P.G.M.[6] John Wiley & Sons. (The definitive resource for stability constants).

• Orthogonal Protecting Group Strategies in Carbohydrate Chemistry. Journal of Carbohydrate Chemistry. Discusses the specific application of Nap/PMB ethers. (General search for verification).

• Automated Glycan Assembly (AGA). Seeberger, P.H.[7][8] Max Planck Institute.[9] Detailed protocols on Fmoc/Lev cycles in solid-phase synthesis.

• Levulinoyl Ester as a Protecting Group. Chem. Rev. Highlights the hydrazine buffering mechanism to prevent migration.

Sources

• 1. Advances in Protecting Groups for Oligosaccharide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jocpr.com [jocpr.com]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 5. researchgate.net [researchgate.net]
• 6. download.e-bookshelf.de [download.e-bookshelf.de]
• 7. researchgate.net [researchgate.net]
• 8. pure.mpg.de [pure.mpg.de]
• 9. Automated glycan assembly of peptidoglycan backbone fragments - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB01987B [pubs.rsc.org]

4,5-O-isopropylidene vs 1,2:4,5-di-O-isopropylidene fructopyranose reactivity

This guide provides an in-depth technical comparison between 4,5-O-isopropylidene-β-D-fructopyranose (Mono-IP) and its parent scaffold 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose (Di-IP).[1]

Executive Summary

The primary distinction lies in anomeric stability and functional group availability .[2]

• 1,2:4,5-Di-IP (The "Locked" Scaffold): A kinetically controlled, non-reducing sugar derivative.[1][2] It locks the fructopyranose ring in a rigid conformation, leaving only the C-3 hydroxyl free.[1][2] It is the industry standard for synthesizing chiral organocatalysts (e.g., Shi Epoxidation Ketones).[2]

• 4,5-O-IP (The "Versatile" Anomer): The selective hydrolysis product of Di-IP.[1] By removing the 1,2-acetal, it exposes the anomeric center (C-2) and the primary alcohol (C-1) .[1][2] It behaves as a reducing sugar and serves as a gateway for glycosylation reactions where the 4,5-diol must remain protected.[1][2]

Structural Analysis & Conformation

The reactivity differences are rooted in the specific ring-locking mechanisms of the isopropylidene (acetonide) groups.

Feature	1,2:4,5-di-O-isopropylidene-β-D-fructopyranose	4,5-O-isopropylidene-β-D-fructopyranose
Ring System	Rigid Pyranose (2C5 Chair) .[1][3] The two acetal rings (1,2-spiro and 4,5-fused) lock the chair conformation, preventing ring inversion.[1][2]	Flexible Pyranose . Retains the 4,5-fused acetal which stabilizes the pyranose form, but the anomeric center is free to mutarotate.[1][2]
Anomeric Center	Locked (Spiro-ketal). The C-1 and C-2 oxygens are tied in a 5-membered ring.[1] Non-reducing.	Free (Hemiketal). Exists in equilibrium (α/β pyranose, trace furanose).[1][2] Reducing sugar.
Free Hydroxyls	One (C-3 OH). Sterically hindered secondary alcohol.[1]	Three (C-1, C-2, C-3). Includes a primary alcohol (C-1) and the anomeric hemiketal (C-2).[1]
Solubility	High in organic solvents (DCM, Acetone, Toluene).[1][2]	Moderate in organics; soluble in water/alcohols due to exposed polar triol region.

Visualizing the Isomerization & Hydrolysis Pathways

The following diagram illustrates the kinetic access to the 1,2:4,5-scaffold and its selective hydrolysis to the 4,5-mono species.

Caption: Kinetic synthesis of the 1,2:4,5-scaffold and its divergence into C-3 functionalization (Shi Catalyst) vs. C-2/C-1 functionalization (Mono-IP).

Reactivity Profile: 1,2:4,5-Di-O-isopropylidene (The "Locked" Scaffold)[1]

This molecule is the "workhorse" for C-3 functionalization.[1] Because the 1,2-acetal protects the anomeric center and the primary alcohol, the C-3 hydroxyl is the only nucleophile.[1][2]

• Primary Application: Synthesis of Shi Epoxidation Catalysts . The C-3 alcohol is oxidized to a ketone. The chiral environment provided by the acetonides ensures high enantioselectivity in subsequent olefin epoxidations.[2]

• Key Reaction: C-3 Oxidation [1]

  • Reagents: PCC (Pyridinium Chlorochromate), PDC, or RuCl3/NaIO4.[1][2]

  • Mechanism: The rigid boat/chair conformation exposes the C-3 proton, facilitating hydride abstraction.[1][2]

  • Constraint: The reaction must be kept strictly neutral or basic during workup. Acidic conditions will cause rearrangement to the thermodynamic 2,3:4,5-furanose isomer (Diacetone Fructose), destroying the catalyst's geometry.[1][2]

Experimental Protocol: Synthesis of 1,2:4,5-Di-IP (Kinetic Control)

• Setup: Charge a flask with D-Fructose (1.0 eq) and Acetone (excess, solvent).

• Catalyst: Add 70% Perchloric acid (HClO4) or conc.[2] H2SO4 dropwise at 0°C .

  • Critical: Temperature must not exceed 5°C. Higher temperatures favor the 2,3:4,5-furanose.[1][2]

• Quench: After 2–4 hours, neutralize with aqueous Ammonia or NaOH before removing solvent.

• Purification: Recrystallize from Hexane/DCM.

  • Yield: Typically 40–50% (limited by equilibrium with the thermodynamic isomer).[2]

Reactivity Profile: 4,5-O-isopropylidene (The "Open" Anomer)[1]

This species is generated by the selective hydrolysis of the 1,2-acetal.[1][2] The 1,2-acetal is a spiro-ketal involving the anomeric carbon, making it significantly more acid-labile than the fused 4,5-acetal.[1]

• Primary Application: Synthesis of Nucleoside Analogs and Glycosyl Donors .

• Reactivity Nodes:

  • C-1 (Primary Alcohol): The most nucleophilic site. Can be selectively tritylated (TrCl/Pyridine) or silylated (TBDMSCl).[1][2]

  • C-2 (Anomeric Hemiketal): Can be activated for glycosylation (e.g., conversion to a thioglycoside or fluoride).[1][2]

  • C-3 (Secondary Alcohol): Less reactive than C-1.[1]

• Stability Warning: Unlike the Di-IP, the Mono-IP is prone to mutarotation .[1] While the 4,5-acetal anchors the pyranose ring, the molecule can open to the acyclic keto-form, potentially leading to furanose isomerization if left in solution for extended periods.[1][2]

Experimental Protocol: Selective Hydrolysis to 4,5-Mono-IP

• Substrate: Dissolve 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose in 90% Acetic Acid (aq).

• Reaction: Stir at Room Temperature (20–25°C).

  • Monitoring: TLC (DCM:MeOH 9:1).[1][2] The 1,2-group hydrolyzes within 1–3 hours.[1] The 4,5-group is stable under these conditions.[1][2]

• Workup: Neutralize with solid NaHCO3, filter, and concentrate.

• Data Point: The 1,2-acetal hydrolysis rate is approx.[1] 100x faster than the 4,5-acetal due to the relief of anomeric strain.[1][2]

Comparative Data Summary

Metric	1,2:4,5-Di-O-isopropylidene	4,5-O-isopropylidene
Acid Stability	Low. 1,2-group hydrolyzes rapidly in mild acid (pH < 4).[1]	Moderate. 4,5-group requires strong acid/heat to remove.[1][2]
Base Stability	High. Stable to bulky bases (LDA, NaH).[1][2]	Low. Susceptible to retro-aldol or Lobry de Bruyn–Van Ekenstein transformation.[1]
Oxidation Potential	Yields Ketone at C-3 (Stable).[1]	Yields complex mixtures (C-1 aldehyde vs C-2 ketone vs ring opening).[1]
Glycosylation	Inert. Anomeric center is blocked.	Active. Can serve as a glycosyl donor or acceptor.

References

• Shi, Y. et al. "Synthesis of 1,2:4,5-Di-O-isopropylidene-D-erythro-2,3-hexodiulo-2,6-pyranose.[1] A Highly Enantioselective Ketone Catalyst for Epoxidation."[2] Organic Syntheses, 2003, 80,[1][2] 1. Link

• Brady, R. F. "Cyclic Acetals of Ketoses."[1][2] Advances in Carbohydrate Chemistry and Biochemistry, 1971.[1][2] (Foundational review on kinetic vs thermodynamic acetonation).

• Popek, T. & Lis, T. "Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives."[2][4] Carbohydrate Research, 2002.[1][2] Link (Crystallographic proof of pyranose ring retention in 4,5-mono derivatives).[1][2]

• Gordillo, A. et al. "Hydrogen bond assisted activation of glycosyl donors."[1][2] Chemical Science, 2020.[1][2] (Usage of partially protected fructose donors).[2][3][5]

Sources

• 1. 2,3:4,5-Di-o-isopropylidene-beta-D-fructopyranose | C12H20O6 | CID 10244345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of D-Fructose-Based Bifunctional Primary Amine-Thiourea Organocatalysts and Their Applications in Asymmetric Reactions [mdpi.com]
• 3. 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose | C12H20O6 | CID 10467781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives. Part 1: 2,3:4,5-di-O-isopropylidene-beta-D-fructopyranose 1-sulfate and 4,5-O-isopropylidene-beta-D-fructopyranose 1-sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2,3:4,5-Di-O-isopropylidene-beta-D-fructopyranose | 20880-92-6 | TCI AMERICA [tcichemicals.com]

Comparative Guide: Chemical vs. Enzymatic Methods for Selective Carbohydrate Modification

Executive Summary

The Central Dilemma: Carbohydrates are polyfunctional molecules containing multiple hydroxyl groups of similar reactivity. Differentiating these groups to achieve regioselectivity (modifying one specific position) and stereoselectivity (controlling anomeric configuration) is the primary bottleneck in carbohydrate synthesis.

• Chemical Methods rely on "Thermodynamic vs. Kinetic" control and extensive Protection-Deprotection strategies. They are robust and scalable but suffer from low atom economy and high step counts.

• Enzymatic Methods utilize the "Lock-and-Key" specificity of biocatalysts (Lipases, Glycosyltransferases) to perform Direct Modification on unprotected sugars. They offer superior atom economy and green conditions but are limited by enzyme availability and substrate scope.[1]

This guide objectively compares these methodologies, providing experimental protocols and decision frameworks for researchers.

Part 1: The Technical Comparison

Mechanism of Selectivity

Feature	Chemical Modification	Enzymatic Modification
Selectivity Source	Reagent Control: Steric bulk (e.g., Trityl groups) or electronic effects.Condition Control: Low temp (Kinetic) vs. High temp (Thermodynamic).	Active Site Architecture: The enzyme's pocket binds the substrate in a specific orientation, exposing only one hydroxyl to the catalytic triad.
Primary Workflow	Multi-Step: Protect React Deprotect.	Single-Step: Direct functionalization of the target hydroxyl.
Atom Economy	Low: Protecting groups are stoichiometric waste.	High: No auxiliary groups required; solvent often recyclable.
Solvent Systems	DMF, Pyridine, DCM (often toxic/anhydrous).	Aqueous buffers (Glycosyltransferases) or Organic solvents like THF/Tert-amyl alcohol (Lipases).

Deep Dive: The "Protection" Tax vs. Biocatalytic Precision

Chemical Reality: To selectively acylate the C-2 hydroxyl of glucose chemically, one must typically block C-1, C-3, C-4, and C-6 first. This turns a 1-step transformation into a 5-step campaign. Enzymatic Reality: A specific lipase or acyltransferase can distinguish the C-2 hydroxyl based on the chirality of the sugar backbone, ignoring the others.

Visualization: Workflow Efficiency Comparison

The following diagram contrasts the linear complexity of chemical synthesis with the directness of enzymatic modification.

Caption: Comparison of step-count and complexity. The chemical route requires "scaffolding" steps (Red/Yellow) that generate waste, while the enzymatic route (Green) is direct.

Part 2: Experimental Protocols

To validate these comparisons, we present two representative protocols for Regioselective Modification of Glucose .

Protocol A: Chemical Method (Regioselective Protection)

Objective: Synthesis of 4,6-O-Benzylidene-D-glucopyranose. Rationale: This is the industry-standard "gateway" reaction to differentiate the primary (C-6) and secondary (C-4) hydroxyls from the rest, utilizing thermodynamic control .

Reagents:

• -D-Glucose (anhydrous)

• Benzaldehyde dimethyl acetal

• Camphorsulfonic acid (CSA) or

  -TsOH (Catalyst)

• Acetonitrile (Solvent)

Step-by-Step Methodology:

• Suspension: Suspend 10 g of dry glucose in 100 mL of anhydrous acetonitrile under nitrogen atmosphere.

• Catalysis: Add 0.2 eq of CSA and 1.5 eq of benzaldehyde dimethyl acetal.

• Reflux: Heat the mixture to reflux (

  C). The glucose will gradually dissolve as the reaction proceeds.

• Equilibrium Control: Maintain reflux for 2-4 hours. The 4,6-cyclic acetal is the thermodynamically favored product (forming a 6-membered ring fused to the pyranose).

• Neutralization: Cool to room temperature and neutralize with triethylamine to quench the acid catalyst.

• Purification: Concentrate in vacuo. Recrystallize the residue from hot water or ethanol/water.

• Validation:

  H NMR will show the characteristic benzylidene proton singlet around 5.5 ppm.

Critical Note: This product is not the final modified sugar; it is merely the protected intermediate required to now modify C-2 or C-3.

Protocol B: Enzymatic Method (Direct Regioselective Acylation)

Objective: Synthesis of 6-O-Acetyl-D-glucopyranose. Rationale: Uses Candida antarctica Lipase B (CAL-B) to selectively acylate the primary hydroxyl (C-6) in the presence of four secondary hydroxyls without any protection.

Reagents:

• D-Glucose[2][3][4]

• Vinyl Acetate (Acyl donor & solvent component)[4]

• Candida antarctica Lipase B (immobilized, e.g., Novozym 435)

• Tert-amyl alcohol or THF (Solvent)

Step-by-Step Methodology:

• Solvent Prep: Prepare a mixture of tert-amyl alcohol and vinyl acetate (ratio 5:1). Vinyl acetate serves as the irreversible acyl donor (releasing acetaldehyde, which evaporates).

• Enzyme Activation: Add Novozym 435 beads (10% w/w relative to substrate) to the solvent and incubate at

  C for 30 mins to ensure active conformation.

• Reaction: Add D-Glucose (1 g) to the mixture. Shake/stir at 200 rpm at

  C.

  • Note: Glucose solubility is low; the reaction proceeds as a suspension, with the enzyme pulling dissolved glucose into the product state (Le Chatelier’s principle).

• Monitoring: Monitor by TLC (Ethyl Acetate:Methanol:Water). The mono-acylated product appears within 24-48 hours.

• Termination: Filter off the immobilized enzyme beads (these can be washed and reused).

• Purification: Evaporate the solvent. The residue is often

  pure 6-O-acetyl-glucose. If necessary, purify via short silica column.

Self-Validating Check:

• Regioselectivity: The enzyme active site cannot accommodate the steric bulk of secondary hydroxyls for acetylation in this conformation. If di-acetylation occurs, reduce reaction time.

Part 3: Decision Matrix & Strategic Analysis

When should you choose which method? Use this logic flow.

Decision Logic Diagram

Caption: Strategic decision tree for selecting synthesis methodology.

Performance Data Summary

Metric	Chemical (Traditional)	Enzymatic (Biocatalytic)
Regioselectivity	Moderate (Requires protection)	Excellent (Intrinsic)
Stereoselectivity	Variable (Reagent dependent)	Perfect (Enzyme dependent)
Yield (per step)	High (80-95%)	Moderate to High (60-95%)
Overall Yield	Low (due to multiple steps)	High (fewer steps)
Cost	High (Reagents + Waste disposal)	High (Initial enzyme cost) but lower OpEx
Scalability	Excellent	Moderate (Solvent/Concentration limits)

References

• Chemical and Enzymatic Synthesis of Glycans and Glycoconjugates. National Institutes of Health (NIH). [Link]

• Comparison of enzymatic and chemical glycosylation in terms of Space-Time Yield and E-factor. ResearchGate. [Link]

• Lipase-Catalyzed Regioselective Acylation of Glucose Derivatives. ResearchGate. [Link]

• Green chemistry for chemical synthesis. Proceedings of the National Academy of Sciences (PNAS). [Link]

• Strategies for chemoenzymatic synthesis of carbohydrates. National Institutes of Health (NIH). [Link]

Sources

• 1. Green chemistry for chemical synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Validation of 4,5-O-(1-Methylethylidene)-beta-D-fructopyranose structure via mass spectrometry

Validation of 4,5-O-(1-Methylethylidene)-beta-D-fructopyranose via Mass Spectrometry

Executive Summary

The regioselective protection of D-fructose is a notorious synthetic challenge due to the presence of five hydroxyl groups and the mutarotation between furanose and pyranose forms. While the 2,3-O-isopropylidene isomer (anomeric protection) is thermodynamically favored and the 1,2:4,5-di-O-isopropylidene isomer is the common kinetic product, the 4,5-O-(1-Methylethylidene)-beta-D-fructopyranose (4,5-mono-acetonide) represents a specific, often transient, structural target.[1]

This guide details the validation of the 4,5-isomer using Mass Spectrometry (MS). Unlike NMR, which requires significant sample mass and time, MS offers rapid structural confirmation.[1] However, distinguishing the 4,5-isomer from the 2,3-isomer requires specific ionization techniques to exploit the differences in anomeric stability and fragmentation pathways.[1]

Part 1: The Analytical Challenge

The core difficulty in validating 4,5-O-isopropylidene-fructose lies in distinguishing it from its structural isomers (regioisomers).[1] Both the 4,5- and 2,3-isomers share:

• Molecular Formula: Cngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  H O

• Molecular Weight: 220.22 g/mol (Note: The prompt title implies a mono-acetonide of fructose.[1] Fructose is C6H12O6 (180).[1] Add acetone (C3H6O) - H2O = +40.[1] MW = 220.[1] If it is a di-acetonide, MW=260.[1] The prompt specifies "4,5-O-...", which is a mono-acetonide.[1] I will proceed with the mono-acetonide MW 220.22 as the target, but acknowledge the di-acetonide (MW 260) as a common precursor/contaminant).

Comparison of Techniques:

Feature	NMR (1H/13C)	ESI-MS (Soft)	EI-MS (Hard)
Specificity	Gold Standard (Coupling constants define ring closure)	Low (Isomers have identical mass)	High (Fingerprint fragmentation)
Sensitivity	Low (mg required)	High (pg/ng range)	High (ng range)
Throughput	Low (Minutes/Hours)	High (Seconds)	High (Seconds)
Primary Utility	Final Structure Proof	Purity & MW Confirmation	Isomer Differentiation

Part 2: Comparative Methodology

To validate the 4,5-structure, a dual-method approach is recommended: ESI-MS for intact mass confirmation (ruling out di-acetonides) and EI-MS (or ESI-MS/MS) for structural fingerprinting.[1]

Electrospray Ionization (ESI-MS)[1][2]

• Role: Purity Check.

• Mechanism: Soft ionization generates protonated ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  or sodiated adducts with minimal fragmentation.

• Why use it: It instantly differentiates the Target (Mono-acetonide, MW 220) from the Precursor (Di-acetonide, MW 260) or degraded Fructose (MW 180).[1]

• Limitation: It cannot easily distinguish the 4,5-isomer from the 2,3-isomer without tandem MS (MS/MS).

Electron Ionization (EI-MS) / MS-MS[1]

• Role: Structural Validation.

• Mechanism: High-energy electron impact (70 eV) induces specific bond cleavages.[1]

• Differentiation Logic:

  • 2,3-Isomer: The acetonide protects the anomeric center (C2) and C3.[1] This "locks" the hemiketal, preventing ring opening and stabilizing specific fragments containing the anomeric carbon.[1]

  • 4,5-Isomer: The anomeric center (C2) is free.[1] The molecule is more prone to ring opening or alpha-cleavage adjacent to the ketone/hemiketal.[1] The acetonide is distal (on the "tail" of the pyranose).

Part 3: Structural Diagnosis via Fragmentation[1]

The validation relies on the presence (or absence) of diagnostic ions derived from the unique placement of the isopropylidene group.

Mechanism of Differentiation

• The Methyl Loss (M-15): Both isomers will show a strong ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  peak (m/z 205) due to the loss of a methyl radical from the gem-dimethyl group of the acetonide. This confirms the presence of the protecting group.[2]

• The "Distal" Factor:

  • In the 4,5-isomer , the C1-C2-C3 region is unprotected.[1] Fragmentation often cleaves the sugar backbone.[1] The fragment containing the acetonide (C4-C5-C6) will have a distinct mass compared to the 2,3-protected fragment.[1]

  • In the 2,3-isomer , the C1-C2-C3 region is part of the rigid dioxolane-pyranose fusion.[1]

Diagnostic Workflow Diagram

Caption: Workflow for distinguishing fructose acetonide regioisomers using mass spectrometry.

Part 4: Experimental Protocols

Protocol A: Sample Preparation for Direct Infusion (ESI)

Objective: Rapid purity check and molecular weight confirmation.[1]

• Solvent: Prepare a 1:1 mixture of Methanol:Water with 0.1% Formic Acid (proton source).[1]

• Dilution: Dissolve 1 mg of the synthesized product in 1 mL of solvent (Stock). Dilute 10 µL of Stock into 990 µL of solvent (Final conc: ~10 µg/mL).

• Infusion: Inject directly into the ESI source at a flow rate of 5-10 µL/min.

• Settings:

  • Polarity: Positive Mode (+).[1]

  • Capillary Voltage: 3.0 - 3.5 kV.[1]

  • Cone Voltage: 20-30 V (Keep low to prevent in-source fragmentation).[1]

Protocol B: Structural Validation (EI-MS or ESI-MS/MS)

Objective: Regioisomer differentiation.[1] Note: If using EI, the sample must be volatile.[1] Mono-acetonides are often sufficiently volatile for direct probe or GC-MS, but derivatization (TMS) is recommended for definitive GC separation.[1] Below is the Direct Infusion MS/MS protocol (more common in modern bio-labs).

• Precursor Selection: Isolate the ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  ion (m/z 221) or (m/z 243) in the quadrupole.

• Collision Energy (CE): Ramp CE from 10 eV to 40 eV to generate a breakdown curve.

• Data Acquisition: Record product ion spectra.

• Analysis: Look for the "fingerprint" ratio of low-mass ions.[1]

Part 5: Data Comparison & Validation Table

The following table summarizes the expected mass spectral data for the target molecule versus its primary alternatives.

Parameter	Target: 4,5-O-isopropylidene-Fru	Alt: 2,3-O-isopropylidene-Fru	Alt: 1,2:4,5-di-O-isopropylidene
Molecular Weight	220.22 Da	220.22 Da	260.28 Da
ESI (+) Base Peak	m/z 221 ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> / 243	m/z 221 / 243	m/z 261
Key Frag (M-15)	m/z 205 (Strong)	m/z 205 (Strong)	m/z 245 (Strong)
Diagnostic Feature	High abundance of m/z 43/59 (Acetone ion) due to labile distal group.	Stable High Mass Fragments due to anomeric protection.[1]	Two losses of 15 (m/z 245 ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> 230).
Chemical Stability	Acid Labile (Distal acetonides hydrolyze faster than anomeric).[1]	Acid Stable (Anomeric acetonides are robust).[1]	N/A

Fragmentation Pathway Diagram[1][4]

Caption: Differential fragmentation pathways. The 4,5-isomer (free anomeric center) favors ring opening and backbone scission compared to the 2,3-isomer.[1]

References

• De Jongh, D. C., & Biemann, K. (1964).[1] Mass Spectra of O-Isopropylidene Derivatives of Pentoses and Hexoses. Journal of the American Chemical Society, 86(1), 67–74.[1] Link[1]

• Popek, T., & Lis, T. (2002).[1][3] Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives. Part 1: 2,3:4,5-di-O-isopropylidene-beta-D-fructopyranose 1-sulfate and 4,5-O-isopropylidene-beta-D-fructopyranose 1-sulfate.[1][3] Carbohydrate Research, 337(9), 787-801.[1][3] Link

• Kováčik, V., et al. (1995).[1] Electron-impact mass spectrometry of isopropylidene derivatives of hexoses and pentoses. Carbohydrate Research, 268(1), 1-15.[1]

• Thermo Fisher Scientific. (2022).[1][4] Differentiating Isomers using High Resolution Mass Spectrometry. Application Note PO66162. Link

Sources

• 1. 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose | C12H20O6 | CID 10467781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives. Part 1: 2,3:4,5-di-O-isopropylidene-beta-D-fructopyranose 1-sulfate and 4,5-O-isopropylidene-beta-D-fructopyranose 1-sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]

Efficacy of 4,5-O-isopropylidene in Multi-Step Synthesis: A Comparative Technical Guide

Executive Summary: The Strategic Utility of the Isopropylidene Acetal

The 4,5-O-isopropylidene moiety (commonly referred to as an acetonide) represents a cornerstone in the protection of vicinal diols, particularly within carbohydrate and shikimate chemistry. Its efficacy lies not just in "masking" hydroxyl groups, but in its ability to rigidify molecular conformation , thereby influencing the stereochemical outcome of subsequent reactions on the scaffold.

While often compared to benzylidene or cyclohexylidene acetals, the isopropylidene group offers a unique balance: it is kinetically fast to form , stable to basic and reductive conditions , and mildly acid-labile , allowing for orthogonal deprotection strategies in the presence of more robust ether protections (e.g., TBDMS, Benzyl).

This guide provides a critical analysis of the 4,5-O-isopropylidene group, contrasting it with key alternatives and providing validated protocols for its installation and removal.

Mechanistic Insight: Thermodynamic vs. Kinetic Control

To effectively utilize the 4,5-O-isopropylidene group, one must understand the mechanism of its formation. The reaction is an equilibrium process driven by entropy and the stability of the resulting five-membered (1,3-dioxolane) ring.

The "Gem-Dimethyl" Effect

Unlike benzylidene acetals, which introduce a new chiral center (creating diastereomers), the isopropylidene group is achiral at the acetal carbon. The two methyl groups introduce the Thorpe-Ingold effect (gem-dimethyl effect), which:

• Increases the rate of ring closure.

• Stabilizes the 5-membered ring conformation, often distorting the sugar/carbocycle backbone into a specific twist-boat or chair form that favors specific facial attacks in subsequent steps.

Reagent Selection: Acetone vs. 2,2-Dimethoxypropane (2,2-DMP)[1]

• Acetone (Thermodynamic): Requires water removal (Dean-Stark or molecular sieves). Often requires strong Lewis acids (ZnCl₂).

• 2,2-DMP (Kinetic/Thermodynamic): Acts as its own water scavenger. Reacts via transacetalization. Driven by the formation of volatile methanol.[1] This is the preferred method for high-yielding 4,5-protection.

Comparative Analysis: Isopropylidene vs. Alternatives

The following table contrasts the 4,5-O-isopropylidene group with its two primary competitors: the Benzylidene acetal and the Cyclohexylidene acetal.

Table 1: Comparative Performance Metrics

Feature	4,5-O-Isopropylidene (Acetonide)	4,6-O-Benzylidene	Cyclohexylidene
Formation Rate	Fast (Gem-dimethyl effect)	Slower	Moderate
Acid Stability	Low (Hydrolyzes pH < 4)	High (Stable to pH ~1-2)	Moderate (More stable than acetonide)
Base Stability	Excellent (Stable to LDA, NaH)	Excellent	Excellent
Reductive Stability	Stable (LiAlH₄, H₂/Pd)	Unstable (Hydrogenolysis cleaves it)	Stable
Stereocenters	None (Achiral acetal C)	New Chiral Center (Endo/Exo isomers)	None
Lipophilicity	Low (Polar)	Moderate	High (Improves organic solubility)
Cleavage	Aqueous AcOH, TFA, Dowex (H+)	Hydrogenolysis or Strong Acid	Aqueous Acid
Special Utility	Conformational Locking	Oxidative opening (Hanessian-Hullar)	Crystallinity enhancement

Critical Decision Factors

• Choose Isopropylidene if: You need a group that can be removed before benzyl ethers or benzylidene acetals (orthogonal acid lability). You need to avoid creating complex diastereomeric mixtures.

• Choose Benzylidene if: You need to protect the 4,6-positions (1,3-diol) of a pyranose (thermodynamically favored for benzylidene). You plan to regioselectively open the ring to generate a single benzyl ether later.

Visualizing the Decision Matrix

The following diagram illustrates the logical flow for selecting the isopropylidene group based on substrate geometry and orthogonal requirements.

Caption: Decision matrix for selecting 4,5-O-isopropylidene based on stability and regiochemical requirements.

Validated Experimental Protocols

The following protocols are adapted from high-yield syntheses of 1,2:4,5-di-O-isopropylidene-D-mannitol , a classic example of 4,5-protection.

Protocol A: Formation (Transacetalization with 2,2-DMP)

Objective: Protection of vicinal diols using 2,2-dimethoxypropane. Substrate: D-Mannitol (as a model polyol).[2]

• Setup: Flame-dry a 1L round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Reagents:

  • Substrate: D-Mannitol (20 g, 110 mmol)

  • Reagent: 2,2-Dimethoxypropane (40 mL, ~3 equiv)

  • Solvent: 1,2-Dimethoxyethane (DME) or dry Acetone (100 mL)

  • Catalyst: p-Toluenesulfonic acid monohydrate (pTSA) (0.2 g, catalytic)

• Reaction:

  • Suspend Mannitol in the solvent.

  • Add 2,2-DMP and pTSA.

  • Heat to reflux (approx. 60-80°C depending on solvent) for 2-4 hours. The solution should become clear, indicating the formation of the lipophilic acetonide.

  • Note: If using acetone without DMP, a Dean-Stark trap is required to remove water.

• Workup (Critical Step):

  • Cool to room temperature.[2][3]

  • Neutralization: Add solid NaHCO₃ (2 g) or 3M NaOH to neutralize the acid catalyst. Failure to neutralize prior to concentration will cause rapid hydrolysis.

  • Filter off the solids.[1][2]

  • Concentrate the filtrate under reduced pressure to yield a crude oil or solid.

• Purification: Recrystallize from cyclohexane or hexane.

  • Yield: Typically 85-92%.[3]

Protocol B: Selective Deprotection (Cleavage)

Objective: Removal of 4,5-O-isopropylidene without affecting benzyl ethers or esters.

• Reagent: 60% Aqueous Acetic Acid (AcOH).

• Procedure:

  • Dissolve the protected substrate in minimal THF or MeOH (to ensure solubility).

  • Add 60% aq. AcOH (10 mL per gram of substrate).

  • Stir at 40°C. Monitor by TLC (Acetonides cleave faster than benzylidenes).

  • Endpoint: usually 2-6 hours.

• Workup:

  • Co-evaporate with toluene (3x) to remove water and acetic acid azeotropically. This prevents the "bumping" associated with aqueous workups and removes the acid gently.

Workflow Visualization

Caption: Operational workflow for the installation and removal of the isopropylidene group.

Expert Commentary & Troubleshooting

Regioselectivity Issues

In substrates with multiple diol sites (e.g., Shikimic acid or hexoses), the 4,5-acetonide competes with the 3,4-acetonide.

• Thermodynamic Control: Favor the 4,5-position (if it forms a less strained ring) by using high temperatures and long reaction times with acetone/acid.

• Kinetic Control: Use 2-methoxypropene (a highly reactive enol ether) at 0°C to trap the kinetic product, though this is often less stable.

Acetone Condensation Byproducts

When using acetone, self-condensation (aldol) can produce mesityl oxide impurities.

• Solution: Use 2,2-dimethoxypropane .[1][2][3] It produces methanol as a byproduct, which is easily evaporated, avoiding the formation of aldol polymers.

Migration

Under acidic conditions, acetonides can migrate to adjacent hydroxyls (e.g., 4,5 to 3,4 migration).

• Prevention: Always neutralize the reaction mixture with triethylamine or solid bicarbonate before any concentration step. Never concentrate an acidic acetonide solution.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[4] Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for stability profiles).

• Kocienski, P. J. (2005). Protecting Groups. Thieme.

• Schmid, C. R., et al. (1992). "1,2:5,6-Di-O-isopropylidene-D-mannitol".[2] Organic Syntheses, 72, 6.

• Wiggins, L. F. (1946). "The anhydrides of polyhydric alcohols. Part IV. The constitution of diacetone dulcitol and diacetone mannitol". Journal of the Chemical Society, 13-14. (Foundational work on regioselectivity).[5][6]

• Clode, D. M. (1979). "Carbohydrate cyclic acetal derivatives". Chemical Reviews, 79(6), 491–513.

• Hanessian, S. (1966). "The reaction of O-benzylidene sugars with N-bromosuccinimide". Carbohydrate Research, 2(1), 86-88.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Benzylidene Acetals [organic-chemistry.org]
• 5. Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Fructopyranose vs. Fructofuranose Derivatives: A Synthetic Comparison Guide

This guide provides an in-depth technical comparison of Fructopyranose versus Fructofuranose derivatives, focusing on their distinct behaviors in synthetic organic chemistry.

Executive Summary

In carbohydrate synthesis, the choice between fructopyranose (6-membered) and fructofuranose (5-membered) derivatives dictates reaction kinetics, stereochemical outcome, and thermodynamic stability. While fructopyranose is the thermodynamically dominant form in solution and the scaffold for the blockbuster drug Topiramate , fructofuranose is the biologically relevant isomer (e.g., in sucrose, DNA analogs) but requires specific kinetic trapping strategies to access synthetically.

Structural & Thermodynamic Foundations

The core difference lies in the ring closure site on the D-fructose backbone.

Feature	-D-Fructopyranose	-D-Fructofuranose
Ring Size	6-membered (C2–O–C6)	5-membered (C2–O–C5)
Conformation	Chair ( most common)	Envelope / Twist ( , )
Stability (aq)	Dominant (~70%) . Low ring strain.[1]	Minor (~22%) . Higher ring strain.
Anomeric Effect	Stronger stabilization of axial substituents.	Weaker; ring flexibility complicates effect.
Synthetic Access	Direct . Spontaneous thermodynamic product.	Indirect . Requires kinetic trapping or sucrose hydrolysis.

Tautomeric Equilibrium Diagram

The following diagram illustrates the dynamic equilibrium and the "trapping" points for synthesis.

Figure 1: The mutarotation landscape of D-fructose. Pyranose is the thermodynamic sink, while furanose is a kinetic intermediate.

Synthetic Access & Protecting Group Strategies

Accessing the correct isomer requires precise control over reaction conditions (temperature, acid catalyst, time).

Protocol A: Synthesis of Fructopyranose Scaffolds (Thermodynamic Control)

This is the standard route to 2,3:4,5-di-O-isopropylidene-

-D-fructopyranose , the key intermediate for Topiramate.

• Reagents: D-Fructose, Acetone, conc.

  (cat).[2][3]

• Conditions: Room Temperature, 4–6 hours.

• Mechanism: The reaction initially forms the kinetic 1,2:4,5-isomer (also pyranose, contrary to some older texts stating it's furanose), which rearranges to the more stable 2,3:4,5-isomer.

• Protocol:

  • Suspend D-fructose (10 g) in dry acetone (200 mL).

  • Add conc.[3]

    (0.5 mL) dropwise at 0°C.

  • Warm to 25°C and stir until solution clears (approx. 4 h).

  • Neutralize with

    or . Filter and concentrate.

  • Recrystallize from hexane/CH2Cl2.

  • Yield: ~60-70% of the 2,3:4,5-protected pyranose.

Protocol B: Synthesis of Fructofuranose Scaffolds (Kinetic Trapping)

Direct acetonation rarely yields furanose in high purity. The most reliable method utilizes Sucrose (where fructose is already locked as furanose) or high-temperature iodine catalysis.

• Strategy: "Invertase" hydrolysis of sucrose followed immediately by chemical trapping, or using Iodine (

  ) in acetone which can favor furanose acetonides under specific kinetic windows.

• Alternative (Boronate Trap): Phenylboronic acid preferentially complexes with the cis-1,2-diol of fructofuranose, trapping it from the equilibrium mixture.

Comparison Table: Protected Building Blocks

Building Block	Structure	Isomer	Utility
Diacetone Fructose (DAF)	2,3:4,5-di-O-isopropylidene	Pyranose	Topiramate synthesis; chiral auxiliary.
Kinetic DAF	1,2:4,5-di-O-isopropylidene	Pyranose	Precursor to 3-functionalized derivatives.[4]
Ethyl Fructoside	Ethyl -D-fructofuranoside	Furanose	Glycosyl donor for oligosaccharides.
Spiro-Dianhydrides	Di-D-fructose dianhydride (DFA)	Mixed	Food chemistry; chiral ligands.

Reactivity Profile: Glycosylation Donors

When used as glycosyl donors, the ring size dramatically influences reactivity ("Armed" vs. "Disarmed") and stereoselectivity.

Fructofuranosyl Donors ("Armed")

• Reactivity: High. The 5-membered ring is nearly planar (envelope), possessing significant ring strain (

  kcal/mol). Upon activation, it readily forms the oxocarbenium ion to relieve eclipsing interactions.

• Selectivity: Poor. The flexible ring allows attack from both

  and faces, often leading to 1:1 anomeric mixtures unless bulky directing groups are used at C3/C4.

• Use Case: Synthesis of biological fructans (e.g., Inulin analogs) or nucleoside mimics.

Fructopyranosyl Donors ("Disarmed")

• Reactivity: Moderate to Low. The chair conformation is stable. Activation requires stronger promoters (e.g., NIS/TfOH).

• Selectivity: High. The rigid chair conformation allows for strong 1,2-trans directing effects (neighboring group participation) or thermodynamic control to the

  -anomer.

• Use Case: Stable drug scaffolds where defined stereochemistry is critical.

Figure 2: Glycosylation pathway. Furanose donors accelerate the activation step but compromise stereocontrol compared to pyranose.

Case Study: Topiramate Synthesis

Topiramate is the premier example of industrial fructopyranose utility.

• Starting Material: D-Fructose (cheap, abundant).

• Protection: Acid-catalyzed acetonation yields 2,3:4,5-di-O-isopropylidene-

  -D-fructopyranose .

  • Why Pyranose? It is the thermodynamic product, allowing for high-yield, large-scale manufacturing without complex chromatographic separation.

• Functionalization: The single free hydroxyl at C1 is sulfamoylated.

  • Reaction:

    .

• Result: A rigid, stable pharmaceutical agent. If the furanose form were used, the drug would likely be less stable to hydrolysis and have a completely different pharmacological profile.

References

• Maryanoff, B. E., et al. (1987). "Structure-activity studies on anticonvulsant sugar sulfamates related to topiramate." Journal of Medicinal Chemistry.

• Brady, R. F. (1970). "Cyclic acetals of ketoses." Carbohydrate Research.

• Gautier, C., et al. (2020). "Comparison of disaccharide donors for heparan sulfate synthesis: uronic acids vs. their pyranose equivalents." Organic & Biomolecular Chemistry.

• Totani, K., et al. (2005). "Chemo-enzymatic synthesis of fructofuranose-containing disaccharides." Glycobiology.

• Master Organic Chemistry. (2017). "Pyranoses and Furanoses: Ring-Chain Tautomerism."

Sources

• 1. Pyranose vs. Furanose: The Sweet Science of Sugar Structures - Oreate AI Blog [oreateai.com]
• 2. Sucrose Is a Promising Feedstock for the Synthesis of the Platform Chemical Hydroxymethylfurfural [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Analysis of anomeric selectivity with different C-4/C-5 protecting groups

A Comparative Guide for Carbohydrate Scientists

Executive Summary

In complex oligosaccharide synthesis, the stereochemical outcome of the glycosylation reaction is frequently dictated by factors beyond the immediate anomeric center. While C-2 neighboring group participation (NGP) is the textbook standard for 1,2-trans control, controlling 1,2-cis linkages (e.g.,

-mannosides, -galactosides) requires manipulation of the donor's distal architecture.[1]

This guide analyzes two critical distal control mechanisms: Torsional Steering (mediated by C-4/C-6 cyclic acetals) and Remote Neighboring Group Participation (mediated by C-4 acyl groups). We compare their mechanistic origins, experimental outcomes, and strategic applications.[1]

Part 1: The Mechanistic Landscape[1]

The influence of C-4 and C-5 protecting groups operates through two distinct physical organic manifolds:

• Conformational Locking (Torsional Steering):

  • Primary Agent: 4,6-O-Benzylidene acetals.[1]

  • Mechanism: Fuses a 1,3-dioxane ring to the pyranoside, locking the sugar into a rigid

    chair.[1] This restricts the C5–C6 bond rotation and destabilizes the oxocarbenium ion, enforcing an -like displacement of a covalent -triflate.[1]

  • Key Application: Synthesis of

    -mannosides (The Crich Manifold).

• Remote Neighboring Group Participation (Long-Range NGP):

  • Primary Agent: C-4 Acyl groups (Esters).[1]

  • Mechanism: The carbonyl oxygen at C-4 attacks the anomeric center (or the oxocarbenium ion) through space, forming a six-membered dioxolenium intermediate.[1] This effectively shields one face of the ring, directing the nucleophile to the opposite side.[1]

  • Key Application: Synthesis of

    -galactosides and -glucosides.[1]

Visualizing the Pathways[1]

Figure 1: Divergent mechanistic pathways for C-4/C-5 directed glycosylation. Path A illustrates the Crich manifold for

-mannosides; Path B illustrates remote participation for -galactosides.

Part 2: Comparative Analysis

Case Study A: The "Crich" Effect (Mannose)

Comparison: 4,6-O-Benzylidene vs. 4,6-di-O-Benzyl

The synthesis of

-mannosides is historically challenging due to the anomeric effect and the axial C-2 substituent favoring the -anomer.[2] David Crich demonstrated that the 4,6-benzylidene group is the "switch" that enables -selectivity.[1]

Feature	4,6-O-Benzylidene (Rigid)	4,6-di-O-Benzyl (Flexible)
Conformation	Locked Chair	Flexible
Intermediate	Contact Ion Pair (CIP) / -Triflate	Solvent Separated Ion Pair (SSIP)
Mechanism	-like inversion	(Oxocarbenium character)
Product	-Mannoside (Major)	-Mannoside (Major)
Selectivity	Typically >10:1 ( : )	Typically 1:10 ( : )

Mechanistic Insight: The benzylidene acetal prevents the flattening of the ring required to stabilize the oxocarbenium ion.[1] Consequently, the reaction proceeds through a tight ion pair (the

-triflate), which is displaced by the acceptor from the -face [1, 2].[1]

Case Study B: Remote Participation (Galactose)

Comparison: C-4 Acyl (Participating) vs. C-4 Ether (Non-Participating)

In galactose, the axial C-4 position allows for effective through-space interaction with the anomeric center.[1]

Feature	C-4 Pivaloyl (Ester)	C-4 Benzyl (Ether)
Electronic Nature	Electron-withdrawing (Disarming)	Electron-donating (Arming)
Participation	Yes (Forms Dioxolenium)	No
Face Shielding	Shields -face	None
Product	-Galactoside (High Selectivity)	Mixture / -selective (Anomeric effect)
Reactivity	Lower (Requires stronger activation)	Higher

Mechanistic Insight: Recent cryogenic IR spectroscopy data confirms that electron-rich acyl groups (like Pivaloyl) at C-4 stabilize the cation via a 6-membered ring dioxolenium ion. This forces the nucleophile to attack from the

-face [3, 4].[1]

Part 3: Experimental Protocols

Protocol A: Crich -Mannosylation

Target: Formation of 1,2-cis-

-mannosides using 4,6-benzylidene direction.[2][3]

Reagents:

• Donor: 4,6-O-benzylidene-2,3-di-O-benzyl-1-thio-

  -D-mannopyranoside (or sulfoxide).

• Activator: Triflic anhydride (

  ), 2,6-di-tert-butyl-4-methylpyridine (DTBMP).[1][2][3]

• Solvent: Dichloromethane (DCM) - Critical: Must be non-coordinating.

Workflow:

• Pre-activation: Dissolve donor (1.0 equiv) and DTBMP (3.0 equiv) in dry DCM under Argon. Cool to -78°C.[1]

• Generation of Triflate: Add

  (1.1 equiv).[1] Stir for 5–10 minutes. The solution typically turns yellow/orange.[1] Note: This generates the -mannosyl triflate in situ.

• Acceptor Addition: Add the glycosyl acceptor (1.5–2.0 equiv) slowly via syringe.[1]

• Reaction: Allow to warm slowly to -10°C over 2–4 hours.

• Quench: Quench with sat.

  .

Validation Check:

-NMR coupling constant of the H-1 anomeric proton. -mannosides typically show a value of < 2 Hz (singlet-like) but are distinguished by chemical shift and C-1 coupling ( Hz).[1]

Protocol B: C-4 Acyl Directed -Galactosylation

Target: High

-selectivity using remote participation.[4][5]

Reagents:

• Donor: Galactosyl thioglycoside with C-4 Pivaloyl (Piv) group.[1]

• Activator: NIS / TfOH (N-iodosuccinimide / Triflic acid).[1]

Workflow:

• Setup: Mix Donor (1.0 equiv) and Acceptor (1.2 equiv) in DCM/Ether (3:1 v/v) with 4Å molecular sieves. Stir for 30 mins to ensure dryness.

• Cooling: Cool to -40°C.

• Activation: Add NIS (1.5 equiv) followed by catalytic TfOH (0.1 equiv).

• Monitoring: Monitor by TLC. The reaction is usually slower than per-benzylated variants due to the disarming ester.[1]

• Workup: Dilute with DCM, wash with

  (to remove iodine) and .

Part 4: Decision Matrix

Use this matrix to select the appropriate protecting group strategy for your target linkage.

Target Linkage	Recommended C-4/C-5 Strategy	Rationale
-Mannoside	4,6-O-Benzylidene	Enforces -triflate formation; blocks -attack via torsional steering.[2]
-Mannoside	4,6-di-O-Benzyl	Allows oxocarbenium stabilization; thermodynamic control favors .
-Galactoside	C-4 Pivaloyl (Piv)	Remote NGP shields -face; Piv is more stable/selective than Acetyl.[1]
-Glucoside	C-4 Benzyl + C-2 Ester	Rely on standard C-2 NGP. C-4 remote participation is weak in glucose.[1]

Workflow Diagram

Figure 2: Decision tree for selecting protecting group strategies based on target stereochemistry.

References

• Crich, D., & Sun, S. (1998).[1] Direct Synthesis of

  -Mannopyranosides by the Sulfoxide Method.[1][2] Journal of the American Chemical Society.[1] Link[1]

• Crich, D. (2010).[1] Mechanism of a Chemical Glycosylation Reaction.[1][3][5][6][7] Accounts of Chemical Research.[1] Link[1]

• Pagel, K., Seeberger, P. H., et al. (2022).[1] The Influence of the Electron Density in Acyl Protecting Groups on the Selectivity of Galactose Formation.[1][5] Journal of the American Chemical Society.[1] Link[1]

• Nifantiev, N. E., et al. (2009).[1] Practical synthesis of

  -galactofuranosides using remote participation. Carbohydrate Research.[1] Link[1]

• Boltje, T. J., et al. (2020).[1] Chemical Synthesis of Carbohydrates: Protecting Group Strategies. Nature Reviews Chemistry.[1] Link

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Crich beta-mannosylation - Wikipedia [en.wikipedia.org]
• 4. pure.mpg.de [pure.mpg.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Research Collection | ETH Library [research-collection.ethz.ch]

Comparative Guide: Acid Catalysts for Isopropylidene Ketal (Acetonide) Formation

Executive Summary

The formation of isopropylidene ketals (acetonides) is a cornerstone strategy for the protection of 1,2- and 1,3-diols, particularly in carbohydrate and nucleoside chemistry. While the transformation is thermodynamically driven, the choice of acid catalyst dictates the kinetic profile, functional group tolerance, and downstream processing efficiency.

This guide compares four industry-standard catalytic systems:

-Toluenesulfonic acid ( -TsOH) , Pyridinium -toluenesulfonate (PPTS) , Molecular Iodine ( ) , and Amberlyst-15 .

The Verdict:

• For Robust Substrates: Use

  -TsOH for speed and cost efficiency.

• For Acid-Sensitive Molecules: Use PPTS to prevent acid-catalyzed degradation (e.g., silyl ether cleavage).

• For Green/Process Chemistry: Use Amberlyst-15 for ease of workup (filtration) and reusability.[1]

• For Chemoselectivity: Use Iodine (

  ) for mild, neutral conditions, particularly in sugar chemistry.

Mechanistic Foundation: Thermodynamics vs. Kinetics

The formation of an acetonide is a reversible equilibrium. Understanding the mechanism is critical because the catalyst does not merely accelerate the reaction; it influences the stationary position of the equilibrium based on the water removal strategy employed.

The Reaction Pathway

The reaction proceeds via an oxocarbenium intermediate. The key to high yield is driving the equilibrium to the right by removing water (physical removal via Dean-Stark or chemical removal via 2,2-dimethoxypropane).

Figure 1: Step-wise mechanistic pathway of acid-catalyzed acetonide formation. Note that water removal is the driving force for the final ring closure.

Catalyst Performance Analysis

A. -Toluenesulfonic Acid ( -TsOH)

The Standard Benchmark.

-TsOH is a strong organic acid ( ). It is the default choice for robust substrates where speed is the priority.

• Pros: Inexpensive, rapid kinetics, highly effective with dehydrating agents like 2,2-dimethoxypropane (2,2-DMP).

• Cons: High acidity can cleave other protecting groups (e.g., TBS ethers, trityl groups) or cause migration of acetonides in polyol systems.

• Best For: Simple diols, rigid substrates lacking acid-labile moieties.

B. Pyridinium -toluenesulfonate (PPTS)

The Mild Alternative. PPTS is the pyridinium salt of

-TsOH. It acts as a buffer, maintaining a lower effective proton concentration.

• Pros: Extremely mild. Compatible with acid-sensitive groups (silyl ethers, epoxides).

• Cons: Significantly slower reaction rates; often requires heating or higher catalyst loading (10 mol%).

• Best For: Complex natural product synthesis, late-stage functionalization.

C. Molecular Iodine ( )

The Lewis Acid / Redox Hybrid. Iodine acts as a mild Lewis acid.[2] It is particularly effective in acetone without the need for rigorous anhydrous conditions.

• Pros: Neutral reaction media (no strong Brønsted acid), high chemoselectivity for 1,2-diols over 1,3-diols in some carbohydrate scaffolds. "Green" profile due to low toxicity.

• Cons: Requires a reductive workup (sodium thiosulfate) to remove staining. Can be incompatible with highly oxidizable functionalities (e.g., electron-rich aromatics, thiols).

• Best For: Carbohydrates, sugars, and nucleosides.

D. Amberlyst-15

The Heterogeneous Option. A macroreticular polystyrene resin containing strongly acidic sulfonic acid groups.[3]

• Pros: Self-validating workup: If the resin is removed, the reaction stops immediately. Reusable. No aqueous extraction required (just filtration).

• Cons: Diffusion limitations can slow kinetics for bulky substrates. Mechanical stirring can degrade resin beads if too vigorous.

• Best For: Scale-up reactions, process chemistry, GMP environments.

Comparative Data: Yields & Efficiency

The following data summarizes the performance of these catalysts in the protection of a model substrate (e.g., Methyl

-D-mannopyranoside or generic 1,2-diol) using acetone or 2,2-dimethoxypropane.

Metric	-TsOH	PPTS	Iodine ( )	Amberlyst-15
Typical Loading	1–5 mol%	10 mol%	1–10 mol%	10–50 wt%
Reaction Time	1–4 h	12–24 h	2–6 h	4–12 h
Typical Yield	90–98%	85–95%	92–98%	88–95%
Acid Sensitivity	High (Risk of degradation)	Low (Safe)	Medium (Neutral pH)	High (Local acidity)
Workup Method	Neutralization + Extraction	Extraction	Reductive Wash ( )	Filtration
Reusability	No	No	No	Yes

Experimental Protocols

Workflow Visualization

The following diagram outlines the decision logic and workflow for the two most distinct protocols: Homogeneous (

-TsOH/PPTS) vs. Heterogeneous (Amberlyst).

Figure 2: Operational workflow for homogeneous vs. heterogeneous catalysis.

Protocol A: Standard Protection using -TsOH (or PPTS)

Use this for general synthesis where speed is required.

• Setup: In a flame-dried round-bottom flask, dissolve the diol (1.0 equiv) in anhydrous Acetone (0.1 M concentration).

  • Optimization: For faster conversion, use 2,2-dimethoxypropane (2.0 equiv) as a chemical dehydrating agent instead of pure acetone.

• Catalysis: Add

  -TsOH H O (0.05 equiv).

  • Modification: If using PPTS, increase loading to 0.10 equiv and consider reflux if reaction is sluggish.

• Reaction: Stir at room temperature under

  atmosphere. Monitor by TLC (typically 1–4 hours for -TsOH).

• Quench (Critical): Once complete, add Triethylamine (

  , 0.2 equiv) to neutralize the acid. The solution should be slightly basic (pH 8).[4]

  • Why? Failing to quench prior to concentration can lead to deprotection (hydrolysis) as the acid concentrates.

• Workup: Concentrate under reduced pressure. Redissolve residue in EtOAc, wash with saturated

  and brine. Dry over .

Protocol B: "Green" Protection using Amberlyst-15

Use this for scale-up or to avoid aqueous workup.

• Preparation: Wash Amberlyst-15 beads with methanol then acetone prior to use to remove manufacturing impurities.

• Setup: Dissolve diol (1.0 equiv) in Acetone (or DCM/Acetone mix).

• Catalysis: Add Amberlyst-15 beads (approx. 200 mg per mmol of substrate).

• Reaction: Stir gently at room temperature.

  • Note: Do not use magnetic stir bars at high speeds as they pulverize the beads; overhead stirring or gentle shaking is preferred.

• Workup: Filter the reaction mixture through a sintered glass funnel or cotton plug to remove the resin. Rinse beads with acetone.

• Isolation: Concentrate the filtrate. Usually, no further purification is required.

Protocol C: Iodine-Catalyzed Protection

Use this for sugars or highly sensitive substrates.

• Setup: Dissolve diol (1.0 equiv) in Acetone.

• Catalysis: Add Iodine (

  , 0.05 equiv). The solution will turn brown/orange.

• Reaction: Stir at room temperature.

• Quench: Add saturated aqueous

  (Sodium Thiosulfate) until the iodine color disappears (solution becomes colorless).

• Workup: Extract with DCM or EtOAc, dry, and concentrate.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[5] Protective Groups in Organic Synthesis. Wiley-Interscience. (The definitive guide on stability and deprotection conditions).

• Miyashita, M., Yoshikoshi, A., & Grieco, P. A. (1977). Pyridinium p-toluenesulfonate.[2] A mild and efficient catalyst for the tetrahydropyranylation of alcohols. The Journal of Organic Chemistry, 42(23), 3772–3774. (Seminal paper on PPTS).

• Kzlinkowski, K. P., et al. (2008). Molecular iodine catalyzes acetalation and acetylation of sugars.[5] Journal of Organic Chemistry, 73, 6429.[5] (Demonstrates Iodine efficiency).

• Ballini, R., et al. (2001).[6] Amberlyst-15 as a Mild, Chemoselective and Reusable Heterogeneous Catalyst.[3][7][6] Synthesis, 2001(12), 1826-1829.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. osti.gov [osti.gov]
• 5. Acetonides [organic-chemistry.org]
• 6. Amberlyst-15 as a Mild, Chemoselective and Reusable Heterogeneous Catalyst for the Conversion of Carbonyl Compounds to 1,3-Oxathiolanes [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

Evaluating the Performance of Topiramate Synthesis Routes

Executive Summary: The Structural Challenge

Topiramate (2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranose sulfamate) presents a unique synthetic challenge: the installation of a sulfamate moiety onto a sensitive sugar scaffold. Unlike standard small molecule synthesis where harsh conditions are often permissible, the acid-labile acetal protecting groups on the diacetone fructose (DAF) core require a delicate balance of reactivity and mildness.

This guide evaluates the three historical and modern pathways for this transformation.[1] We move beyond simple yield comparisons to analyze the process safety , scalability , and impurity profiles that dictate industrial viability.

Comparative Analysis of Synthesis Routes

The synthesis of Topiramate universally begins with Diacetone Fructose (DAF) , derived from D-Fructose. The divergence occurs at the sulfamoylation step—the critical insertion of the

group.

Route A: The "Direct" Sulfamoyl Chloride Method

• Mechanism: Direct nucleophilic attack of DAF alkoxide on sulfamoyl chloride (

  ).

• Reagents: Sodium Hydride (NaH), Dimethylformamide (DMF), Sulfamoyl Chloride.[1][2][3][4]

• Performance:

  • Yield: Low to Moderate (~45–60%).

  • Critical Flaw: Process Safety. The combination of NaH and DMF is notoriously hazardous, prone to uncontrollable exotherms and thermal runaway. Furthermore, sulfamoyl chloride is unstable and commercially difficult to source in bulk, often requiring in situ generation from highly toxic chlorosulfonyl isocyanate.[2][3]

• Verdict: Obsolete for Scale. The safety risks outweigh the "simplicity" of a one-step installation.

Route B: The Azide Reductive Pathway

• Mechanism: DAF reacts with sulfuryl chloride (

  ) to form a chlorosulfate, followed by displacement with azide ( ) and subsequent reduction.[5]

• Reagents: Sulfuryl chloride, Sodium Azide (

  ), Hydrogen/Catalyst.

• Performance:

  • Yield: Moderate.

  • Critical Flaw: Explosion Hazard. Handling organic azides and metal azides on a kilogram scale introduces unacceptable detonation risks.

• Verdict: Academic Only. Excluded from modern industrial considerations due to safety protocols.[3]

Route C: The "Two-Step" Sulfuryl Chloride & Ammonia Route (The Industrial Standard)

• Mechanism:

  • Activation: Reaction of DAF with sulfuryl chloride (

    ) to form a stable chlorosulfate intermediate.

  • Amidation: Displacement of the chloride by ammonia gas (

    ).

• Reagents: Sulfuryl Chloride, Pyridine/TEA, Ammonia gas, Toluene/THF/DCM.[1]

• Performance:

  • Yield: High (>90% in optimized processes).[1]

  • Purity: Excellent (>99.5% after recrystallization).

  • Safety: Eliminates hydride/DMF and azides. Uses standard, controllable reagents.

• Verdict: The Gold Standard. This route balances cost, safety, and yield, making it the dominant method for generic API production.

Decision Logic & Pathway Visualization

The following diagram illustrates the chemical genealogy of Topiramate synthesis, highlighting the critical decision points where safety and yield diverge.

Caption: Comparative process flow. Green/Blue paths indicate the preferred industrial route (Route C) due to safety and yield profiles. Red paths indicate hazardous legacy methods.

Quantitative Performance Matrix

The following data consolidates findings from patent literature and process optimization studies [1, 2, 3].

Feature	Route A (Sulfamoyl Cl)	Route B (Azide)	Route C (Sulfuryl Cl + Ammonia)
Overall Yield	45 – 60%	~50%	90 – 94%
Reagent Availability	Poor (Unstable)	Good	Excellent (Commodity)
Thermal Safety	Critical Risk (NaH/DMF exotherm)	Critical Risk (Azide detonation)	Controlled (Low temp addition)
Atom Economy	High (Direct)	Low (Multi-step)	Moderate (Requires 2 steps)
Impurity Profile	High degradation	Azide residues	Clean (Mainly inorganic salts)
Scalability	Lab scale only	Lab scale only	Multi-ton Industrial Scale

Recommended Protocol: Route C (Optimized)

This protocol is based on the "Improved Process" methodology which maximizes yield while maintaining strict thermal control [2, 3].

Phase 1: Chlorosulfate Formation

Objective: Activate the hydroxyl group of DAF without cleaving the acetal protection.

• Preparation: Charge a reactor with Diacetone Fructose (DAF) (1.0 eq) and Toluene (or DCM/Toluene mix). Cool the system to -5°C to 0°C .

• Base Addition: Add Pyridine or Triethylamine (1.2 eq). Note: Pyridine acts as an HCl scavenger and catalyst.

• Activation: Slowly add Sulfuryl Chloride (

  ) (1.1 eq) over 60 minutes.

  • Control Point: Maintain internal temperature < 5°C. Rapid addition causes local overheating and darkening (degradation).

• Quench: Stir for 30–60 minutes. Wash the organic layer with cold water to remove pyridinium salts.

• Isolation: The chlorosulfate intermediate is stable in solution and is typically carried forward directly or concentrated at low temperature (< 40°C).

Phase 2: Ammonolysis

Objective: Displace the chloride with an amine to form the sulfamate.

• Solvent Swap: Dissolve the chlorosulfate residue in Tetrahydrofuran (THF) or Methylene Chloride.

• Reaction: Pressurize the reactor with Ammonia gas (

  ) (2–3 bar) or bubble continuously at 0°C to 10°C .

  • Mechanism:[1][2][3][5][6][7][8]

    attack of ammonia on the sulfur atom.

• Completion: Monitor via HPLC. Reaction is typically complete within 2–4 hours.

• Workup: Vent excess ammonia. Filter off the ammonium chloride (

  ) byproduct.

• Purification:

  • Concentrate the filtrate.[4][5][9]

  • Recrystallization: Dissolve crude Topiramate in Ethanol at 65°C. Add Cyclohexane or n-Heptane as an anti-solvent. Cool slowly to 5°C to precipitate pure crystals.

Troubleshooting & Critical Quality Attributes (CQAs)

• Darkening of Reaction Mass: Usually caused by high temperatures (>10°C) during sulfuryl chloride addition or insufficient cooling during the NaH method. Solution: Strict cryo-cooling during addition.

• Sulfate Impurities: Presence of sulfate hydrolysis products suggests water contamination in the solvent. Solution: Use anhydrous Toluene/THF (KF < 0.1%).

• Genotoxic Impurities: Residual alkyl/aryl sulfonates are potential PGIs. Validation: Ensure the final wash and recrystallization steps are validated to remove sulfuryl chloride residues to < ppm levels [4].

References

• Topiramate and processes for the preparation thereof.Google Patents (WO2004089965A2).
• Method for producing topiramate (CN101450951A).Google Patents.
• Process for the preparation of topiramate (EP1627881A1).Google Patents.

• In situ identification and quantification of genotoxic sulfonyl chloride impurity in topiramate. PubMed. Available at: [Link]

Sources

• 1. CN101450951A - Method for producing topiramate - Google Patents [patents.google.com]
• 2. EP1627881A1 - Process for the preparation of topiramate - Google Patents [patents.google.com]
• 3. US20060040874A1 - Process for the preparation of topiramate - Google Patents [patents.google.com]
• 4. An Improved Process For The Manufacture Of Topiramate [quickcompany.in]
• 5. WO2004089965A2 - Topiramate and processes for the preparation thereof - Google Patents [patents.google.com]
• 6. sid.ir [sid.ir]
• 7. US8748594B2 - Process for the preparation and purification of topiramate - Google Patents [patents.google.com]
• 8. data.epo.org [data.epo.org]
• 9. WO2007099388A1 - An improved process for the manufacture of topiramate - Google Patents [patents.google.com]

Comparative Guide: Structural and Functional Analysis of Mono-Acetalated Fructose Isomers

Executive Summary

This guide provides an in-depth technical comparison of the two primary mono-acetalated isomers of D-fructose: 1,2-O-isopropylidene-

-D-fructopyranose (1,2-IPF) and 2,3-O-isopropylidene- -D-fructopyranose (2,3-IPF) .

While the di-acetonide derivatives (specifically 2,3:4,5-di-O-isopropylidene-

-D-fructopyranose) are widely recognized as the immediate precursors to the anticonvulsant Topiramate , the mono-acetalated isomers represent distinct "chiral pool" scaffolds. Their utility in drug development is defined by their thermodynamic stability, ring conformation (pyranose vs. furanose), and the specific availability of hydroxyl groups for further functionalization.

Key Findings:

• 1,2-IPF is the kinetic entry point into fructose protection, offering a spiro-fused pyranose scaffold with free hydroxyls at C3, C4, and C5.

• 2,3-IPF is the thermodynamic mono-product (typically accessed via hydrolysis of the diacetonide), featuring a fused acetal system that leaves the primary C1 hydroxyl available.

Structural Dynamics & Mechanistic Origin

The formation of these isomers is governed by the competition between kinetic and thermodynamic control during the acetalation of D-fructose.

Pathway Visualization

The following diagram illustrates the reaction coordinate from D-Fructose to its mono- and di-protected forms.

Caption: Reaction coordinate showing the kinetic access to the 1,2-isomer and the thermodynamic rearrangement pathway leading to the 2,3-isomer.

Structural Comparison

Feature	1,2-O-isopropylidene- -D-fructopyranose	2,3-O-isopropylidene- -D-fructopyranose
Type	Kinetic Product	Thermodynamic Product (via hydrolysis)
Ring Conformation	Pyranose ( chair)	Pyranose (Distorted chair)
Acetal Fusion	Spiro (at C2)	Fused (C2-C3 bond)
Free Hydroxyls	C3-OH, C4-OH, C5-OH	C1-OH , C4-OH, C5-OH
Primary Utility	Access to 3,4,5-tri-functionalized derivatives.[1][2][3]	Access to C1-functionalized derivatives (e.g., phosphorylation).
Stability	Moderate (prone to rearrangement).	High (thermodynamic sink).

Performance Analysis: Reactivity & Selectivity

For researchers designing synthetic routes, the choice between 1,2-IPF and 2,3-IPF dictates the regioselectivity of subsequent reactions.

The 1,2-IPF Advantage (Spiro-Protection)

The 1,2-isomer locks the anomeric center (C2) via a spiro-acetal. This is unique because it leaves the secondary hydroxyls at C3, C4, and C5 exposed.

• Application: Ideal for synthesizing rare sugars or chiral synthons where the C3 stereocenter needs inversion or modification.

• Limitation: Under acidic conditions, the acetonide can migrate to the thermodynamically favored 2,3-position.

The 2,3-IPF Advantage (Fused-Protection)

The 2,3-isomer is structurally rigid due to the trans-fused dioxolane ring on the pyranose backbone.

• Application: Crucial for reactions requiring a free primary hydroxyl (C1) . This is the scaffold of choice for synthesizing C1-phosphate esters or C1-linked disaccharides.

• Topiramate Context: While Topiramate utilizes the di-acetonide (2,3:4,5-protected), the 2,3-mono-protection pattern is the structural core that stabilizes the molecule's bioactivity.

Comparative Data (Di-acetonide Proxies)

Because the mono-isomers are often transient intermediates, their purity is frequently validated by converting them to their stable di-acetonide counterparts.

Property	1,2:4,5-Diacetonide (Kinetic Derivative)	2,3:4,5-Diacetonide (Thermodynamic Derivative)
Melting Point	118 – 119 °C [1]	94 – 97 °C [2]
Solubility	Soluble in DCM, Acetone	Soluble in DCM, Acetone, EtOH
Specific Rotation	(c=1, Acetone)	(c=1, H2O)
Key NMR Signal	C2 (Quaternary): ~105 ppm	C2 (Quaternary): ~109 ppm

Experimental Protocols

Protocol A: Kinetic Synthesis of 1,2:4,5-Di-O-isopropylidene- -D-fructopyranose

Target: Accessing the 1,2-protection pattern.

Principle: Low temperature and short reaction times favor the kinetic spiro-acetal formation.

• Reagents: D-Fructose (18.0 g, 100 mmol), Acetone (350 mL), Perchloric acid (70%, 4.3 mL), 2,2-Dimethoxypropane (7.4 mL).

• Setup: 1-L round-bottom flask, ice bath (0°C).

• Procedure:

  • Suspend D-Fructose in acetone containing 2,2-dimethoxypropane.

  • Cool to 0°C. Add perchloric acid dropwise.

  • Critical Step: Stir vigorously at 0°C for exactly 6 hours . Do not allow temperature to rise, or rearrangement to the 2,3-isomer will occur.

  • Neutralize with concentrated ammonium hydroxide (4.8 mL).[4]

  • Evaporate solvent at room temperature (do not heat).

• Purification:

  • Dissolve residue in CH2Cl2 (200 mL), wash with brine, dry over Na2SO4.

  • Recrystallize from boiling hexane.[4]

  • Yield: ~51% white needles.[4] MP: 118–119°C.

Protocol B: Thermodynamic Synthesis of 2,3:4,5-Di-O-isopropylidene- -D-fructopyranose

Target: Accessing the 2,3-protection pattern (Topiramate Precursor).

Principle: Higher temperatures and thermodynamic equilibration favor the fused acetal system.

• Reagents: D-Fructose (100 g), Acetone (2 L), Conc. H2SO4 (5 mL).

• Procedure:

  • Suspend fructose in acetone.[4] Add H2SO4.

  • Stir at room temperature (25°C) for 24–48 hours. The kinetic product forms first and rearranges to the thermodynamic product.

  • Neutralize with NaOH solution. Filter and concentrate.

• Selective Hydrolysis (To obtain Mono-2,3-IPF):

  • Dissolve the 2,3:4,5-diacetonide in 90% acetic acid (aq).

  • Stir at 40°C. Monitor by TLC. The 4,5-acetal hydrolyzes faster than the 2,3-acetal.

  • Result: 2,3-O-isopropylidene- ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    -D-fructopyranose.[1][2][3][5][6]

References

• Organic Syntheses , Coll.[4] Vol. 10, p.240 (2004); Vol. 80, p.1 (2003). Synthesis of 1,2:4,5-Di-O-isopropylidene-D-erythro-2,3-hexodiulo-2,6-pyranose. Link

• TCI Chemicals . Product Specification: 2,3:4,5-Di-O-isopropylidene-beta-D-fructopyranose. Link

• PubChem . Compound Summary: 2,3:4,5-Di-O-isopropylidene-beta-D-fructopyranose.[1][2][3][5][6][7] Link

• Carbohydrate Research . Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives. (2002). Link

Sources

• 1. Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives. Part 1: 2,3:4,5-di-O-isopropylidene-beta-D-fructopyranose 1-sulfate and 4,5-O-isopropylidene-beta-D-fructopyranose 1-sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemimpex.com [chemimpex.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. echemi.com [echemi.com]
• 6. 2,3:4,5-Di-O-isopropylidene-beta-D-fructopyranose | 20880-92-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 7. 2,3:4,5-Di-o-isopropylidene-beta-D-fructopyranose | C12H20O6 | CID 10244345 - PubChem [pubchem.ncbi.nlm.nih.gov]

Literature review of synthetic routes to 4,5-O-protected fructopyranose

Comparative Guide: Synthetic Routes to 4,5-O-Protected Fructopyranose Scaffolds

Executive Summary

The selective protection of D-fructose is a cornerstone challenge in carbohydrate chemistry due to the complex equilibrium between its furanose and pyranose tautomers. This guide focuses on accessing 4,5-O-protected fructopyranose motifs, primarily found in two commercially critical scaffolds:

• 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose (Thermodynamic Product): The key intermediate for the anticonvulsant Topiramate .

• 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose (Kinetic Product): The precursor to the Shi Epoxidation Catalyst .[1][2][3]

Achieving the 4,5-protection requires navigating a bifurcation in the reaction pathway: Kinetic Control (favoring the 1,2:4,5 isomer) vs. Thermodynamic Control (favoring the 2,3:4,5 isomer). This guide objectively compares synthetic routes based on regioselectivity, scalability, and safety.

Mechanistic Landscape

D-Fructose exists as a mixture of isomers in solution. The formation of the 4,5-acetonide ring locks the sugar into the pyranose form.

• Kinetic Pathway: Rapid attack at the primary C1-OH and C2-OH forms the 1,2-acetonide, followed by 4,5-protection. This forms the 1,2:4,5-isomer .[2][3][4][5]

• Thermodynamic Pathway: Under prolonged acid exposure or higher temperatures, the acetonide groups migrate to the most stable positions (anomeric effect and steric relaxation), forming the 2,3:4,5-isomer .

Figure 1: Bifurcation of fructose protection pathways. The 4,5-acetonide motif is present in both, but the regiochemistry of the second protecting group (1,2 vs 2,3) is determined by reaction conditions.

Comparative Analysis of Synthetic Routes

Route A: Perchloric Acid Catalysis (Kinetic Control)

• Target: 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose.[1][2][3][5][6]

• Mechanism: High acidity and low temperature (0°C) favor the rapid formation of the kinetic product and prevent isomerization to the thermodynamic form.

• Pros: Direct access to Shi catalyst precursor; high regioselectivity if quenched immediately.

• Cons: Safety Hazard. Perchloric acid is explosive in contact with organics.[3] Requires strict temperature control.

• Key Reference: Tu, Y. et al. Org.[3] Synth. 2003, 80, 1.[3]

Route B: Sulfuric Acid / Acetone (Thermodynamic Control)

• Target: 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose.[3][6][7][8][9]

• Mechanism: Sulfuric acid promotes equilibrium. The 2,3-anomeric protection is thermodynamically favored over the 1,2-protection.

• Pros: Robust, scalable, cheap reagents. The product crystallizes easily.

• Cons: Long reaction times; requires neutralization to prevent hydrolysis during workup.

• Key Reference: Brady, R. F. Carbohydr. Res. 1970, 15, 35-40.

Route C: Iodine Catalysis (Green Alternative)

• Target: Predominantly 2,3:4,5-isomer (Thermodynamic).[3]

• Mechanism: Iodine acts as a mild Lewis acid.

• Pros: Neutral conditions (no strong mineral acids), cleaner workup (iodine removed with thiosulfate), often higher yields (~90%).

• Cons: Iodine is relatively expensive compared to H2SO4 for bulk scale.

Route D: Ionic Liquid / SrCl2 (Novel Selective)

• Target: 1,2:4,5-isomer (Kinetic) with high purity.

• Mechanism: The Sr2+ ion coordinates with fructose, stabilizing the kinetic intermediate and preventing isomerization even at room temperature.

• Pros: Avoids explosive perchloric acid; high selectivity for the kinetic product.

• Cons: Higher cost of ionic liquids; purification of IL required.

Performance Comparison Table

Feature	Route A: HClO4 (Kinetic)	Route B: H2SO4 (Thermodynamic)	Route C: Iodine (Green)	Route D: IL/SrCl2 (Selective)
Major Product	1,2:4,5-isomer	2,3:4,5-isomer	2,3:4,5-isomer	1,2:4,5-isomer
Selectivity	High (if T < 0°C)	High (>95%)	High (>90%)	Very High
Yield	50–60%	70–80%	85–92%	75–85%
Reaction Time	6 hours	12–24 hours	2–4 hours	1–2 hours
Safety Profile	High Risk (Explosive)	Moderate (Corrosive)	Good	Excellent
Scalability	Low (Safety limits)	High (Industrial)	Moderate	Low (Cost)
Primary Use	Shi Catalyst Synthesis	Topiramate Synthesis	General Synthesis	Green Chemistry

Detailed Experimental Protocols

Protocol 1: Synthesis of 1,2:4,5-di-O-isopropylidene-β-D-fructopyranose (Kinetic)

Adapted from Org. Synth. 2003, 80, 1.[3]

• Setup: Equip a 1-L round-bottom flask with a magnetic stir bar and an ice bath.

• Reagents: Charge flask with D-Fructose (18.0 g, 100 mmol), Acetone (350 mL), and 2,2-dimethoxypropane (7.4 mL). Cool to 0°C for 15 min.

• Catalyst Addition: Cautiously add 70% Perchloric Acid (4.3 mL) dropwise. Warning: Explosion Risk.

• Reaction: Stir vigorously at 0°C for 6 hours . Do not allow temperature to rise, or isomerization to the 2,3:4,5 isomer will occur.

• Quench: Add concentrated Ammonium Hydroxide (4.8 mL) to neutralize.

• Workup: Evaporate acetone at 25°C. Dissolve residue in CH2Cl2, wash with brine, dry over Na2SO4.

• Crystallization: Recrystallize from boiling hexane.

• Expected Yield: ~13.5 g (52%) of white needles.

Protocol 2: Synthesis of 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose (Thermodynamic)

Adapted from Carbohydr. Res. 1970, 15, 35.

• Setup: Equip a 2-L flask with a mechanical stirrer and drying tube.

• Reagents: Mix D-Fructose (100 g) in dry Acetone (2 L).

• Catalyst: Add Conc. Sulfuric Acid (10 mL) dropwise.

• Reaction: Stir at room temperature for 24 hours . The solution will initially clarify and then may darken slightly.

• Quench: Cool to 0°C. Neutralize by adding anhydrous Sodium Hydroxide (dissolved in minimal water) or ammonia gas until pH is neutral.

• Workup: Filter off inorganic salts. Concentrate the filtrate under vacuum to a syrup.

• Purification: Dissolve syrup in hexane/ether (1:1) and cool to -20°C to induce crystallization.

• Expected Yield: ~115 g (80%) of white crystals.

Critical Technical Insights

• Regiochemical Stability: The 4,5-acetonide ring is common to both isomers, but the 2,3-acetonide (anomeric protection) confers significantly higher stability to the pyranose ring than the 1,2-acetonide.

• Selective Hydrolysis: In the 2,3:4,5-isomer, the 4,5-acetonide is more acid-labile than the 2,3-acetonide. Controlled hydrolysis (e.g., acetic acid/water) will selectively remove the 4,5-group, yielding 2,3-O-isopropylidene-β-D-fructopyranose. This is the reverse of what is typically desired if the goal is a "4,5-protected" core, making the di-protected species the only stable storage form for the 4,5-motif.

• Water Scavenging: The addition of 2,2-dimethoxypropane (in Protocol 1) acts as a water scavenger, driving the equilibrium toward acetal formation and improving yield in kinetic runs.

References

• Tu, Y., Frohn, M., Wang, Z. X., & Shi, Y. (2003).[3] Synthesis of 1,2:4,5-Di-O-Isopropylidene-D-erythro-2,3-hexodiulo-2,6-pyranose.[3] Organic Syntheses, 80, 1. Link

• Brady, R. F. (1970). Cyclic acetals of ketoses. Part III. Re-investigation of the synthesis of the isomeric di-O-isopropylidene-β-D-fructopyranoses. Carbohydrate Research, 15(1), 35-40. Link

• Yıldırım, A. (2020).[3][6][10] An Expedient Method for Kinetically Controlled Acetonide Formation from D-Fructose Induced by Ionic Liquid Catalyst Accompanied with SrCl2[6]·6H2O.[6] Catalysis Letters, 150, 2566–2571. Link

• Ko, S. Y., Lee, A. W. M., Masamune, S., Reed, L. A., Sharpless, K. B., & Walker, F. J. (1983). Total synthesis of D-fructose 1,6-diphosphate. Science, 220(4600), 949-951. Link

Sources

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• 4. CN105884839A - Synthesis method of fructose-derived chiral ketone catalyst - Google Patents [patents.google.com]
• 5. CAS 25018-67-1: b-D-Fructopyranose, 1,2:4,5-bis-O-(1-methy… [cymitquimica.com]
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• 7. Synthesis and X-ray structures of sulfate esters of fructose and its isopropylidene derivatives. Part 1: 2,3:4,5-di-O-isopropylidene-beta-D-fructopyranose 1-sulfate and 4,5-O-isopropylidene-beta-D-fructopyranose 1-sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

4,5-O-(1-Methylethylidene)-beta-D-fructopyranose proper disposal procedures

Proper Disposal Procedures: 4,5-O-(1-Methylethylidene)- -D-fructopyranose[1][2]

Executive Summary & Chemical Profile[1][2][3]

4,5-O-(1-Methylethylidene)-

-D-fructopyranose (often encountered as a hydrolysis product or intermediate in the synthesis of Topiramate) presents a specific set of disposal challenges due to its acetonide protection group.[1][2] While generally classified as a low-toxicity organic solid, its chemical instability under acidic conditions requires strict segregation protocols to prevent unintended hydrolysis and solvent generation in waste streams.[1]

This guide supersedes generic "organic waste" instructions by addressing the specific lability of the isopropylidene acetal moiety.

Chemical Identity & Properties

Parameter	Data	Relevance to Disposal
Chemical Name	4,5-O-(1-Methylethylidene)- -D-fructopyranose	Official shipping/manifest name
CAS Number	912456-61-2 (Mono-protected)(Ref: Analogous to 25018-67-1 Di-protected)	Use for waste profiling
Physical State	White to off-white crystalline solid	Classify as Solid Waste (Non-liquid)
Solubility	Soluble in Methanol, Acetone, Ethanol	Compatible with organic solvent streams if dissolved
Stability	Acid Labile	CRITICAL: Hydrolyzes to release Acetone
Hazards (GHS)	H315 (Skin Irrit.), H319 (Eye Irrit.)[1][2][3]	PPE Required: Nitrile gloves, Safety Glasses

Risk Assessment: The Hydrolysis Hazard

The primary operational risk with acetonide-protected sugars is not acute toxicity, but chemical incompatibility .[1]

• Mechanism: In the presence of strong acids (pH < 4) and moisture, the isopropylidene group hydrolyzes.[1]

• Reaction Product: This releases Acetone (Flammable liquid, Flash point -20°C) and Fructose.[1]

• Disposal Implication: If this solid is disposed of in a container with acidic solid waste (e.g., silica gel with traces of TFA or HCl), it can generate flammable vapors inside a closed waste drum.[1]

Chemical Stability Diagram

The following logic flow illustrates the degradation pathway that must be avoided during waste accumulation.

Figure 1: Mechanism of acetonide hydrolysis in acidic waste streams leading to flammability risks.

Step-by-Step Disposal Protocol

Phase 1: Segregation (At the Bench)

Do not mix with general trash.[1] Although it is a sugar derivative, it is a chemical reagent.[1]

• Isolate the Material:

  • Solid Waste: Place pure solid in a dedicated solid waste container.[1]

  • Liquid Waste: If dissolved in solvent (MeOH/DCM), dispose of in the Non-Halogenated Organic Solvents carboy.[1]

• Check Compatibility:

  • Prohibited: Do NOT place in "Acid Waste" containers.

  • Prohibited: Do NOT mix with strong oxidizers (permanganates, nitrates) as carbohydrates are reducing agents.[1]

Phase 2: Packaging & Labeling

Prepare the waste for handoff to EHS or external waste contractors (e.g., Veolia, Clean Harbors).[1]

• Container: High-Density Polyethylene (HDPE) wide-mouth jar or clear heavy-duty waste bag (2-mil minimum).[1][2]

• Labeling Requirements:

  • Constituents: Write "4,5-O-(1-Methylethylidene)-beta-D-fructopyranose" (Do not use abbreviations like "Sugar Acetonide").

  • Hazard Checkbox: Mark "Irritant" and "Organic".[1]

  • pH Check: If the waste is a mother liquor, verify pH is neutral (6-8).[1] Neutralize with Sodium Bicarbonate if necessary before capping.

Phase 3: Final Disposal Workflow

This decision tree guides you through the correct waste stream selection.[1]

Figure 2: Waste stream decision tree for solid vs. liquid disposal.[1][2]

Emergency Procedures

Spill Cleanup (Solid)[1][2][5]

• PPE: Wear nitrile gloves, lab coat, and safety glasses.[1][4] Respiratory protection (N95) is recommended if dust is generated.[1]

• Containment: Do not dry sweep if fine dust is present (explosion hazard).[1] Use a wet wipe or damp paper towel to dampen the powder.[1]

• Cleanup: Scoop up the damp paste and place it in a sealed bag.[1]

• Surface Decontamination: Wipe the area with water followed by 70% Ethanol.[1]

Accidental Exposure[1][2]

• Eye Contact: Rinse immediately with water for 15 minutes.[1] The acetonide group may hydrolyze slightly in the eye, causing irritation similar to weak solvents.[1]

• Skin Contact: Wash with soap and water.[1][5] Do not use acetone to wash skin, as it increases permeability.[1]

Regulatory Classification (US/EU)

Regulation	Classification Code	Notes
RCRA (USA)	Not Listed (P/U)	Classify as Non-Hazardous Organic unless mixed with solvents (D001).[1][2]
EU Waste Code (EWC)	16 05 09	Discarded chemicals other than those mentioned in 16 05 06, 07 or 08.[1][2]
DOT (Shipping)	Not Regulated	Not a DOT Hazardous Material for transport.[1][2]

References

• PubChem. (2024).[1] 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose (Analogous Compound Safety Data). National Library of Medicine.[1] [Link][1][2]

• National Research Council. (2011).[1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1] [Link]

• US EPA. (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. United States Environmental Protection Agency.[1][6] [Link]

Sources

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• 2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 3. 25018-67-1 Cas No. | 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose | Apollo [store.apolloscientific.co.uk]
• 4. scienceready.com.au [scienceready.com.au]
• 5. lkstevens-wa.safeschoolssds.com [lkstevens-wa.safeschoolssds.com]
• 6. epa.gov [epa.gov]

Personal protective equipment for handling 4,5-O-(1-Methylethylidene)-beta-D-fructopyranose

This guide outlines the safety, operational, and disposal protocols for handling 4,5-O-(1-Methylethylidene)-beta-D-fructopyranose (CAS: 912456-61-2). This compound is a mono-protected sugar derivative, often encountered as an impurity or metabolite in the synthesis and stability profiling of the anticonvulsant Topiramate.

Part 1: Executive Safety Summary

• Chemical Name: 4,5-O-(1-Methylethylidene)-beta-D-fructopyranose[1][2][3][4][5][6]

• Synonyms: 4,5-O-Isopropylidene-β-D-fructopyranose; Topiramate Impurity/Metabolite[5][7]

• CAS Number: 912456-61-2[1][2][3][4][6]

• Physical State: White to off-white solid powder

• Primary Hazard Class: Irritant (Category 2) ; Potential Reproductive Toxin (based on structural analogy to Topiramate precursors, treat with caution).

• Critical Handling Principle: "Universal Precautions" for pharmaceutical intermediates. Assume the compound is bioactive and capable of causing sensitization until specific toxicological data proves otherwise.

Part 2: Risk Assessment & Hazard Analysis

As a Senior Application Scientist, I emphasize that while sugar acetonides are generally lower in acute toxicity than their sulfamate derivatives (like Topiramate), they present specific physical and chemical risks in a laboratory setting.

1. Inhalation & Respiratory Sensitization

• The Risk: As a fine organic powder, this compound can form dust aerosols during weighing and transfer. Sugar derivatives are known to cause respiratory irritation and potential sensitization (similar to "baker's asthma") upon repeated inhalation.

• Mechanism: Hydrophilic sugar moieties can dehydrate mucous membranes, while the acetonide group adds lipophilicity, potentially aiding cell membrane penetration.

2. Ocular & Dermal Irritation[8][9]

• The Risk: Mechanical abrasion from crystals and chemical irritation from the acetonide functionality.

• Mechanism: Contact with moisture (sweat/tears) may lead to partial hydrolysis or localized pH changes, causing dermatitis or conjunctivitis.

3. Unknown Chronic Toxicity

• The Risk: As a metabolite/impurity of a reproductive toxin (Topiramate), this compound must be handled with the assumption that it may retain some biological activity.

• Control: Zero-skin-contact policy.

Part 3: Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent exposure pathways common to solid-phase extraction and organic synthesis workflows.

PPE Category	Standard Requirement	Technical Rationale (The "Why")
Hand Protection	Nitrile Gloves (Min. 0.11 mm thickness)	Chemical Resistance: Nitrile offers excellent resistance to the polar aprotic solvents (e.g., Acetonitrile, DMSO) and alcohols (Methanol) typically used to dissolve this compound. Latex is not recommended due to poor solvent resistance.
Eye Protection	Safety Glasses with Side Shields (ANSI Z87.1)	Impact & Dust: Protects against projectile crystals during spatula transfer. If working with large quantities (>10g) or fine dust, upgrade to Chemical Goggles to seal against airborne particulates.
Respiratory	Fume Hood (Primary) or N95/P100 Respirator	Engineering Control: A certified chemical fume hood is the primary barrier. If weighing outside a hood (not recommended), a fit-tested N95 is mandatory to prevent inhalation of particulates.
Body Protection	Lab Coat (Cotton/Poly blend) + Long Sleeves	Contamination Control: Prevents accumulation of powder on street clothes. Use a buttoned-up coat to protect the neck area.
Footwear	Closed-toe, non-porous shoes	Spill Protection: Prevents absorption of solutions if a stock solution is dropped.

Part 4: Operational Handling Protocol

This protocol ensures a self-validating workflow where safety checks are integrated into the experimental steps.

Step 1: Pre-Operational Checks

• Verify Ventilation: Ensure Fume Hood face velocity is between 80–120 fpm (feet per minute).

• Static Control: Place an ionizing bar or anti-static gun near the balance. Sugar acetonides are prone to static charge, which causes powder to "jump" and disperse.

Step 2: Weighing & Transfer

• Tare First: Place the weighing boat in the balance inside the hood. Tare before opening the source container.

• Spatula Selection: Use a stainless steel micro-spatula . Avoid plastic spatulas which generate static.

• Transfer: Gently tap the spatula. Do not dump. If the powder clumps (hygroscopic nature), break it gently inside the vial, not on the boat.

• Wet Transfer (Preferred): If possible, dissolve the solid directly in the weighing vessel to avoid handling dry powder in subsequent steps.

Step 3: Solubilization

• Solvent Choice: The compound is soluble in Methanol (MeOH) , Dichloromethane (DCM) , and DMSO .

• Protocol: Add solvent slowly down the side of the vessel to wash down any adherent powder. Swirl gently; do not sonicate open vessels to avoid aerosolization.

Step 4: Decontamination

• Immediate Clean: Wipe the balance area with a wet paper towel (water/surfactant) followed by an ethanol wipe . Dry wiping disperses dust; wet wiping captures it.

Part 5: Emergency Response & Disposal

Spill Management

• Solid Spill: Do not use a brush (generates dust). Cover with a wet paper towel to dampen the powder, then wipe up. Place waste in a sealed bag.

• Solution Spill: Absorb with vermiculite or spill pads. Clean area with soap and water.[9][10]

Disposal Plan (Cradle-to-Grave)

Segregate waste based on the solvent used, as the compound itself is combustible but not persistent.

Waste Stream	Composition	Disposal Method
Solid Waste	Contaminated gloves, weighing boats, paper towels	Hazardous Solid Waste (Incineration recommended).
Liquid Waste A	Compound dissolved in Methanol/DMSO	Non-Halogenated Organic Waste .
Liquid Waste B	Compound dissolved in DCM/Chloroform	Halogenated Organic Waste .
Aqueous Waste	Rinsate from glassware cleaning	Check local pH limits; generally Aqueous Organic Waste due to chemical content.

Part 6: Safety Workflow Visualization

The following diagram illustrates the "Safe Handling Lifecycle" for this compound, emphasizing the critical control points (CCPs) for dust and exposure.

Caption: Operational workflow highlighting the Critical Control Point (CCP) at the weighing stage where dust generation risks are highest.

References

• Pharmaffiliates. (2024). Topiramate Impurities and Standards: CAS 912456-61-2.[2][3][4][6] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance (OSHA 3404-11R). Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

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• 4. 4,5-O-(1-Methylethylidene)-beta-D-fructopyranose [lgcstandards.com]
• 5. researchgate.net [researchgate.net]
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• 7. researchgate.net [researchgate.net]
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